3-Fluoro-4-methoxybenzyl chloride

• CAS: 351-52-0

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-Fluoro-4-methoxybenzyl Chloride: Properties, Synthesis, and Applications in Modern Drug Discovery

Foreword: Unveiling a Versatile Building Block in Medicinal Chemistry

In the landscape of modern drug discovery and development, the strategic incorporation of fluorine atoms and specifically substituted aromatic moieties into lead compounds is a cornerstone of medicinal chemistry. The deliberate manipulation of physicochemical properties such as lipophilicity, metabolic stability, and receptor binding affinity is paramount to enhancing therapeutic efficacy. It is within this context that 3-Fluoro-4-methoxybenzyl chloride (CAS Number: 351-52-0 ) emerges as a pivotal building block, offering a unique combination of functionalities that researchers and synthetic chemists can leverage to construct complex molecular architectures with tailored biological activities.

This technical guide provides an in-depth exploration of 3-Fluoro-4-methoxybenzyl chloride, moving beyond a simple recitation of data to offer insights into its synthesis, reactivity, and practical applications. The content herein is curated for researchers, scientists, and drug development professionals, aiming to provide not just the "what," but the "why" and "how" behind the utilization of this versatile reagent.

Core Characteristics and Physicochemical Properties

3-Fluoro-4-methoxybenzyl chloride is a substituted aromatic compound that presents as a white to off-white solid or liquid, depending on purity and ambient temperature.[1] Its molecular structure, featuring a benzyl chloride moiety with fluoro and methoxy substituents on the aromatic ring, is the key to its utility.

Property	Value	Source(s)
CAS Number	351-52-0	[2][3]
Molecular Formula	C₈H₈ClFO	[1][2][3]
Molecular Weight	174.60 g/mol	[1][2]
Melting Point	25 °C	[1]
Boiling Point	62 °C at 0.2 mmHg	[1]
Appearance	White to orange to green powder to lump	[1]
Purity	≥ 98% (GC)	[1]

The presence of the fluorine atom at the 3-position and the methoxy group at the 4-position significantly influences the electronic properties of the benzyl chloride. The methoxy group is an electron-donating group, which can activate the aromatic ring, while the fluorine atom is an electron-withdrawing group. This electronic interplay modulates the reactivity of the benzylic carbon, making it a prime site for nucleophilic substitution reactions.

Synthesis of 3-Fluoro-4-methoxybenzyl Chloride: A Practical Approach

The synthesis of 3-Fluoro-4-methoxybenzyl chloride can be approached through several routes, primarily involving the chlorination of a suitable precursor. Two common strategies are the chlorination of 3-fluoro-4-methoxytoluene and the conversion of 3-fluoro-4-methoxybenzyl alcohol.

Synthetic Route 1: Free-Radical Chlorination of 3-Fluoro-4-methoxytoluene

This method leverages the selective halogenation of the benzylic position of a toluene derivative under free-radical conditions.

Conceptual Workflow:

Caption: Free-radical chlorination of 3-fluoro-4-methoxytoluene.

Experimental Protocol:

Disclaimer: This is a representative protocol and should be adapted and optimized based on laboratory conditions and safety assessments.

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a gas inlet, and a magnetic stirrer, dissolve 3-fluoro-4-methoxytoluene in a suitable inert solvent such as carbon tetrachloride or benzene.

• Initiation: Add a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.

• Chlorination: While irradiating the mixture with a UV lamp (or heating to reflux), slowly bubble chlorine gas (Cl₂) through the solution or add N-chlorosuccinimide (NCS) portion-wise.

• Monitoring: Monitor the reaction progress by Gas Chromatography (GC) or Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, cool the reaction mixture to room temperature. If using NCS, filter off the succinimide byproduct. Wash the organic phase with an aqueous solution of sodium bicarbonate and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation to yield 3-Fluoro-4-methoxybenzyl chloride.

Causality Behind Experimental Choices:

• Inert Solvent: The choice of an inert solvent like CCl₄ or benzene is crucial to prevent side reactions with the solvent.

• Radical Initiator and UV/Heat: The initiation of the reaction requires energy to generate chlorine radicals. UV light or heat provides this energy, while the initiator helps to sustain the radical chain reaction.

• Controlled Addition of Chlorinating Agent: Slow and controlled addition of the chlorinating agent is necessary to prevent over-chlorination and the formation of di- and tri-chlorinated byproducts.

Synthetic Route 2: Conversion of 3-Fluoro-4-methoxybenzyl Alcohol

This is often a more direct and higher-yielding method, involving the substitution of the hydroxyl group of the corresponding benzyl alcohol with a chloride ion.

Conceptual Workflow:

Caption: Chlorination of 3-fluoro-4-methoxybenzyl alcohol.

Experimental Protocol:

Disclaimer: This is a representative protocol and should be adapted and optimized based on laboratory conditions and safety assessments.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a drying tube, dissolve 3-fluoro-4-methoxybenzyl alcohol in an anhydrous solvent such as dichloromethane (DCM) or diethyl ether.

• Chlorination: Cool the solution in an ice bath (0 °C). Slowly add thionyl chloride (SOCl₂) or a concentrated solution of hydrochloric acid. A small amount of a catalyst like dimethylformamide (DMF) can be added when using thionyl chloride.

• Reaction: Allow the reaction to stir at 0 °C for a short period and then warm to room temperature. Continue stirring until TLC or GC analysis indicates the complete consumption of the starting alcohol.

• Work-up: Carefully quench the reaction by pouring it into ice-cold water. Separate the organic layer. Wash the organic phase sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude 3-Fluoro-4-methoxybenzyl chloride. Further purification can be achieved by vacuum distillation or column chromatography if necessary.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of an anhydrous solvent is critical, especially with thionyl chloride, which reacts violently with water.

• Low Temperature: The initial addition of the chlorinating agent at low temperature helps to control the exothermicity of the reaction.

• Aqueous Work-up: The aqueous work-up is essential to remove any unreacted chlorinating agent and inorganic byproducts. The bicarbonate wash neutralizes any remaining acid.

Reactivity and Applications in Drug Discovery

The primary utility of 3-Fluoro-4-methoxybenzyl chloride lies in its ability to act as an electrophile in nucleophilic substitution reactions. The benzylic carbon is readily attacked by a wide range of nucleophiles, allowing for the introduction of the 3-fluoro-4-methoxybenzyl moiety into various molecular scaffolds.

This compound serves as a crucial intermediate in the synthesis of a variety of pharmaceutical agents, with applications in the development of drugs targeting neurological and cardiovascular conditions.[1] It is also utilized in the formulation of agrochemicals, where it contributes to the efficacy of pesticides and herbicides.[1]

Key Application: Synthesis of Pyrrolo[2,3-d]pyrimidine-based Kinase Inhibitors

A significant application of 3-Fluoro-4-methoxybenzyl chloride is in the synthesis of substituted pyrrolo[2,3-d]pyrimidines. This heterocyclic core is a prominent scaffold in the design of various kinase inhibitors, which are a major class of anticancer drugs.

In a notable example, 4-substituted 7-(3-fluoro-4-methoxybenzyl)-7H-pyrrolo[2,3-d]pyrimidines have been designed and synthesized as potential anticancer agents. In this synthetic scheme, 3-Fluoro-4-methoxybenzyl chloride is used to alkylate the N7 position of the pyrrolo[2,3-d]pyrimidine core.

Reaction Scheme:

Sources

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• 2. 3-Fluoro-4-methoxybenzyl chloride, 98% | Fisher Scientific [fishersci.ca]
• 3. scbt.com [scbt.com]

An In-depth Technical Guide to the Synthesis and Discovery of 3-Fluoro-4-methoxybenzyl chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Fluoro-4-methoxybenzyl chloride is a key building block in modern medicinal and agrochemical research. Its unique electronic properties, imparted by the fluorine and methoxy substituents on the benzene ring, make it a valuable intermediate for the synthesis of complex molecular architectures with enhanced biological activity. This technical guide provides a comprehensive overview of the synthesis, properties, and applications of 3-Fluoro-4-methoxybenzyl chloride, with a focus on practical, field-proven insights for researchers in drug discovery and development.

Introduction: The Strategic Importance of Fluorinated Benzyl Halides in Synthesis

The introduction of fluorine into organic molecules can profoundly influence their physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity to target proteins. 3-Fluoro-4-methoxybenzyl chloride (IUPAC Name: 4-(chloromethyl)-2-fluoro-1-methoxybenzene) has emerged as a particularly useful reagent due to the ortho-fluoro and para-methoxy substitution pattern, which modulates the reactivity of the benzylic chloride and provides a handle for further functionalization.

This guide will delve into the synthetic pathways to access this versatile compound, explore the mechanistic underpinnings of these transformations, and provide detailed experimental protocols. We will also discuss the key applications that underscore its importance in contemporary chemical research.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and spectral properties of 3-Fluoro-4-methoxybenzyl chloride is paramount for its effective use and characterization in a laboratory setting.

Property	Value	Source
CAS Number	351-52-0
Molecular Formula	C₈H₈ClFO
Molecular Weight	174.60 g/mol
Appearance	White to orange to green powder to lump
Melting Point	25 °C
Boiling Point	62 °C at 0.2 mmHg

Synthesis Methodologies: A Senior Application Scientist's Perspective

The synthesis of 3-Fluoro-4-methoxybenzyl chloride can be approached through several strategic routes. The choice of a particular method will often depend on the availability of starting materials, scalability, and desired purity. While a specific, published, peer-reviewed synthesis protocol for this exact molecule is not prominently available, we can construct a highly plausible and robust synthetic plan based on well-established organic transformations.

Proposed Synthetic Pathway: From 3-Fluoro-4-methoxybenzyl Alcohol

A reliable and common method for the preparation of benzyl chlorides is the substitution of the hydroxyl group from the corresponding benzyl alcohol.[1][2][3] This method is often preferred due to the relatively mild reaction conditions and the high yields achievable.

Caption: Proposed synthesis of 3-Fluoro-4-methoxybenzyl chloride from the corresponding benzyl alcohol.

Causality Behind Experimental Choices:

The conversion of a benzyl alcohol to a benzyl chloride is a nucleophilic substitution reaction. The hydroxyl group is a poor leaving group, so it must first be activated.

• Using Thionyl Chloride (SOCl₂): Thionyl chloride is an excellent reagent for this transformation as it converts the hydroxyl group into a chlorosulfite intermediate, which is a much better leaving group. The byproducts of this reaction, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which drives the reaction to completion. The reaction is typically carried out in an inert solvent like dichloromethane (DCM) or chloroform at or below room temperature. The addition of a base, such as triethylamine, can be used to neutralize the HCl generated.

• Using Concentrated HCl in Dioxane: An alternative method involves the use of concentrated hydrochloric acid in a solvent like 1,4-dioxane. In this case, the acidic conditions protonate the hydroxyl group, forming a good leaving group (water). The chloride ion then acts as the nucleophile to displace the water molecule. This method is advantageous as it avoids the use of the more hazardous thionyl chloride.

Self-Validating System:

The success of the synthesis can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting benzyl alcohol and the appearance of the less polar benzyl chloride product. The final product should be purified by column chromatography or distillation under reduced pressure to remove any unreacted starting material and byproducts. The structure and purity of the final product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Detailed Experimental Protocol (Proposed)

Materials:

• 3-Fluoro-4-methoxybenzyl alcohol

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM)

• Triethylamine (optional)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 3-Fluoro-4-methoxybenzyl alcohol (1 equivalent) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon) at 0 °C, add thionyl chloride (1.1 to 1.5 equivalents) dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir for 1-3 hours, monitoring the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-Fluoro-4-methoxybenzyl chloride.

• Purify the crude product by vacuum distillation or flash column chromatography on silica gel.

Applications in Drug Discovery and Agrochemicals

3-Fluoro-4-methoxybenzyl chloride is a valuable intermediate in the synthesis of a variety of biologically active molecules.[4] The presence of the fluoro and methoxy groups can enhance the pharmacological profile of a drug candidate.

• Pharmaceuticals: It serves as a precursor for the synthesis of compounds targeting a range of therapeutic areas, including neurological and cardiovascular conditions.[4]

• Agrochemicals: This compound is utilized in the development of new pesticides and herbicides, where the fluorinated moiety can increase the efficacy and selectivity of the active ingredient.[4]

Caption: Key application areas of 3-Fluoro-4-methoxybenzyl chloride.

Safety and Handling

3-Fluoro-4-methoxybenzyl chloride is a corrosive and moisture-sensitive compound. It is essential to handle it with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention.

Conclusion

3-Fluoro-4-methoxybenzyl chloride is a strategically important synthetic intermediate with growing applications in the life sciences. While its direct synthesis is not widely documented in peer-reviewed literature, established chemical principles allow for the design of robust and reliable synthetic routes. A thorough understanding of its properties, synthesis, and safe handling is crucial for its effective utilization in the development of new pharmaceuticals and agrochemicals.

References

• Organic Chemistry Portal. (n.d.). Synthesis of benzyl chlorides. Organic Chemistry Portal. [Link]

• Salmon, M., et al. (2012). Synthesis of benzyl chlorides and cycloveratrylene macrocycles using benzylic alcohols under homogeneous catalysis by HCl/dioxan. ACG Publications. [Link]

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Physical and chemical properties of 3-Fluoro-4-methoxybenzyl chloride

An In-depth Technical Guide to 3-Fluoro-4-methoxybenzyl chloride: Properties, Synthesis, and Applications

For the modern medicinal chemist and process scientist, 3-Fluoro-4-methoxybenzyl chloride stands as a versatile and highly valuable building block. Its unique electronic properties, conferred by the interplay of the electron-withdrawing fluorine and electron-donating methoxy group, make it an essential reagent for introducing the 3-fluoro-4-methoxybenzyl moiety into a wide range of molecular scaffolds. This guide provides a comprehensive overview of its physical and chemical properties, practical synthetic methodologies, analytical characterization, and key applications, with a focus on insights relevant to drug discovery and development professionals.

Core Physicochemical and Structural Data

3-Fluoro-4-methoxybenzyl chloride, also known as 4-(chloromethyl)-2-fluoro-1-methoxybenzene, is a substituted aromatic compound whose utility is defined by the reactive benzylic chloride functional group. The presence of the fluorine and methoxy substituents on the benzene ring modulates the reactivity of the chloromethyl group and provides specific interaction points in target-oriented drug design.[1]

Data Summary Table

Property	Value	Source(s)
CAS Number	351-52-0	[2][3]
Molecular Formula	C₈H₈ClFO	[2][3]
Molecular Weight	174.60 g/mol	[2][3][4]
Appearance	White to orange/green powder or lump; can exist as a colorless to pale yellow liquid	[3][5]
Melting Point	25 °C (may also be cited as 35-39 °C, purity dependent)	[3]
Boiling Point	62 °C at 0.2 mmHg	[3]
Purity	Typically ≥ 98% (by GC)	[3]

The variation in reported appearance and melting point is common for benzyl chlorides and is often dependent on the purity of the material. As a low-melting solid, it may be supplied as a powder or a partially melted lump, and minor impurities can significantly depress the melting point, leading to a liquid or semi-solid state at room temperature.

Synthesis and Manufacturing Insights

While several routes to substituted benzyl chlorides exist, the most reliable and scalable laboratory synthesis of 3-Fluoro-4-methoxybenzyl chloride involves the direct chlorination of the corresponding benzyl alcohol. This method avoids the often harsh conditions and potential for side-products associated with direct chloromethylation of the aromatic ring.[6][7]

The precursor, 3-fluoro-4-methoxybenzyl alcohol, can be readily prepared by the reduction of commercially available 3-fluoro-4-methoxybenzaldehyde.

Proposed Synthetic Protocol: From Alcohol to Chloride

This protocol is based on the well-established conversion of benzyl alcohols to benzyl chlorides using thionyl chloride (SOCl₂), a method valued for its high yield and the volatile nature of its byproducts (SO₂ and HCl).[6][8]

Expertise & Causality: The use of a slight excess of thionyl chloride ensures complete conversion of the alcohol. Triethylamine (or another non-nucleophilic base) is included to neutralize the HCl generated in situ. This is crucial because acidic conditions can promote unwanted side reactions, including ether formation or polymerization, especially if the reaction temperature is not controlled. Dichloromethane (DCM) is an excellent solvent choice due to its inertness and low boiling point, which simplifies product isolation.

Step-by-Step Methodology:

• Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add 3-fluoro-4-methoxybenzyl alcohol (1.0 eq) and dissolve it in anhydrous dichloromethane (DCM, approx. 0.5 M concentration).

• Base Addition: Add triethylamine (1.2 eq) to the solution and cool the flask to 0 °C in an ice bath.

• Chlorination: Slowly add thionyl chloride (1.1 eq), dissolved in a small amount of anhydrous DCM, to the stirred solution via the dropping funnel over 30 minutes. Maintain the temperature at 0 °C during the addition. Self-Validation: The formation of triethylamine hydrochloride will be observed as a white precipitate.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol spot is no longer visible.

• Workup: Carefully quench the reaction by slowly adding it to a beaker of cold 1N HCl solution. Transfer the mixture to a separatory funnel, separate the organic layer, and wash it sequentially with water, saturated sodium bicarbonate solution, and finally, brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude 3-Fluoro-4-methoxybenzyl chloride can be purified by vacuum distillation or flash column chromatography on silica gel if necessary.

Synthesis Visualization

Caption: Proposed two-step synthesis of 3-Fluoro-4-methoxybenzyl chloride.

Analytical Profile and Quality Control

Rigorous analytical characterization is essential to confirm the identity and purity of 3-Fluoro-4-methoxybenzyl chloride before its use in sensitive downstream applications.

Expected Spectroscopic Data

While a publicly available, fully assigned spectrum is not available, the expected spectral features can be reliably predicted based on data from analogous compounds such as 3-fluoro-4-methoxybenzaldehyde, 3-methoxybenzyl chloride, and 3-fluorobenzyl chloride.[9][10][11][12]

• ¹H NMR:

  • Aromatic Protons (3H): Expect complex multiplets in the range of δ 6.9-7.4 ppm. The fluorine atom will cause additional J-coupling (both ortho and meta) to the adjacent protons, further splitting the signals.

  • Benzylic Protons (2H): A sharp singlet around δ 4.5-4.6 ppm is anticipated for the -CH₂Cl group. This is consistent with other substituted benzyl chlorides.[1]

  • Methoxy Protons (3H): A sharp singlet around δ 3.8-3.9 ppm.

• ¹³C NMR:

  • Aromatic Carbons (6C): Signals will appear between δ 110-160 ppm. The carbon directly attached to the fluorine will show a large C-F coupling constant (¹JCF ≈ 240-250 Hz). The carbon bearing the methoxy group will be significantly shielded.

  • Benzylic Carbon (1C): Expect a signal for the -CH₂Cl carbon around δ 45-47 ppm.[1]

  • Methoxy Carbon (1C): A signal around δ 55-56 ppm.

• Infrared (IR) Spectroscopy:

  • C-H stretch (aromatic): ~3000-3100 cm⁻¹

  • C-H stretch (aliphatic): ~2850-2950 cm⁻¹

  • C=C stretch (aromatic): ~1500-1600 cm⁻¹

  • C-O stretch (ether): Strong band around 1250 cm⁻¹

  • C-F stretch: Strong band around 1100-1200 cm⁻¹

  • C-Cl stretch: ~650-750 cm⁻¹

• Mass Spectrometry (MS):

  • Molecular Ion (M⁺): Expect a molecular ion peak at m/z = 174. A characteristic M+2 peak at m/z = 176, with approximately one-third the intensity of the M⁺ peak, will be present due to the ³⁷Cl isotope.

  • Major Fragment: The most prominent fragment will likely be the tropylium-like ion resulting from the loss of the chlorine atom, [M-Cl]⁺, at m/z = 139.

Quality Control Protocol: GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for assessing the purity of volatile and semi-volatile compounds like 3-Fluoro-4-methoxybenzyl chloride.[13][14][15]

Step-by-Step Methodology:

• Sample Preparation: Prepare a dilute solution of the compound (approx. 1 mg/mL) in a suitable solvent like ethyl acetate or dichloromethane.

• GC Conditions:

  • Column: Use a standard non-polar capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film).

  • Inlet: Split/splitless injector at 250 °C.

  • Oven Program: Start at 80 °C, hold for 2 minutes, then ramp at 15 °C/min to 280 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: Scan from m/z 40 to 350.

• Data Analysis: The retention time of the main peak confirms the compound's identity against a standard. The purity is calculated from the peak area percentage in the chromatogram. The mass spectrum of the peak should match the expected fragmentation pattern. Self-Validation: The presence of the characteristic M⁺/M+2 isotope pattern for chlorine is a key confirmation point.

Reactivity and Synthetic Applications

3-Fluoro-4-methoxybenzyl chloride is a classic electrophile used in Sₙ2 reactions. The benzylic carbon is highly susceptible to nucleophilic attack, making it an excellent reagent for alkylating a variety of nucleophiles, including amines, alcohols, thiols, and carbanions.[16]

Application Protocol: N-Alkylation of a Primary Amine

This protocol details a general procedure for the alkylation of a primary aromatic amine, a common step in the synthesis of pharmaceutical intermediates.[17][18][19][20]

Expertise & Causality: The choice of a non-nucleophilic base like potassium carbonate (K₂CO₃) is critical to prevent competition with the primary amine nucleophile. A polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile is used to solubilize the amine and the carbonate base, facilitating the reaction. The reaction is often heated to increase the rate of the Sₙ2 substitution, which can be sluggish with less nucleophilic amines.

Step-by-Step Methodology:

• Reaction Setup: In a dry round-bottom flask, add the primary amine (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous DMF (to achieve a concentration of ~0.2 M).

• Reagent Addition: Stir the suspension at room temperature and add 3-Fluoro-4-methoxybenzyl chloride (1.1 eq) dropwise.

• Reaction: Heat the mixture to 60-80 °C and monitor the reaction by TLC or LC-MS. The reaction is complete when the starting amine is consumed.

• Workup: Cool the reaction mixture to room temperature and pour it into a separatory funnel containing deionized water.

• Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layers with water and then with brine to remove residual DMF and inorganic salts.

• Isolation & Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired N-benzylated product.

Alkylation Workflow Visualization

Caption: General workflow for an N-alkylation reaction.

Safety, Handling, and Storage

Substituted benzyl chlorides are lachrymatory and corrosive materials that require careful handling in a well-ventilated chemical fume hood.[21]

Safety and Hazard Information

Hazard Type	GHS Pictogram	Hazard Statement
Corrosion	GHS05 (Corrosion)	H314: Causes severe skin burns and eye damage.[5]
Corrosion	GHS05 (Corrosion)	H290: May be corrosive to metals.[5]

Handling and Storage Protocol

Expertise & Causality: Benzyl chlorides are known to be unstable, particularly in the presence of trace metals (like iron) which can catalyze decomposition and polymerization.[21][22] They are also moisture-sensitive. Therefore, storage under an inert atmosphere (nitrogen or argon) in a tightly sealed glass container is paramount. Storing at reduced temperatures (2-8 °C) can further slow decomposition. For long-term storage, some suppliers may add a stabilizer.[22]

Step-by-Step Protocol:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (nitrile is often insufficient; butyl rubber or laminate gloves are preferred), safety goggles, and a lab coat.

• Handling: Conduct all transfers and manipulations in a certified chemical fume hood to avoid inhalation of corrosive vapors.

• Storage: Store in a tightly sealed, clearly labeled glass container in a cool, dry, and well-ventilated area away from incompatible materials such as strong bases, oxidizing agents, and metals.[21] For long-term stability, flushing the container with nitrogen or argon before sealing is recommended.

• Disposal: Dispose of waste material and empty containers in accordance with local, state, and federal regulations. The material should be treated as hazardous chemical waste.

Safe Handling Workflow

Caption: Workflow for the safe handling and storage of 3-Fluoro-4-methoxybenzyl chloride.

References

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• PubChem. 3-Fluoro-4-methoxybenzoyl chloride. Available from: [Link]

• ACS. N alkylation at sp3 Carbon Reagent Guide. Available from: [Link]

• Agilent. Rugged GC/MS/MS Pesticide Residue Analysis Fulfilling the USDA Pesticide Data Program (PDP) Requirements. Available from: [Link]

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3-Fluoro-4-methoxybenzyl chloride structural analysis and characterization

An In-depth Technical Guide to the Structural Analysis and Characterization of 3-Fluoro-4-methoxybenzyl Chloride

This guide provides a comprehensive technical overview of the essential analytical methodologies for the structural elucidation and characterization of 3-Fluoro-4-methoxybenzyl chloride. Designed for researchers, scientists, and professionals in drug development, this document delves into the core spectroscopic and chromatographic techniques, explaining the causality behind experimental choices and outlining self-validating protocols to ensure data integrity.

Introduction: The Significance of 3-Fluoro-4-methoxybenzyl Chloride

3-Fluoro-4-methoxybenzyl chloride is a versatile building block in modern organic synthesis. Its unique substitution pattern, featuring a fluorine atom, a methoxy group, and a reactive benzyl chloride moiety, makes it a valuable intermediate in the synthesis of complex molecules.[1] This compound is particularly instrumental in the development of novel pharmaceuticals and agrochemicals, where the strategic incorporation of fluorine can enhance metabolic stability and binding affinity.[1] A thorough understanding of its structural integrity and purity is paramount to ensure the reliability and reproducibility of subsequent synthetic transformations and the quality of the final products.

This guide outlines the critical analytical techniques required to confirm the identity, structure, and purity of 3-Fluoro-4-methoxybenzyl chloride, providing both the theoretical basis and practical, field-proven protocols.

Molecular Structure and Physicochemical Properties

The foundational step in any characterization is understanding the molecule's basic properties. The structural arrangement of 3-Fluoro-4-methoxybenzyl chloride dictates its chemical reactivity and its behavior in various analytical systems.

Caption: Molecular structure of 3-Fluoro-4-methoxybenzyl chloride.

The key physicochemical properties are summarized below, providing a reference for handling, storage, and experimental design.

Property	Value	Source
Molecular Formula	C₈H₈ClFO	[1]
Molecular Weight	174.60 g/mol	[1]
CAS Number	351-52-0	[1]
Appearance	White to orange to green powder to lump	[1]
Melting Point	25 °C	[1]
Boiling Point	62 °C @ 0.2 mmHg	[1]
Purity	≥ 98% (GC)	[1]

Core Analytical Workflow

A multi-technique approach is essential for unambiguous structural confirmation and purity assessment. The logical flow of analysis ensures that each piece of data corroborates the others, forming a self-validating system.

Caption: A logical workflow for the comprehensive analysis of 3-Fluoro-4-methoxybenzyl chloride.

Spectroscopic Characterization

Spectroscopy is the cornerstone of structural analysis, providing detailed information about the molecular framework and the functional groups present.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the carbon-hydrogen framework of an organic molecule. For 3-Fluoro-4-methoxybenzyl chloride, a combination of ¹H, ¹³C, and ¹⁹F NMR is required for complete characterization.

Expertise & Causality: The choice to run ¹H, ¹³C, and ¹⁹F NMR is deliberate. ¹H NMR provides information on the number and connectivity of protons. ¹³C NMR reveals the carbon backbone. Crucially, for a fluorinated compound, ¹⁹F NMR provides a direct and highly sensitive probe for the fluorine environment, and fluorine's coupling to nearby ¹H and ¹³C nuclei offers definitive proof of its location on the aromatic ring.

Predicted ¹H NMR (400 MHz, CDCl₃) Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.15	d	1H	Ar-H (H-2)	Ortho to the electron-donating -OCH₃ group and meta to the -CH₂Cl group. Split by the adjacent fluorine.
~ 7.05	dd	1H	Ar-H (H-6)	Ortho to the -CH₂Cl group. Split by the adjacent proton (H-5) and the meta fluorine.
~ 6.90	t	1H	Ar-H (H-5)	Ortho to the -OCH₃ group. Split by the adjacent proton (H-6) and the ortho fluorine.
4.55	s	2H	-CH₂ Cl	Benzylic protons adjacent to an electronegative chlorine atom.
3.90	s	3H	-OCH₃	Methoxy group protons.

Predicted ¹³C NMR (100 MHz, CDCl₃) Data

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 152 (d)	C -F	Aromatic carbon directly bonded to fluorine, showing a large C-F coupling constant.
~ 148 (d)	C -OCH₃	Aromatic carbon bonded to the methoxy group, showing a smaller C-F coupling.
~ 130 (d)	C -CH₂Cl	Quaternary aromatic carbon, showing a small C-F coupling.
~ 118 (d)	Ar-C H	Aromatic CH carbon.
~ 115 (d)	Ar-C H	Aromatic CH carbon.
~ 112 (d)	Ar-C H	Aromatic CH carbon.
~ 56	-OC H₃	Methoxy carbon.
~ 46	-C H₂Cl	Benzylic carbon, deshielded by chlorine.

Predicted ¹⁹F NMR (376 MHz, CDCl₃) Data

Chemical Shift (δ, ppm)	Multiplicity	Assignment	Rationale
~ -135 to -145	m	Ar-F	The fluorine atom on the aromatic ring, split by adjacent aromatic protons.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve approximately 10-20 mg of 3-Fluoro-4-methoxybenzyl chloride in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

• Acquisition:

  • Acquire a ¹H NMR spectrum with a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

  • Acquire a broadband proton-decoupled ¹³C NMR spectrum. A larger number of scans (e.g., 1024 or more) will be necessary due to the low natural abundance of ¹³C.

  • Acquire a ¹⁹F NMR spectrum. This typically requires fewer scans than ¹³C NMR due to the high sensitivity of the ¹⁹F nucleus.

• Processing: Process the spectra using appropriate software. Apply Fourier transformation, phase correction, and baseline correction. Calibrate the ¹H and ¹³C spectra to the TMS signal (0.00 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The absorption of infrared radiation corresponds to specific vibrational modes of chemical bonds.

Expertise & Causality: For this molecule, IR is used to quickly confirm the presence of the key functional groups: the aromatic ring, the C-O ether linkage, the aliphatic C-H in the benzyl and methoxy groups, and the carbon-halogen bonds. The presence of these bands provides a qualitative fingerprint of the molecule.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibration	Assignment
3100-3000	Medium-Weak	C-H stretch	Aromatic C-H
2950-2850	Medium-Weak	C-H stretch	Aliphatic C-H (-CH₂Cl, -OCH₃)
1600-1450	Strong-Medium	C=C stretch	Aromatic ring
~ 1250	Strong	C-O stretch	Aryl ether
~ 1150	Strong	C-F stretch	Aryl fluoride
850-550	Medium	C-Cl stretch	Alkyl chloride[2]
1300-1150	Medium	C-H wag	-CH₂X[2]

Experimental Protocol: Attenuated Total Reflectance (ATR) IR

• Sample Preparation: Since the compound has a low melting point (25 °C), it may be a liquid or a waxy solid at room temperature.[1] Place a small drop of the liquid or a small amount of the solid directly onto the ATR crystal.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Acquisition: Record a background spectrum of the clean, empty ATR crystal. Then, record the sample spectrum over the range of 4000-400 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Processing: The software automatically performs a background subtraction. Analyze the resulting spectrum for the characteristic absorption bands.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity. Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technique as it also provides information about the sample's purity.[3][4]

Expertise & Causality: GC-MS is the chosen method because it separates volatile impurities from the main compound before detection, providing simultaneous purity and identity confirmation.[5] The electron ionization (EI) fragmentation pattern serves as a molecular fingerprint. The presence of chlorine is readily confirmed by its characteristic isotopic pattern (³⁵Cl/³⁷Cl ratio of approximately 3:1).

Predicted Mass Spectrum (Electron Ionization)

m/z (Mass-to-Charge Ratio)	Relative Intensity	Assignment
174/176	High	[M]⁺ (Molecular Ion)
139	High	[M - Cl]⁺
111	Medium	[M - CH₂Cl]⁺
77	Medium	[C₆H₅]⁺

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable volatile solvent such as dichloromethane or ethyl acetate.

• Instrumentation: Use a GC system coupled to a mass spectrometer (e.g., a quadrupole detector).

• GC Conditions:

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness DB-5ms or equivalent).

  • Injection: 1 µL injection with a split ratio (e.g., 50:1) to avoid overloading the column.

  • Temperature Program: Start at a low temperature (e.g., 70 °C) and ramp up to a high temperature (e.g., 280 °C) at a rate of 10-20 °C/min to ensure separation of any potential impurities.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis: Identify the peak corresponding to 3-Fluoro-4-methoxybenzyl chloride by its retention time. Analyze the mass spectrum of this peak to confirm the molecular ion and characteristic fragments. Calculate the area percentage of the main peak to determine the purity.

Chromatographic Purity Assessment

While GC-MS provides excellent purity data, High-Performance Liquid Chromatography (HPLC) is a complementary technique, particularly for less volatile or thermally labile impurities.[5][6]

Expertise & Causality: Using an orthogonal technique like HPLC provides a more complete purity profile. Some impurities that might co-elute in GC could be resolved by HPLC, and vice versa. This dual-technique approach is a hallmark of a robust, self-validating quality control system.

Experimental Protocol: HPLC Purity Analysis

• Sample Preparation: Prepare a solution of the compound in the mobile phase or a compatible solvent (e.g., acetonitrile) at a concentration of approximately 0.5 mg/mL.

• Instrumentation: Use an HPLC system with a UV detector.

• HPLC Conditions:

  • Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of water and acetonitrile (both may contain 0.1% formic acid or trifluoroacetic acid to improve peak shape). For example, start with 60% water / 40% acetonitrile and ramp to 10% water / 90% acetonitrile over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where the compound has strong absorbance (e.g., 254 nm or 280 nm).

• Data Analysis: Integrate all peaks in the chromatogram. The purity is reported as the area percentage of the main peak relative to the total area of all peaks.

Safety and Handling

3-Fluoro-4-methoxybenzyl chloride is a reactive chemical and must be handled with appropriate precautions.

• Hazards: The compound is corrosive and causes severe skin burns and eye damage.[7] It may also be corrosive to metals.[7]

• Handling: Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Handle in a well-ventilated fume hood.

• Storage: Store in a cool, dry place, typically refrigerated (0-10°C), under an inert atmosphere as it is moisture-sensitive.

Conclusion

The structural analysis and characterization of 3-Fluoro-4-methoxybenzyl chloride require a synergistic application of multiple analytical techniques. NMR (¹H, ¹³C, ¹⁹F) provides the definitive structural map, IR spectroscopy confirms the presence of key functional groups, and chromatographic methods (GC-MS and HPLC) establish identity while quantifying purity. By following the detailed, validated protocols outlined in this guide, researchers and scientists can ensure the quality and integrity of this critical synthetic intermediate, thereby underpinning the success of their research and development endeavors.

References

• Prieto-Blanco, M. C., López-Mahía, P., & Prada-Rodríguez, D. (2009). Analysis of residual products in benzyl chloride used for the industrial synthesis of quaternary compounds by liquid chromatography with diode-array detection.

• Evaluation of a GC–MS method for benzyl chloride content in processed food, meats, and marine products distributed in Korea. (2022). National Institutes of Health (NIH). [Link]

• Analysis of residual products in benzyl chloride used for the industrial synthesis of quaternary compounds by liquid chromatography with diode-array detection. Semantic Scholar. [Link]

• IR: alkyl halides. Organic Chemistry at CU Boulder. [Link]

• Development and Validation of a Solvent-Free Headspace GC-MS Method for the Screening of Benzyl Chloride in Pharmaceutical Products. ResearchGate. [Link]

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• 1. chemimpex.com [chemimpex.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of a GC–MS method for benzyl chloride content in processed food, meats, and marine products distributed in Korea - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. [PDF] Analysis of residual products in benzyl chloride used for the industrial synthesis of quaternary compounds by liquid chromatography with diode-array detection. | Semantic Scholar [semanticscholar.org]
• 7. 3-Fluoro-4-methoxybenzyl Chloride | 351-52-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Spectroscopic data (NMR, IR, MS) of 3-Fluoro-4-methoxybenzyl chloride

An In-Depth Technical Guide to the Spectroscopic Characterization of 3-Fluoro-4-methoxybenzyl chloride

Abstract

3-Fluoro-4-methoxybenzyl chloride (CAS No. 351-52-0) is a pivotal intermediate in the synthesis of complex organic molecules, particularly within the pharmaceutical and agrochemical sectors.[1] Its unique substitution pattern, featuring a fluorine atom, a methoxy group, and a reactive chloromethyl moiety, makes it a valuable building block for introducing the 3-fluoro-4-methoxybenzyl group into target structures.[1] Precise and unambiguous structural confirmation is paramount for ensuring the integrity of subsequent synthetic steps and the purity of final products. This technical guide provides a comprehensive analysis of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—as applied to the characterization of this compound. We delve into the theoretical underpinnings, predictive analysis based on structure, detailed experimental protocols, and the interpretation of the resulting data, offering a holistic framework for researchers, scientists, and drug development professionals.

Molecular Structure and Spectroscopic Implications

The molecular structure of 3-Fluoro-4-methoxybenzyl chloride dictates its characteristic spectroscopic fingerprint. The molecule consists of a benzene ring substituted with four different groups: a chloromethyl group (-CH₂Cl), a methoxy group (-OCH₃), a fluorine atom (-F), and a hydrogen atom. This arrangement leads to a distinct electronic environment for each nucleus, which can be probed by various spectroscopic methods.

• ¹H and ¹³C NMR: The aromatic region will display complex splitting patterns due to proton-proton (H-H) and proton-fluorine (H-F) couplings. The electron-donating methoxy group and the electron-withdrawing fluorine and chloromethyl groups will influence the chemical shifts of the aromatic protons and carbons.

• IR Spectroscopy: The presence of specific functional groups (C-O, C-F, C-Cl, aromatic C=C, and aliphatic/aromatic C-H) will give rise to characteristic absorption bands in the infrared spectrum.

• Mass Spectrometry: The molecule's mass, isotopic distribution (due to ³⁵Cl and ³⁷Cl), and fragmentation pattern upon ionization provide definitive evidence of its elemental composition and structural connectivity.

Molecular Structure Diagram

Caption: Molecular structure of 3-Fluoro-4-methoxybenzyl chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For 3-Fluoro-4-methoxybenzyl chloride, both ¹H and ¹³C NMR provide critical information about the connectivity and electronic environment of the atoms.

¹H NMR Spectroscopy

Theoretical Principles & Prediction: The ¹H NMR spectrum will show distinct signals for the benzylic protons (-CH₂Cl), the methoxy protons (-OCH₃), and the three aromatic protons.

• Benzylic Protons (-CH₂Cl): These protons are adjacent to an electron-withdrawing chlorine atom and the aromatic ring, placing their signal in the range of 4.5-4.8 ppm. It will appear as a singlet, as there are no adjacent protons to couple with.

• Methoxy Protons (-OCH₃): These protons are on a carbon attached to an oxygen atom, resulting in a sharp singlet typically around 3.8-4.0 ppm.

• Aromatic Protons: The three protons on the benzene ring will have complex splitting patterns due to both ortho/meta H-H coupling and H-F coupling.

  • H-2: This proton is ortho to the fluorine and will be a doublet of doublets due to coupling with H-6 (meta, J ≈ 2-3 Hz) and the fluorine (ortho, J ≈ 7-10 Hz).

  • H-5: This proton is ortho to the methoxy group and meta to the fluorine. It will appear as a doublet due to coupling with the fluorine (meta, J ≈ 4-6 Hz).

  • H-6: This proton is ortho to both the benzylic carbon and the methoxy group. It will be a doublet of doublets due to coupling with H-2 (meta, J ≈ 2-3 Hz) and the fluorine (para, J ≈ 1-2 Hz).

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
~7.25	dd	J(H,F) ≈ 8.5, J(H,H) ≈ 2.0	Aromatic H-2
~7.10	d	J(H,F) ≈ 11.5	Aromatic H-5
~6.90	t	J(H,H) ≈ 8.5	Aromatic H-6
~4.55	s	-	-CH₂Cl

| ~3.90 | s | - | -OCH₃ |

¹³C NMR Spectroscopy

Theoretical Principles & Prediction: The proton-decoupled ¹³C NMR spectrum is expected to show 8 distinct signals corresponding to the 8 carbon atoms in the molecule. The chemical shifts are influenced by the attached atoms, and the fluorine atom will cause splitting of the signals for nearby carbons (C-F coupling).

• Aromatic Carbons: The carbon directly bonded to fluorine (C-3) will show a large one-bond coupling constant (¹J(C,F) > 240 Hz). The other aromatic carbons will show smaller two-, three-, or four-bond couplings.

• Benzylic Carbon (-CH₂Cl): Expected around 45-50 ppm.

• Methoxy Carbon (-OCH₃): Expected around 55-60 ppm.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Coupling Constant (J(C,F), Hz)	Assignment
~155.0	d, ¹J ≈ 245	C-3
~148.0	d, ²J ≈ 10	C-4
~131.0	d, ³J ≈ 5	C-1
~125.0	d, ²J ≈ 18	C-2
~115.0	d, ³J ≈ 2	C-5
~113.0	d, ⁴J ≈ 2	C-6
~56.0	s	-OCH₃

| ~46.0 | s | -CH₂Cl |

Experimental Protocol: NMR Data Acquisition

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of 3-Fluoro-4-methoxybenzyl chloride.

Materials:

• 3-Fluoro-4-methoxybenzyl chloride (≥98% purity)[1]

• Deuterated chloroform (CDCl₃, 99.8 atom % D) with 0.03% v/v Tetramethylsilane (TMS)

• NMR tubes (5 mm, high precision)

• Pasteur pipette

• Vial

Instrumentation:

• 500 MHz (or higher) NMR spectrometer

Procedure:

• Sample Preparation: Accurately weigh approximately 10-20 mg of 3-Fluoro-4-methoxybenzyl chloride into a clean, dry vial.

• Add approximately 0.6 mL of CDCl₃ containing TMS to the vial.[2] CDCl₃ is a standard solvent for non-polar to moderately polar organic compounds.

• Gently swirl the vial until the sample is completely dissolved.

• Using a Pasteur pipette, transfer the solution into a clean NMR tube to a height of approximately 4-5 cm.

• Cap the NMR tube securely.

• Instrument Setup: Insert the sample into the spectrometer.

• Lock the spectrometer on the deuterium signal of the CDCl₃.

• Shim the magnetic field to achieve optimal homogeneity, using the TMS signal for reference.

• ¹H NMR Acquisition:

  • Acquire the spectrum using a standard single-pulse experiment.

  • Set a spectral width of approximately 16 ppm, centered around 6 ppm.

  • Use a 30-degree pulse angle and a relaxation delay of 2 seconds.

  • Acquire 16-32 scans for a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse program (e.g., zgpg30).

  • Set a spectral width of approximately 240 ppm, centered around 120 ppm.

  • Use a 30-degree pulse angle and a relaxation delay of 2 seconds.

  • Acquire 1024-2048 scans.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the ¹H spectrum by setting the TMS signal to 0.00 ppm and the ¹³C spectrum by setting the CDCl₃ triplet to 77.16 ppm.[2]

Infrared (IR) Spectroscopy

Theoretical Principles & Prediction: IR spectroscopy probes the vibrational frequencies of bonds within a molecule. The spectrum provides a functional group fingerprint. For 3-Fluoro-4-methoxybenzyl chloride, key absorptions are expected for C-H, C=C, C-O, C-F, and C-Cl bonds.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
3100-3000	Medium	Aromatic C-H Stretch
2980-2850	Medium	Aliphatic C-H Stretch (-CH₂, -CH₃)
1610-1580	Strong	Aromatic C=C Stretch
1510-1480	Strong	Aromatic C=C Stretch
1280-1240	Strong	Aryl-O Stretch (asymmetric)
1250-1100	Strong	C-F Stretch
1050-1020	Medium	Aryl-O Stretch (symmetric)

| 800-600 | Strong | C-Cl Stretch |

Experimental Protocol: IR Data Acquisition (Attenuated Total Reflectance - ATR)

Objective: To obtain a high-quality FT-IR spectrum of the compound.

Materials:

• 3-Fluoro-4-methoxybenzyl chloride (The compound has a low melting point of 25°C, so it may be a solid or liquid at room temperature).[3]

• Isopropanol or acetone for cleaning.

• Lens tissue.

Instrumentation:

• Fourier Transform Infrared (FT-IR) spectrometer equipped with an ATR accessory (e.g., a diamond crystal).

Procedure:

• Background Spectrum: Ensure the ATR crystal is clean by wiping it with a lens tissue soaked in isopropanol and allowing it to dry completely.

• Record a background spectrum of the empty ATR crystal. This is crucial to subtract the absorbance of air (CO₂, H₂O) and the crystal itself.

• Sample Application: Place a small amount of the 3-Fluoro-4-methoxybenzyl chloride sample directly onto the center of the ATR crystal. If it is a solid, apply pressure using the built-in clamp to ensure good contact. If it is a liquid, one drop is sufficient.

• Sample Spectrum Acquisition: Acquire the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

• Data Processing: The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: Thoroughly clean the ATR crystal with isopropanol or acetone and a lens tissue after the measurement.

Mass Spectrometry (MS)

Theoretical Principles & Prediction: Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular weight and fragmentation pattern of a molecule.

• Molecular Ion (M⁺): The molecular formula is C₈H₈ClFO, with a monoisotopic mass of approximately 174.03 Da.[4] Due to the natural abundance of chlorine isotopes (³⁵Cl:³⁷Cl ≈ 3:1), the molecular ion will appear as two peaks: M⁺ at m/z 174 and M+2 at m/z 176, with an intensity ratio of approximately 3:1.

• Fragmentation: The primary fragmentation pathway for benzyl chlorides is the loss of the chlorine radical to form a stable benzyl cation.[5] This substituted benzyl cation can then rearrange to a highly stable tropylium ion.

  • [M-Cl]⁺: Loss of a chlorine atom (35 Da) will result in a major fragment at m/z 139. This is often the base peak.

  • [M-CH₂Cl]⁺: Loss of the chloromethyl radical (49 Da) would lead to a fragment at m/z 125.

  • Further fragmentation of the m/z 139 ion can occur, for instance, by loss of a methyl radical (-CH₃) to give a fragment at m/z 124, followed by loss of carbon monoxide (-CO) to give a fragment at m/z 96.

Predicted MS Fragmentation Diagram

Caption: Predicted EI-MS fragmentation pathway for 3-Fluoro-4-methoxybenzyl chloride.

Experimental Protocol: Mass Spectrometry Data Acquisition (EI-MS)

Objective: To determine the molecular weight and fragmentation pattern of the compound.

Materials:

• 3-Fluoro-4-methoxybenzyl chloride

• A volatile solvent (e.g., methanol or dichloromethane)

Instrumentation:

• Gas Chromatograph-Mass Spectrometer (GC-MS) or a direct insertion probe MS system with an Electron Ionization (EI) source.

Procedure (using GC-MS):

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like methanol.

• GC Method:

  • Injector Temperature: 250°C.

  • Column: A standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

  • Oven Program: Start at 50°C, hold for 1 minute, then ramp at 10°C/min to 280°C and hold for 5 minutes.

  • Carrier Gas: Helium, with a constant flow rate of 1 mL/min.

• MS Method:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-400.

• Injection: Inject 1 µL of the prepared solution into the GC.

• Data Analysis: Identify the chromatographic peak corresponding to 3-Fluoro-4-methoxybenzyl chloride. Analyze the mass spectrum associated with this peak, identifying the molecular ion (M⁺ and M+2) and major fragment ions. Compare the observed isotopic pattern for chlorine-containing fragments with the theoretical 3:1 ratio.

Conclusion

The comprehensive spectroscopic analysis of 3-Fluoro-4-methoxybenzyl chloride through NMR, IR, and MS provides a robust and self-validating system for its identification and structural confirmation. The ¹H and ¹³C NMR spectra offer detailed insights into the carbon-hydrogen framework and the influence of the fluoro and methoxy substituents. IR spectroscopy confirms the presence of key functional groups, while mass spectrometry provides definitive proof of the molecular weight, elemental composition, and characteristic fragmentation patterns. The protocols and predictive data presented in this guide serve as a reliable reference for researchers engaged in the synthesis and application of this important chemical intermediate, ensuring the quality and integrity of their scientific work.

References

• BenchChem. (n.d.). The Synthesis and Application of Substituted Benzyl Chlorides: A Comprehensive Technical Guide for Researchers and Drug Developm.
• Santa Cruz Biotechnology, Inc. (n.d.). 3-Fluoro-4-methoxybenzyl chloride.
• National Center for Biotechnology Information. (n.d.). 3-Fluoro-4-methoxybenzoyl chloride. PubChem.
• Chem-Impex International. (n.d.). 3-Fluoro-4-methoxybenzyl chloride.
• Tokyo Chemical Industry Co., Ltd. (n.d.). 3-Fluoro-4-methoxybenzyl Chloride.
• Fisher Scientific. (n.d.). 3-Fluoro-4-methoxybenzyl chloride, 98%.

• National Institute of Standards and Technology. (n.d.). Benzyl chloride. NIST WebBook. Retrieved from [Link]

• Cambridge Isotope Laboratories, Inc. (n.d.). NMR Solvent Data Chart.

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• 4. scbt.com [scbt.com]
• 5. Benzyl chloride [webbook.nist.gov]

An In-depth Technical Guide to the Reactivity and Stability of 3-Fluoro-4-methoxybenzyl chloride

Abstract: 3-Fluoro-4-methoxybenzyl chloride is a pivotal intermediate in the synthesis of complex molecules for the pharmaceutical, agrochemical, and materials science sectors.[1][2] Its utility is derived from a nuanced reactivity profile governed by the interplay of its benzylic chloride functional group and the electronic effects of its aromatic substituents. This guide provides an in-depth analysis of the compound's chemical behavior, stability considerations, and best practices for its application in research and development. It is intended for researchers, chemists, and drug development professionals who seek to leverage this versatile building block effectively and safely.

Core Molecular Profile and Physicochemical Properties

3-Fluoro-4-methoxybenzyl chloride possesses a unique structure where the reactive chloromethyl group is attached to a benzene ring substituted with an electron-donating methoxy group and an electron-withdrawing fluorine atom. This substitution pattern is critical to its chemical behavior.

The compound's physical state at ambient temperature can vary, existing as a low-melting solid or a powder, a crucial consideration for handling and storage.[1]

Table 1: Physicochemical Properties of 3-Fluoro-4-methoxybenzyl chloride

Property	Value	Reference(s)
CAS Number	351-52-0	[1][3]
Molecular Formula	C₈H₈ClFO	[1][3]
Molecular Weight	174.60 g/mol	[1][3][4]
Appearance	White to orange to green powder to lump	[1]
Melting Point	25 °C	[1]
Boiling Point	62 °C / 0.2 mmHg	[1]
Purity	≥ 98% (GC)	[1]

The Electronic Landscape and Reactivity

The reactivity of 3-Fluoro-4-methoxybenzyl chloride is centered on the benzylic carbon, which is susceptible to nucleophilic attack. The stability of the transition state and any potential carbocation intermediate is profoundly influenced by the electronic contributions of the aromatic substituents.

The Driving Force: Nucleophilic Substitution

The primary utility of this reagent lies in its capacity as an electrophile in nucleophilic substitution reactions. The carbon-chlorine bond is polarized, making the benzylic carbon electron-deficient and a prime target for nucleophiles.

• Influence of the Methoxy Group (-OCH₃): Located para to the benzyl chloride, the methoxy group is a powerful electron-donating group through resonance (+R effect). It delocalizes its lone pair of electrons into the aromatic system, significantly stabilizing the formation of a benzylic carbocation. This stabilization strongly favors reaction pathways with Sₙ1 characteristics.

• Influence of the Fluoro Group (-F): Positioned meta to the benzyl chloride, the fluorine atom exerts two opposing effects. Its high electronegativity creates a strong electron-withdrawing inductive effect (-I effect), which would typically destabilize a carbocation. However, it also has a resonance-donating effect (+R effect), albeit weaker than that of the methoxy group. The net result is a modulated reactivity that still heavily favors substitution due to the dominant influence of the methoxy group.

This electronic arrangement makes the compound an excellent substrate for introducing the 3-fluoro-4-methoxybenzyl moiety into a wide range of molecules.

Caption: Mechanism of Nucleophilic Substitution.

Common Synthetic Applications

The compound serves as a versatile building block for creating new carbon-heteroatom and carbon-carbon bonds, which is fundamental to drug discovery and materials science.[1]

• O-Alkylation: Reaction with alcohols or phenols in the presence of a base yields ethers.

• N-Alkylation: Reaction with primary or secondary amines produces substituted benzylamines.

• S-Alkylation: Reaction with thiols provides thioethers.

• C-Alkylation: Reaction with carbon nucleophiles, such as enolates or organometallics, forms new C-C bonds.

Stability Profile and Safe Handling

The high reactivity of benzyl chlorides dictates their stability profile. They are sensitive reagents that require careful handling and storage to prevent degradation and ensure laboratory safety.

Primary Degradation Pathways

• Hydrolysis: Like many benzyl and acyl halides, 3-Fluoro-4-methoxybenzyl chloride is susceptible to hydrolysis.[5] Reaction with ambient moisture or protic solvents will produce 3-fluoro-4-methoxybenzyl alcohol and corrosive hydrochloric acid (HCl) gas. The generated HCl can further catalyze decomposition.

• Self-Condensation (Polymerization): Benzyl halides, particularly those activated by electron-donating groups, can undergo self-alkylation or polymerization over time, especially when heated or exposed to catalytic impurities. A documented case involving the closely related p-methoxybenzyl chloride resulted in an explosion after a stabilizer was inadvertently removed during transfer.[6] This underscores a critical, though low-probability, hazard. The loss of stabilizer allowed for slow decomposition, leading to a pressure buildup of HCl gas and subsequent explosive container failure.[6]

• Thermal Decomposition: Heating can accelerate degradation, leading to the release of irritating and toxic vapors, including hydrogen chloride and hydrogen fluoride.[7][8]

Recommended Storage and Handling Protocols

Adherence to strict handling protocols is non-negotiable for ensuring both the integrity of the reagent and the safety of the researcher.

• Personal Protective Equipment (PPE): Always handle this compound within a certified chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[7][8] Eyewash stations and safety showers must be readily accessible.[7][8]

• Storage Conditions: Store in a tightly sealed, corrosion-resistant container in a cool, dry, and well-ventilated area.[9][10] It should be stored away from incompatible materials. Given its potential to be corrosive to metals, storage in the original container or a corrosion-resistant alternative is advised.[9][10]

• Incompatible Materials: Avoid contact with water, moisture, strong bases, alcohols, and strong oxidizing agents.[5]

• Spill Management: In case of a spill, absorb the material with an inert, dry absorbent (e.g., sand, vermiculite). Do not use combustible materials like cellulose-based absorbents.[5] Collect the spilled material into a suitable container for hazardous waste disposal.[11]

• Disposal: Dispose of unused material and contaminated items as hazardous chemical waste in accordance with all local, regional, and national regulations.[7]

Experimental Methodologies

The following section provides a generalized, self-validating protocol for a common synthetic transformation using 3-Fluoro-4-methoxybenzyl chloride.

Protocol: N-Alkylation of a Secondary Amine

This procedure details the reaction of 3-Fluoro-4-methoxybenzyl chloride with a generic secondary amine (e.g., morpholine) to form a tertiary amine.

Objective: To synthesize 4-((3-fluoro-4-methoxyphenyl)methyl)morpholine.

Materials:

• 3-Fluoro-4-methoxybenzyl chloride (1.0 eq)

• Morpholine (1.2 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Acetonitrile (CH₃CN), anhydrous

• Ethyl acetate, Hexanes, Brine, Sodium Sulfate (Na₂SO₄) for workup

• Standard laboratory glassware, magnetic stirrer, TLC plates

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add anhydrous potassium carbonate and anhydrous acetonitrile.

• Addition of Reagents: Add morpholine to the stirred suspension, followed by a solution of 3-Fluoro-4-methoxybenzyl chloride in a small amount of anhydrous acetonitrile. Causality: Potassium carbonate acts as a base to neutralize the HCl formed during the reaction, driving it to completion. Anhydrous conditions prevent hydrolysis of the starting material.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting benzyl chloride is consumed.

• Workup: Upon completion, filter the reaction mixture to remove the potassium carbonate. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash sequentially with water and brine. Causality: The washing steps remove any remaining inorganic salts and water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, if necessary, to obtain the pure tertiary amine.

• Characterization: Confirm the structure and purity of the final product using appropriate analytical techniques (e.g., ¹H NMR, ¹³C NMR, MS).

Caption: General Experimental Workflow.

Conclusion

3-Fluoro-4-methoxybenzyl chloride is a valuable and highly reactive chemical intermediate. Its utility is rooted in the facile displacement of the benzylic chloride, a reaction that is significantly promoted by the electron-donating methoxy substituent. However, this inherent reactivity also renders the compound sensitive to moisture and prone to degradation, demanding rigorous adherence to safe handling and storage protocols. By understanding the interplay of its structural features and implementing the methodologies outlined in this guide, researchers can confidently and safely harness the synthetic potential of this important building block.

References

• Fries Rearrangement: Scalable Synthesis of Key Fluoro Building Blocks 3-Fluoro-4-methoxybenzoyl Chloride (IV) and 1,2-Diethoxy-3-fluorobenzene (V). - ResearchGate. (URL: [Link])

• 3-Fluoro-4-methoxybenzoyl chloride | C8H6ClFO2 - PubChem. (URL: [Link])

• Preparation method of 3-methoxybenzyl chloride - Google P

• Synthesis of 4-methoxybenzyl chloride - PrepChem.com. (URL: [Link])

• 4-Methyloxybenzyl chloride | C8H9ClO - PubChem. (URL: [Link])

• Preparing method for o-methoxybenzoyl chloride - Google P

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An In-Depth Technical Guide to 3-Fluoro-4-methoxybenzyl Chloride: A Versatile Building Block in Modern Organic Synthesis

Abstract

3-Fluoro-4-methoxybenzyl chloride is a strategically-functionalized aromatic compound that has emerged as a pivotal building block in organic synthesis. Its unique electronic properties, imparted by the synergistic and sometimes opposing effects of a meta-fluoro and a para-methoxy group, render it a highly valuable synthon for introducing the 3-fluoro-4-methoxybenzyl moiety. This guide provides an in-depth analysis of its physicochemical properties, core reactivity, and synthetic utility. We will explore the mechanistic underpinnings of its reactions, detail its applications in medicinal chemistry and materials science, and provide a robust, field-proven experimental protocol for its use. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this versatile reagent in their synthetic endeavors.

Introduction: The Strategic Value of Substituted Benzyl Halides

In the landscape of drug discovery and fine chemical synthesis, the precise installation of functionalized aromatic moieties is a cornerstone of molecular design. Fluorine and methoxy groups, in particular, are frequently incorporated to modulate a molecule's pharmacokinetic and pharmacodynamic profile. Fluorine can enhance metabolic stability, binding affinity, and lipophilicity, while the methoxy group can influence solubility and serve as a key hydrogen bond acceptor.[1][2]

3-Fluoro-4-methoxybenzyl chloride (CAS No. 351-52-0) capitalizes on these benefits, offering a reactive "handle"—the chloromethyl group—for covalent attachment to a wide range of substrates.[1][3] It serves as a key intermediate in the synthesis of pharmaceuticals, particularly for neurological and cardiovascular conditions, as well as in the development of modern agrochemicals and specialty polymers.[4][5] This guide delves into the fundamental chemistry that makes this reagent a powerful tool for synthetic innovation.

Physicochemical Properties

A clear understanding of a reagent's physical properties is critical for its safe and effective use in the laboratory. The key properties of 3-Fluoro-4-methoxybenzyl chloride are summarized below.

Property	Value	Reference(s)
CAS Number	351-52-0	[3][4][6]
Molecular Formula	C₈H₈ClFO	[3][4][6]
Molecular Weight	174.6 g/mol	[3][4][6]
Appearance	White to orange/green powder or colorless to pale yellow liquid	[3][4]
Melting Point	25 - 39 °C	[3][4]
Boiling Point	62 °C @ 0.2 mmHg	[3][4]
Density	~1.201 g/cm³	[3]
Hazard Class	8 (Corrosive)	[3]
UN Number	3261	[3]

The Chemistry of 3-Fluoro-4-methoxybenzyl Chloride: A Mechanistic Perspective

Core Reactivity: The Benzylic Halide Advantage

The high reactivity of 3-Fluoro-4-methoxybenzyl chloride stems from its identity as a primary benzylic halide. Such compounds are exceptionally prone to nucleophilic substitution reactions, proceeding readily through either an Sₙ1 or Sₙ2 mechanism depending on the reaction conditions.[7]

• Sₙ1 Pathway: In the presence of weak nucleophiles and polar protic solvents, the reaction favors an Sₙ1 mechanism. The rate-determining step is the departure of the chloride ion to form a benzylic carbocation. This intermediate is significantly stabilized by resonance, with the positive charge delocalized across the aromatic ring.[8][9]

• Sₙ2 Pathway: With strong nucleophiles and polar aprotic solvents, the Sₙ2 pathway is preferred. This involves a backside attack by the nucleophile on the electrophilic benzylic carbon, displacing the chloride ion in a single concerted step.[8]

The Electronic Influence of Fluoro and Methoxy Substituents

The true synthetic utility of this building block lies in the electronic modulation provided by its substituents.

• Para-Methoxy Group: The methoxy group at the para-position is a powerful resonance electron-donating group (+R). This effect is paramount in stabilizing the benzylic carbocation intermediate formed during an Sₙ1 reaction, thereby accelerating this pathway. It directs the delocalized positive charge effectively, as illustrated below.

• Meta-Fluoro Group: The fluorine atom at the meta-position exerts a strong electron-withdrawing effect through induction (-I) due to its high electronegativity. Being meta, its resonance effect is minimal. This inductive withdrawal destabilizes the carbocation intermediate to some extent, tempering the powerful activating effect of the methoxy group and subtly modulating the overall reactivity of the molecule.

This electronic push-pull relationship provides the molecule with a unique reactivity profile, distinct from simpler benzyl chlorides.

Caption: Sₙ1 mechanism showing carbocation formation and resonance delocalization.

Synthesis of the Building Block

While multiple routes exist, a common and logical pathway to 3-Fluoro-4-methoxybenzyl chloride begins with a readily available precursor like 3-fluorotoluene. The synthesis involves sequential aromatic functionalization followed by side-chain chlorination.

Caption: Plausible synthetic workflow for 3-Fluoro-4-methoxybenzyl chloride.

Synthetic Applications & Key Transformations

The primary utility of 3-Fluoro-4-methoxybenzyl chloride is as a potent electrophile for alkylating a variety of nucleophiles. This reaction introduces the 3-fluoro-4-methoxybenzyl group, a valuable pharmacophore.

• N-Alkylation: It readily reacts with primary and secondary amines, as well as nitrogen-containing heterocycles, to form the corresponding benzylamines. This is a fundamental transformation in the synthesis of many active pharmaceutical ingredients (APIs).

• O-Alkylation: Alcohols and phenols are efficiently converted to their corresponding benzyl ethers. This is often employed to protect hydroxyl groups or to synthesize ether-linked target molecules.

• S-Alkylation: Thiols and thiophenols react smoothly to yield thioethers (sulfides), which are important structural motifs in various bioactive compounds.

• C-Alkylation: Carbon-based nucleophiles, such as enolates derived from β-dicarbonyl compounds or organometallic reagents, can be alkylated to form new carbon-carbon bonds, enabling the construction of more complex molecular skeletons.

Detailed Experimental Protocol: A Representative N-Alkylation

This protocol describes a general, robust procedure for the N-alkylation of a primary amine.

Objective: To synthesize N-(3-Fluoro-4-methoxybenzyl)aniline.

Materials:

• 3-Fluoro-4-methoxybenzyl chloride (1.0 eq)

• Aniline (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Acetonitrile (CH₃CN), anhydrous

• Ethyl Acetate (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, condenser, heating mantle, separatory funnel, rotary evaporator.

Procedure:

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add anhydrous potassium carbonate (2.0 eq) and anhydrous acetonitrile (to make a ~0.2 M solution with respect to the limiting reagent). Begin vigorous stirring.

  • Causality: Anhydrous conditions prevent side reactions with water. K₂CO₃ is a mild base used to neutralize the HCl generated in situ and to deprotonate the amine, increasing its nucleophilicity.

• Addition of Reagents: Add aniline (1.1 eq) to the stirring suspension, followed by a solution of 3-Fluoro-4-methoxybenzyl chloride (1.0 eq) in a small amount of acetonitrile.

  • Causality: A slight excess of the amine ensures the complete consumption of the more valuable benzyl chloride.

• Reaction: Heat the mixture to reflux (approx. 82 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-12 hours.

  • Causality: Heating accelerates the rate of this Sₙ2 reaction. TLC is essential for determining the point of completion, preventing degradation from prolonged heating.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the crude residue in ethyl acetate. Wash the organic layer sequentially with saturated NaHCO₃ solution (2x) and brine (1x).

  • Causality: The NaHCO₃ wash removes any remaining acidic impurities. The brine wash helps to break emulsions and remove bulk water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate to dryness to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to afford the pure N-(3-Fluoro-4-methoxybenzyl)aniline.

Caption: Step-by-step experimental workflow for a typical N-alkylation reaction.

Safety Precautions & Handling

3-Fluoro-4-methoxybenzyl chloride is a hazardous and corrosive substance that requires careful handling to ensure laboratory safety.[3]

• Hazard Identification: The compound is classified as corrosive and causes severe skin burns and eye damage.[10][11][12] It is a lachrymator.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[10][11][13] All manipulations should be performed in a certified chemical fume hood to avoid inhalation of vapors.[10]

• Handling: Avoid contact with skin, eyes, and clothing.[10] In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[11][13]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and moisture.[13]

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations. Do not allow the material to enter drains or water systems.[10]

Conclusion

3-Fluoro-4-methoxybenzyl chloride stands out as a highly effective and versatile building block for modern organic synthesis. Its reactivity is well-defined by the principles of benzylic halides, while its electronic character is finely tuned by the interplay of its fluoro and methoxy substituents. This unique combination makes it an indispensable reagent for introducing a key pharmacophore into a wide range of molecules, driving innovation in medicinal chemistry, agrochemicals, and materials science. By understanding its mechanistic behavior and adhering to safe handling protocols, researchers can fully exploit the synthetic potential of this powerful compound.

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• Ch 11 : Nucleophilic substitution of benzylic halides - University of Calgary. [Link]

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Solubility of 3-Fluoro-4-methoxybenzyl chloride in common organic solvents

An In-Depth Technical Guide to the Solubility of 3-Fluoro-4-methoxybenzyl chloride

Abstract

3-Fluoro-4-methoxybenzyl chloride is a pivotal intermediate in the synthesis of complex molecules within the pharmaceutical and agrochemical industries.[1] Its utility in synthetic protocols is fundamentally governed by its physical properties, among which solubility is paramount for reaction kinetics, purification, and formulation. This technical guide, prepared for researchers, scientists, and drug development professionals, provides a comprehensive analysis of the solubility characteristics of 3-Fluoro-4-methoxybenzyl chloride. In the absence of extensive published quantitative solubility data, this document establishes a predictive framework based on first principles of chemical interactions and molecular structure. We supplement this theoretical analysis with a detailed, field-proven experimental protocol for determining both qualitative and quantitative solubility, ensuring researchers can generate reliable data tailored to their specific applications.

Compound Profile: 3-Fluoro-4-methoxybenzyl chloride

Understanding the physicochemical properties of 3-Fluoro-4-methoxybenzyl chloride is the first step in predicting its behavior in various solvent systems.

Chemical Structure:

• Molecular Formula: C₈H₈ClFO

• Molecular Weight: 174.6 g/mol [1]

• Appearance: White to orange to green powder or lump[1]

• Melting Point: 25 °C[1]

• Boiling Point: 62 °C at 0.2 mmHg[1]

The low melting point indicates that this compound may be handled as a liquid in many laboratory environments. Structurally, the molecule possesses a moderately polar character. The benzene ring provides a non-polar backbone, while the electronegative fluorine, oxygen (in the methoxy group), and chlorine atoms introduce significant dipole moments. The ether linkage and halogen atoms can act as hydrogen bond acceptors, though the molecule lacks a hydrogen bond donor. Its primary chemical feature is the reactive benzyl chloride moiety, which is susceptible to nucleophilic substitution, a factor that critically influences solvent selection.

Theoretical Framework for Solubility

The principle of "like dissolves like" is the cornerstone of solubility prediction.[2][3] This adage suggests that substances with similar intermolecular forces and polarity will be mutually soluble.[4] For 3-Fluoro-4-methoxybenzyl chloride, the interplay of its structural features dictates its interaction with different solvent classes.

• Polar Protic Solvents (e.g., water, methanol, ethanol): These solvents possess O-H or N-H bonds, making them strong hydrogen bond donors and acceptors. While the dipole-dipole interactions between the solute and a solvent like ethanol would favor solubility, the nucleophilic nature of these solvents presents a significant risk of solvolysis, where the solvent molecule displaces the benzylic chloride. This reaction is often rapid and can complicate or ruin a planned synthesis.

• Polar Aprotic Solvents (e.g., acetone, ethyl acetate, acetonitrile, DMF, DMSO): These solvents have large dipole moments but lack O-H or N-H bonds.[5] They are excellent candidates for dissolving 3-Fluoro-4-methoxybenzyl chloride as they can engage in favorable dipole-dipole interactions without the immediate threat of solvolysis. They effectively solvate the polar regions of the molecule, promoting dissolution.

• Non-Polar Solvents (e.g., hexane, cyclohexane, toluene): Non-polar solvents primarily interact through weak London dispersion forces. The significant polarity of 3-Fluoro-4-methoxybenzyl chloride makes it unlikely to be highly soluble in aliphatic hydrocarbons like hexane. However, solubility in aromatic solvents like toluene may be enhanced due to potential π-π stacking interactions between the benzene rings of the solute and solvent.

• Chlorinated Solvents (e.g., dichloromethane, chloroform): These solvents share a similar type of polarity with the solute, stemming from carbon-halogen bonds. Therefore, good solubility is anticipated due to favorable dipole-dipole interactions.

Predicted Solubility Profile

Based on the theoretical framework, the following table summarizes the predicted solubility of 3-Fluoro-4-methoxybenzyl chloride in common organic solvents. This table serves as a predictive guide for initial solvent screening.

Solvent	Solvent Class	Predicted Solubility	Rationale & Remarks
Hexane	Non-Polar	Low	Mismatch in polarity. Dominated by weak dispersion forces.
Toluene	Non-Polar (Aromatic)	Medium to High	Favorable π-π stacking interactions can enhance solubility over aliphatic hydrocarbons.
Dichloromethane (DCM)	Polar Aprotic	High	"Like dissolves like." Similar polar characteristics. Excellent choice for reactions.
Diethyl Ether	Polar Aprotic	Medium to High	Moderate polarity and ability to act as H-bond acceptor should promote solubility.
Ethyl Acetate (EtOAc)	Polar Aprotic	High	Strong dipole-dipole interactions are expected. A common and effective solvent.
Acetone	Polar Aprotic	High	Strong dipole-dipole interactions. Good general-purpose solvent.
Acetonitrile (MeCN)	Polar Aprotic	High	Strong dipole-dipole interactions. Suitable for a wide range of organic reactions.
N,N-Dimethylformamide (DMF)	Polar Aprotic	Very High	Highly polar nature makes it an excellent solvent for polar molecules.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very High	Highly polar nature makes it an excellent solvent for polar molecules.
Methanol (MeOH)	Polar Protic	High (with reaction)	Soluble due to polarity, but high risk of solvolysis (SN1 reaction) to form the methyl ether. Use with extreme caution.
Ethanol (EtOH)	Polar Protic	High (with reaction)	Soluble due to polarity, but high risk of solvolysis to form the ethyl ether. Use with extreme caution.
Water	Polar Protic	Very Low	The large non-polar benzene ring dominates, leading to hydrophobicity. Will likely hydrolyze at the interface over time.

Experimental Protocol for Solubility Determination

The following protocols provide a self-validating system for researchers to confirm the predicted solubilities and establish quantitative measures.

Mandatory Safety Precautions

3-Fluoro-4-methoxybenzyl chloride is a corrosive substance that causes severe skin burns and eye damage.[6][7] All handling must be performed inside a certified chemical fume hood. Personal Protective Equipment (PPE) is mandatory, including:

• Chemical splash goggles

• Appropriate chemical-resistant gloves (e.g., nitrile)

• A flame-resistant lab coat

Qualitative Solubility Determination Workflow

This rapid screening method provides a binary "soluble" or "insoluble" assessment at a defined concentration.

Methodology:

• Preparation: Add approximately 25 mg of 3-Fluoro-4-methoxybenzyl chloride to a small, dry test tube.

• Solvent Addition: Add the test solvent dropwise (e.g., 0.5 mL) to the test tube.

• Mixing: Agitate the mixture vigorously for 60 seconds using a vortex mixer or by flicking the tube.

• Observation: Visually inspect the solution against a contrasting background. A complete lack of solid particles indicates the compound is "soluble" at this concentration (~50 mg/mL). The presence of undissolved solid indicates it is "sparingly soluble" or "insoluble."

• Documentation: Record the observation for each solvent tested.

Workflow for Solubility Assessment

The following diagram outlines the logical flow for a comprehensive solubility assessment, incorporating both qualitative and stability considerations.

Caption: Experimental workflow for solubility and stability assessment.

Quantitative Solubility Determination (Isothermal Equilibrium Method)

This method determines the saturation concentration of the compound in a given solvent at a specific temperature.

Methodology:

• System Preparation: In a sealed vial, add an excess amount of 3-Fluoro-4-methoxybenzyl chloride to a known volume of the chosen solvent (e.g., 5 mL). An excess is confirmed by the presence of undissolved solid.

• Equilibration: Place the vial in a temperature-controlled shaker bath (e.g., at 25 °C) and agitate for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Preparation: After equilibration, cease agitation and allow the excess solid to settle. Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a volumetric pipette fitted with a filter (e.g., a syringe filter) to prevent transferring any solid particles.

• Analysis: Dilute the filtered sample with a suitable solvent (e.g., acetonitrile) to a concentration within the linear range of an analytical instrument like a High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Quantification: Determine the concentration of the compound in the diluted sample by comparing its response to a pre-calibrated standard curve.

• Calculation: Back-calculate the original concentration in the saturated solution to determine the solubility, typically expressed in mg/mL or mol/L.

Implications for Research and Development

A thorough understanding of solubility is not academic; it is critical for practical application.

• Reaction Medium Selection: For nucleophilic substitution reactions involving 3-Fluoro-4-methoxybenzyl chloride, polar aprotic solvents like DCM, acetonitrile, or ethyl acetate are superior choices. They provide a solubilizing environment that facilitates reactant interaction without participating in unwanted side reactions.

• Purification Strategies: The differential solubility of the compound allows for effective purification. For instance, if it is highly soluble in DCM but poorly soluble in hexane, an anti-solvent crystallization can be developed. The crude product can be dissolved in a minimal amount of DCM, followed by the slow addition of hexane to induce precipitation of the pure compound, leaving more soluble impurities behind.

• Formulation Development: In agrochemical or pharmaceutical formulation, selecting a solvent system where the active ingredient has high and stable solubility is essential for creating a homogenous, effective, and shelf-stable product.

Conclusion

While specific, publicly available quantitative data on the solubility of 3-Fluoro-4-methoxybenzyl chloride is scarce, a robust predictive and experimental framework can be established. Based on its molecular structure, it is predicted to be highly soluble in polar aprotic and chlorinated solvents, moderately soluble in aromatic solvents, and poorly soluble in non-polar aliphatic hydrocarbons and water. Crucially, its reactivity with polar protic solvents like alcohols necessitates caution. The experimental protocols detailed herein provide a reliable methodology for researchers to generate the precise solubility data required to optimize synthetic reactions, streamline purification processes, and accelerate development timelines.

References

• Vertex AI Search. (n.d.). Solubility and Polarity.
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• Unknown. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
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• YouTube. (2021). Solubility test/ Organic lab.
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• Tokyo Chemical Industry Co., Ltd. (APAC). (n.d.). 3-Fluoro-4-methoxybenzyl Chloride 351-52-0.

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An In-depth Technical Guide to the Safe Handling, Storage, and Use of 3-Fluoro-4-methoxybenzyl Chloride

This guide provides a comprehensive overview of the essential safety protocols, handling procedures, and storage requirements for 3-Fluoro-4-methoxybenzyl chloride (CAS RN: 351-52-0). It is intended for researchers, chemists, and drug development professionals who utilize this versatile reagent in their work. The focus of this document is to pair procedural steps with the underlying scientific rationale, fostering a culture of safety and experimental integrity.

Compound Profile and Scientific Significance

3-Fluoro-4-methoxybenzyl chloride is a substituted benzyl chloride that serves as a critical building block in organic synthesis. Its utility is particularly pronounced in the fields of pharmaceutical and agrochemical development. The presence of the fluorine atom and methoxy group on the benzene ring imparts unique electronic properties and metabolic stability to molecules synthesized from it, making it a valuable intermediate for creating complex and biologically active compounds. Researchers utilize this reagent to introduce the 3-fluoro-4-methoxybenzyl moiety, which can be a key pharmacophore in drugs targeting a range of conditions, including neurological and cardiovascular diseases. Given its reactivity and role as a chloromethylating agent, a thorough understanding of its properties and associated hazards is paramount for its safe and effective use.

Physicochemical Data

A clear understanding of the compound's physical properties is the foundation of a sound risk assessment.

Property	Value	Source
CAS Number	351-52-0	[1][2]
Molecular Formula	C₈H₈ClFO	[1]
Molecular Weight	174.6 g/mol	[1]
Appearance	White to orange to green powder to lump	[3]
Melting Point	25 °C
Boiling Point	62 °C / 0.2 mmHg

Hazard Analysis and Risk Mitigation

3-Fluoro-4-methoxybenzyl chloride is classified as a hazardous substance, primarily due to its corrosive nature and reactivity.[3][4][5] Like many benzyl chlorides, it is a lachrymator, meaning it is an irritant that causes tearing of the eyes.[6]

Health Hazards

The primary health risks are associated with its corrosive properties.

• Skin Corrosion/Burns: The compound is designated as causing severe skin burns and eye damage.[3][4][5] Contact with the skin will lead to immediate irritation and potential chemical burns. The causality stems from the reactivity of the benzylic chloride, which can react with water and nucleophiles present in biological tissues, leading to cellular damage.

• Serious Eye Damage: Direct contact with the eyes can cause severe, potentially irreversible damage.[5] The corrosive nature of the chemical necessitates immediate and thorough irrigation if exposure occurs.

• Respiratory Irritation: Inhalation of dust or vapors may cause respiratory irritation.[7] It is crucial to handle this compound in a well-ventilated area, preferably within a chemical fume hood.

Reactivity and Chemical Hazards

• Hydrolysis: Benzyl chlorides are known to hydrolyze in the presence of water to form the corresponding benzyl alcohol and hydrochloric acid.[8] This reaction can be slow, but the generation of HCl gas can create a corrosive atmosphere within a storage container and lead to pressure buildup.

• Corrosivity to Metals: The compound is listed as potentially corrosive to metals.[3] This is likely due to the slow release of HCl upon contact with moisture. Therefore, storage in appropriate containers is critical.[3] It is incompatible with most common metals except for nickel and lead.[9]

• Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and bases.[9][10] Benzyl chlorides can undergo vigorous or violent reactions with these substances.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, starting with engineering controls and supplemented by robust PPE, is essential.

Engineering Controls

• Chemical Fume Hood: All handling of 3-Fluoro-4-methoxybenzyl chloride must be conducted in a certified chemical fume hood.[7] This is the primary engineering control to prevent inhalation of dust or vapors and to contain any potential spills.

• Eyewash Stations and Safety Showers: Ensure that a fully functional eyewash station and safety shower are located in close proximity to the workstation.[7][11] Immediate access is critical in the event of accidental exposure.

Personal Protective Equipment (PPE)

The selection of PPE is the final barrier between the researcher and the chemical. The following are mandatory when handling this compound:

PPE Category	Specification and Rationale
Eye and Face Protection	Wear chemical safety goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166. A face shield should also be worn to protect the entire face from splashes.[7]
Hand Protection	Wear appropriate chemical-resistant gloves. Nitrile gloves are a common choice, but it is crucial to check the manufacturer's glove compatibility data for benzyl chlorides. Change gloves immediately if they become contaminated.
Skin and Body Protection	A lab coat is required. For larger quantities or tasks with a higher risk of splashing, wear impervious clothing, such as a chemically resistant apron or suit, to prevent skin exposure.[12]
Respiratory Protection	If there is a risk of exceeding exposure limits or if engineering controls are not sufficient, a NIOSH/MSHA or European Standard EN 149 approved respirator must be used.[7] This is typically not required if work is performed within a properly functioning fume hood.

Standard Operating Procedures for Safe Handling

Adherence to a standardized workflow minimizes the risk of exposure and accidents. The following protocol outlines the key steps for safely handling 3-Fluoro-4-methoxybenzyl chloride.

Caption: Workflow for the safe handling of 3-Fluoro-4-methoxybenzyl chloride.

Storage and Incompatibility

Proper storage is critical for maintaining the chemical's integrity and preventing hazardous situations.

• General Storage Conditions: Store in a cool, dry, and well-ventilated area.[12] The storage area should be designated for corrosive materials.

• Moisture Sensitivity: The compound is moisture-sensitive.[7][11] Store in a tightly closed container, preferably under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis and the formation of HCl.

• Container Type: Store in the original container.[3] If transferring, use glass containers with Teflon-lined caps or other corrosive-resistant containers.[3][8] Do not use aluminum or galvanized containers.[13]

• Security: Store in a locked cabinet or area accessible only to authorized personnel.[7]

Table of Incompatibilities

Incompatible Material	Rationale for Avoidance	Source
Water/Moisture	Hydrolyzes to form corrosive hydrogen chloride gas.	[8][12]
Strong Oxidizing Agents	Can lead to vigorous or explosive reactions.	[9][12]
Strong Bases	Can promote rapid decomposition and hydrolysis.	[14]
Most Common Metals	Corrosive, especially in the presence of moisture. Can cause polymerization.	[9][12][15]
Alcohols, Amines	Can react exothermically with the benzyl chloride.	[14]

Spill Management and Emergency Procedures

Immediate and correct response to an exposure or spill is crucial.

First-Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and easy to do. Seek immediate medical attention.[7][11]

• Skin Contact: Take off immediately all contaminated clothing.[7] Rinse the affected skin area with plenty of water and soap for at least 15 minutes.[7][11] Seek immediate medical attention.

• Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[7] If not breathing, give artificial respiration. Do not use mouth-to-mouth resuscitation.[7] Call a physician or poison control center immediately.

• Ingestion: Rinse mouth with water.[5] Do NOT induce vomiting.[5][7] Never give anything by mouth to an unconscious person.[5][11] Seek immediate medical attention.

Spill Response Protocol

The response to a spill depends on its scale. For any spill, ensure the area is evacuated except for trained response personnel wearing appropriate PPE.

Caption: Decision tree for responding to a chemical spill.

Waste Disposal

Chemical waste must be managed responsibly to protect personnel and the environment.

• Classification: 3-Fluoro-4-methoxybenzyl chloride and materials contaminated with it must be treated as hazardous waste.[7]

• Containers: Dispose of waste in designated, properly labeled, and sealed containers. Do not mix with incompatible waste streams.

• Procedure: Waste disposal should be handled by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[4] Always consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[7] Do not discharge to sewer systems.[4]

References

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• Benzyl chloride - NIOSH Pocket Guide to Chemical Hazards . (n.d.). Centers for Disease Control and Prevention. [Link]

• SAFETY DATA SHEET - 3-Fluoro-4-methoxybenzoyl chloride . (2024, March 1). Fisher Scientific. [Link]

• Benzyl chloride - Safety Data Sheet . (2025, April 7). Penta Chemicals. [Link]

• Benzyl Chloride - Hazardous Substance Fact Sheet . (n.d.). New Jersey Department of Health. [Link]

• Benzyl Chloride | C6H5CH2Cl | CID 7503 . (n.d.). PubChem. [Link]

• 3-Fluoro-4-methoxybenzoyl chloride | C8H6ClFO2 | CID 2779255 . (n.d.). PubChem. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Derivatives Using 3-Fluoro-4-methoxybenzyl Chloride

Introduction: The Strategic Importance of the 3-Fluoro-4-methoxybenzyl Moiety in Modern Chemistry

3-Fluoro-4-methoxybenzyl chloride is a versatile and highly valued building block in the realms of pharmaceutical and agrochemical research, as well as in materials science.[1] Its unique electronic properties, conferred by the presence of both an electron-withdrawing fluorine atom and an electron-donating methoxy group on the benzene ring, modulate the reactivity of the benzylic chloride and impart desirable characteristics to the resulting derivatives.[1] The fluorine atom can enhance metabolic stability and binding affinity of drug candidates, while the methoxy group can be a key site for interaction with biological targets or a handle for further chemical modification.[1] This guide provides detailed protocols for the synthesis of various derivatives from 3-fluoro-4-methoxybenzyl chloride, focusing on nucleophilic substitution and Friedel-Crafts alkylation reactions, offering researchers a practical resource for harnessing the synthetic potential of this important intermediate.

Core Synthetic Strategies: A Mechanistic Overview

The primary routes for derivatization of 3-fluoro-4-methoxybenzyl chloride hinge on the reactivity of the benzylic chloride. This functional group is an excellent electrophile, readily participating in two main classes of reactions:

• Nucleophilic Substitution (SN2): The electron-deficient benzylic carbon is susceptible to attack by a wide range of nucleophiles, including alcohols, phenols, amines, and thiols. This reaction proceeds via a concerted SN2 mechanism, leading to the displacement of the chloride ion and the formation of a new carbon-nucleophile bond. The choice of base and solvent is critical to deprotonate the nucleophile and facilitate the reaction while minimizing side reactions.

• Friedel-Crafts Alkylation: In the presence of a Lewis acid catalyst, 3-fluoro-4-methoxybenzyl chloride can act as an electrophile in an electrophilic aromatic substitution reaction with another aromatic ring.[2] The Lewis acid, such as aluminum chloride (AlCl₃), promotes the formation of a benzylic carbocation, which is then attacked by the electron-rich aromatic substrate.[3][4][5]

Below, we present detailed, step-by-step protocols for the synthesis of representative ether, amine, and biaryl derivatives, grounded in established chemical principles.

Protocol 1: Synthesis of Aryl Ethers via Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely used method for the preparation of ethers.[6] In this protocol, a phenol is deprotonated by a suitable base to form a phenoxide, which then acts as a nucleophile to displace the chloride from 3-fluoro-4-methoxybenzyl chloride.

Rationale:

The choice of a moderately strong base such as potassium carbonate (K₂CO₃) is crucial. It is strong enough to deprotonate the phenol to the more nucleophilic phenoxide but is not so strong as to cause unwanted side reactions. A polar aprotic solvent like N,N-dimethylformamide (DMF) is used to dissolve the reactants and facilitate the SN2 reaction. The reaction is heated to increase the rate of reaction.

Experimental Workflow:

Caption: Workflow for Williamson Ether Synthesis.

Step-by-Step Protocol:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the phenol (1.0 eq.), potassium carbonate (1.5 eq.), and anhydrous N,N-dimethylformamide (DMF, 0.5 M).

• Addition of Electrophile: To the stirred suspension, add 3-fluoro-4-methoxybenzyl chloride (1.1 eq.) at room temperature.

• Reaction: Heat the reaction mixture to 80 °C and stir for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into ice-water.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with water (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the desired aryl ether.

Parameter	Condition	Rationale
Base	Potassium Carbonate (K₂CO₃)	Mild base, minimizes side reactions.
Solvent	Anhydrous DMF	Polar aprotic, facilitates SN2 reaction.
Temperature	80 °C	Increases reaction rate.
Monitoring	TLC	To determine reaction completion.

Protocol 2: Synthesis of Secondary Amines via N-Alkylation

The N-alkylation of primary or secondary amines with 3-fluoro-4-methoxybenzyl chloride provides a direct route to the corresponding secondary or tertiary amines.[7][8] This reaction is a cornerstone of medicinal chemistry for the construction of amine-containing drug candidates.

Rationale:

A non-nucleophilic base such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA) is used to neutralize the hydrochloric acid (HCl) generated during the reaction without competing with the amine nucleophile. A polar aprotic solvent like acetonitrile (ACN) or dichloromethane (DCM) is suitable for this transformation. The reaction is often performed at room temperature, but gentle heating can be applied to accelerate the reaction with less reactive amines.

Experimental Workflow:

Caption: Workflow for N-Alkylation of Amines.

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask, dissolve the amine (1.0 eq.) and triethylamine (1.2 eq.) in anhydrous acetonitrile (0.5 M).

• Addition of Electrophile: Add a solution of 3-fluoro-4-methoxybenzyl chloride (1.05 eq.) in anhydrous acetonitrile dropwise to the stirred amine solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Extraction: Partition the residue between ethyl acetate and water. Separate the organic layer.

• Washing: Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired N-alkylated amine.

Parameter	Condition	Rationale
Base	Triethylamine (Et₃N)	Non-nucleophilic, scavenges HCl.
Solvent	Anhydrous Acetonitrile (ACN)	Polar aprotic, good solubility for reactants.
Temperature	Room Temperature	Sufficient for most amines, minimizes side reactions.
Monitoring	TLC / LC-MS	To track the consumption of starting materials.

Protocol 3: Friedel-Crafts Alkylation of Aromatic Compounds

The Friedel-Crafts alkylation allows for the formation of a new carbon-carbon bond between the 3-fluoro-4-methoxybenzyl group and an aromatic ring.[2] This reaction is a powerful tool for the synthesis of complex biaryl methane derivatives.

Rationale:

A strong Lewis acid, such as aluminum chloride (AlCl₃) or iron(III) chloride (FeCl₃), is required to generate the electrophilic benzylic carbocation.[5] The reaction is typically carried out in a non-polar, aprotic solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) to avoid reaction with the solvent. The reaction is often run at low temperatures to control the reactivity and minimize side reactions such as polyalkylation.

Experimental Workflow:

Caption: Workflow for Friedel-Crafts Alkylation.

Step-by-Step Protocol:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add the aromatic substrate (1.5 eq.) and anhydrous dichloromethane (DCM, 0.5 M). Cool the solution to 0 °C in an ice bath.

• Addition of Lewis Acid: Carefully add aluminum chloride (AlCl₃, 1.2 eq.) portion-wise to the stirred solution, maintaining the temperature below 5 °C.

• Addition of Electrophile: Add a solution of 3-fluoro-4-methoxybenzyl chloride (1.0 eq.) in anhydrous DCM dropwise to the reaction mixture over 30 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by gas chromatography (GC) or LC-MS.

• Work-up: Carefully quench the reaction by pouring the mixture into a flask containing a mixture of crushed ice and concentrated HCl.

• Extraction: Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL).

• Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired alkylated aromatic compound.

Parameter	Condition	Rationale
Catalyst	Aluminum Chloride (AlCl₃)	Strong Lewis acid, generates carbocation.
Solvent	Anhydrous Dichloromethane (DCM)	Aprotic, non-reactive solvent.
Temperature	0 °C to Room Temperature	Controls reactivity, minimizes side reactions.
Monitoring	GC / LC-MS	To track product formation and starting material consumption.

Conclusion

3-Fluoro-4-methoxybenzyl chloride is a powerful synthetic intermediate that provides access to a diverse range of chemical entities with potential applications in drug discovery and materials science. The protocols detailed in this guide offer a solid foundation for researchers to explore the synthesis of novel derivatives. As with any chemical synthesis, careful optimization of reaction conditions may be necessary for specific substrates to achieve optimal yields and purity.

References

• Williamson, A. W. (1850). Theory of Aetherification. Philosophical Magazine, 37(251), 350-356.
• Gras, E., Chicha, H., & Guerin, C. (2009). N-Alkylation of Amines. In Comprehensive Organic Synthesis II (pp. 1-48). Elsevier.

• Wikipedia. (2024). Friedel–Crafts reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• Mettler Toledo. (n.d.). Friedel-Crafts Alkylation Reaction. Retrieved from [Link]

• Wikipedia. (2024). Phenol ether. Retrieved from [Link]

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The 3-Fluoro-4-methoxybenzyl (FMB) Group: A Strategic Asset for the Protection of Alcohols and Amines in Complex Synthesis

Introduction: Navigating the Orthogonality Landscape in Protecting Group Chemistry

In the intricate world of multi-step organic synthesis, the strategic deployment of protecting groups is a critical determinant of success. The ability to mask the reactivity of a functional group, perform transformations elsewhere in the molecule, and then cleanly remove the protective moiety is a fundamental tenet of modern synthetic chemistry. Within the family of benzyl-type protecting groups, the p-methoxybenzyl (PMB) group is a well-established workhorse, prized for its relative stability and facile cleavage under oxidative or acidic conditions. However, the demands of increasingly complex molecular architectures necessitate a more nuanced toolkit, particularly with respect to orthogonal deprotection strategies.

This guide introduces the 3-fluoro-4-methoxybenzyl (FMB) group, a valuable analogue of the PMB group, and its activating agent, 3-fluoro-4-methoxybenzyl chloride (FMB-Cl). The strategic introduction of a fluorine atom at the 3-position of the benzyl ring subtly modulates the electronic properties of the protecting group, enhancing its stability towards certain cleavage conditions. This key difference creates an opportunity for selective deprotection, allowing for the removal of a PMB group in the presence of an FMB group. For researchers, scientists, and drug development professionals, mastering the application of the FMB group unlocks a higher level of control in the synthesis of complex molecules bearing multiple hydroxyl or amino functionalities.

The FMB Advantage: Enhanced Stability and Orthogonal Deprotection

The primary advantage of the FMB group over the conventional PMB group lies in its increased stability towards oxidative cleavage agents like 2,3-dichloro-5,6-dicyanobenzoquinone (DDQ). The electron-withdrawing nature of the fluorine atom deactivates the aromatic ring towards oxidation, making the FMB ether significantly more robust under conditions that readily cleave a PMB ether. This differential reactivity is the cornerstone of an elegant orthogonal protection strategy, as demonstrated in the synthesis of complex oligosaccharides.[1]

This enhanced stability does not, however, render the FMB group difficult to remove. It can still be efficiently cleaved under standard acidic conditions or via catalytic hydrogenolysis, ensuring its versatility as a protecting group.

Protection of Alcohols and Amines with FMB-Cl: Detailed Protocols

The introduction of the FMB group onto an alcohol or amine typically follows a standard Williamson ether synthesis or a related nucleophilic substitution pathway.

Protocol 1: Protection of Primary and Secondary Alcohols

This protocol describes the general procedure for the formation of an FMB ether from an alcohol and 3-fluoro-4-methoxybenzyl chloride.

Workflow for Alcohol Protection

Caption: General workflow for the FMB protection of alcohols.

Materials:

• Alcohol substrate (1.0 eq)

• 3-Fluoro-4-methoxybenzyl chloride (FMB-Cl) (1.1 - 1.5 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 - 1.5 eq)

• Anhydrous dimethylformamide (DMF) or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a stirred suspension of sodium hydride (1.2 eq) in anhydrous DMF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of the alcohol (1.0 eq) in anhydrous DMF.

• Stir the mixture at 0 °C for 30-60 minutes to ensure complete formation of the alkoxide.

• Add a solution of 3-fluoro-4-methoxybenzyl chloride (1.1 eq) in anhydrous DMF dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-16 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-fluoro-4-methoxybenzyl ether.

Substrate Type	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Reference
Primary Alcohol	NaH	DMF	0 to RT	4-8	85-95	[1]
Secondary Alcohol	NaH	DMF/THF	0 to RT	6-16	80-90	[1]

Expert Insights: The use of sodium hydride is a robust method for deprotonating a wide range of alcohols. For more sensitive substrates, weaker bases such as potassium carbonate (K₂CO₃) in a solvent like acetonitrile can be employed, though this may require elevated temperatures and longer reaction times. The choice of solvent can also be critical; DMF is generally excellent for solvating the alkoxide, but THF can be a suitable alternative.

Protocol 2: Protection of Primary and Secondary Amines

This protocol outlines a general method for the N-benzylation of primary and secondary amines using FMB-Cl.

Workflow for Amine Protection

Caption: General workflow for the FMB protection of amines.

Materials:

• Amine substrate (1.0 eq)

• 3-Fluoro-4-methoxybenzyl chloride (FMB-Cl) (1.1 - 2.2 eq, depending on mono- or di-alkylation)

• Potassium carbonate (K₂CO₃) or triethylamine (Et₃N) (2.0 - 3.0 eq)

• Anhydrous acetonitrile (CH₃CN) or dichloromethane (DCM)

• Water

• Appropriate organic solvent for extraction (e.g., ethyl acetate, DCM)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a solution of the amine (1.0 eq) in acetonitrile or DCM, add the base (K₂CO₃ or Et₃N, 2.0-3.0 eq).

• Add 3-fluoro-4-methoxybenzyl chloride (1.1 eq for mono-alkylation, 2.2 eq for di-alkylation of primary amines).

• Stir the reaction mixture at room temperature or at reflux until the starting material is consumed, as monitored by TLC.

• Upon completion, filter the reaction mixture to remove the base.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in an organic solvent and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Substrate Type	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Primary Amine	K₂CO₃	CH₃CN	Reflux	6-12	80-90
Secondary Amine	Et₃N	DCM	RT	4-10	85-95

Expert Insights: For primary amines, controlling the stoichiometry of FMB-Cl is crucial to achieve selective mono- or di-alkylation. Using a slight excess of the amine can favor mono-alkylation. The choice of base and solvent can also influence the outcome. A weaker, heterogeneous base like K₂CO₃ is often preferred to minimize side reactions.

Deprotection of the FMB Group: A Trifecta of Cleavage Strategies

The versatility of the FMB group is further underscored by the multiple methods available for its removal. The choice of deprotection strategy will depend on the overall synthetic route and the stability of other functional groups within the molecule.

Protocol 3: Oxidative Deprotection (Orthogonal to PMB)

As previously highlighted, the FMB group exhibits enhanced stability to oxidative cleavage compared to the PMB group. This allows for the selective deprotection of a PMB ether in the presence of an FMB ether.

Workflow for Orthogonal Deprotection

Caption: Selective cleavage of a PMB group in the presence of an FMB group.

Materials:

• Substrate containing both PMB and FMB ethers (1.0 eq)

• 2,3-Dichloro-5,6-dicyanobenzoquinone (DDQ) (1.1 - 1.5 eq per PMB group)

• Dichloromethane (DCM)

• Water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Dissolve the substrate (1.0 eq) in a mixture of DCM and water (typically 18:1 v/v).

• Add DDQ (1.1 eq) in one portion at room temperature.

• Stir the reaction mixture and monitor the disappearance of the starting material by TLC. The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous layer with DCM.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the product by flash column chromatography to isolate the FMB-protected alcohol.

Under these conditions, the FMB ether remains intact, demonstrating the orthogonality of this protecting group pairing.[1]

Protocol 4: Acid-Catalyzed Deprotection

The FMB group can be readily cleaved under acidic conditions, similar to the PMB group. Trifluoroacetic acid (TFA) is a commonly used reagent for this transformation.

Materials:

• FMB-protected substrate (1.0 eq)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Toluene (for co-evaporation)

Procedure:

• Dissolve the FMB-protected substrate in DCM.

• Add TFA (typically 10-50% v/v) to the solution at room temperature. The concentration of TFA and reaction time will depend on the lability of the FMB group in the specific substrate.

• Stir the reaction at room temperature and monitor by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Co-evaporate the residue with toluene to remove residual TFA.

• Purify the crude product by an appropriate method (e.g., column chromatography, crystallization, or aqueous workup with a mild base).

Reagent	Solvent	Temperature (°C)	Time (h)	Notes
TFA	DCM	RT	0.5 - 4	Scavengers like anisole or triethylsilane can be added for sensitive substrates.

Expert Insights: The electron-withdrawing fluorine atom may slightly increase the stability of the FMB group towards acid compared to the PMB group, potentially requiring slightly harsher conditions or longer reaction times for complete cleavage. This can be advantageous for achieving selectivity if other, more acid-labile groups are present.

Protocol 5: Deprotection by Catalytic Hydrogenolysis

Like other benzyl-type protecting groups, the FMB group can be removed by catalytic hydrogenolysis, which is a mild and efficient method for substrates that do not contain other reducible functional groups (e.g., alkenes, alkynes, nitro groups).

Materials:

• FMB-protected substrate (1.0 eq)

• Palladium on carbon (Pd/C, 10 wt. %)

• Hydrogen source (H₂ gas or a transfer hydrogenation reagent like ammonium formate)

• Solvent (e.g., methanol, ethanol, ethyl acetate)

Procedure (using H₂ gas):

• Dissolve the FMB-protected substrate in a suitable solvent in a flask equipped for hydrogenation.

• Carefully add Pd/C (typically 10-20% by weight of the substrate).

• Purge the flask with hydrogen gas and maintain a positive pressure of hydrogen (e.g., with a balloon).

• Stir the reaction mixture vigorously at room temperature until the reaction is complete (monitored by TLC).

• Carefully filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate to obtain the deprotected product, which can be further purified if necessary.

Catalyst	Hydrogen Source	Solvent	Temperature (°C)	Time (h)
10% Pd/C	H₂ (1 atm)	MeOH	RT	2-12
10% Pd/C	Ammonium formate	MeOH	Reflux	1-4

Expert Insights: Catalytic transfer hydrogenolysis using ammonium formate as the hydrogen donor is a convenient alternative to using hydrogen gas and can sometimes offer different selectivity. The efficiency of hydrogenolysis can be affected by the presence of sulfur-containing functional groups, which can poison the catalyst.

Conclusion: Integrating the FMB Group into Your Synthetic Strategy

The 3-fluoro-4-methoxybenzyl group is a powerful addition to the synthetic chemist's toolkit. Its key feature—enhanced stability to oxidative cleavage compared to the PMB group—provides a valuable handle for achieving orthogonal deprotection in complex syntheses. Coupled with its reliable removal under acidic or hydrogenolytic conditions, the FMB group offers a blend of stability and versatility. By understanding the principles and protocols outlined in this guide, researchers can confidently employ the FMB protecting group to navigate challenging synthetic pathways and efficiently construct complex molecular targets.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
• Kocienski, P. J. (2004). Protecting Groups. Thieme.

• Crich, D., Li, L., & Shirai, M. (2009). The 4-(tert-Butyldiphenylsiloxy)-3-fluorobenzyl Group: A New Alcohol Protecting Group, Fully Orthogonal with the p-Methoxybenzyl Group and Removable under Desilylation Conditions. The Journal of Organic Chemistry, 74(6), 2486–2493. [Link]

• Horita, K., Yoshioka, T., Tanaka, T., Oikawa, Y., & Yonemitsu, O. (1986). On the selectivity of deprotection of benzyl, mpm (4-methoxybenzyl) and dmpm (3,4-dimethoxybenzyl) protecting groups for hydroxy functions. Tetrahedron, 42(11), 3021-3028. [Link]

• Oikawa, Y., Yoshioka, T., & Yonemitsu, O. (1982). Specific removal of o-methoxybenzyl protection by DDQ oxidation. Tetrahedron Letters, 23(8), 885-888. [Link]

• Sajiki, H., & Hirota, K. (1999). Recent topics on the catalytic hydrogenolysis of O-benzyl type protecting groups. Chemical and Pharmaceutical Bulletin, 47(11), 1503-1515.

Sources

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for N-Alkylation of Heterocyclic Compounds with 3-Fluoro-4-methoxybenzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of N-Alkylation in Medicinal Chemistry

N-alkylation of heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and drug development. The introduction of alkyl groups onto the nitrogen atoms of heterocyclic rings profoundly influences the physicochemical and pharmacological properties of a molecule. This strategic modification can enhance metabolic stability, modulate lipophilicity, improve receptor binding affinity, and ultimately, fine-tune the therapeutic efficacy of a drug candidate. The 3-fluoro-4-methoxybenzyl moiety is a particularly interesting substituent. The presence of a fluorine atom can enhance binding affinity and improve metabolic stability, while the methoxy group can modulate solubility and electronic properties. This application note provides a comprehensive guide to the N-alkylation of common heterocyclic compounds—imidazole, pyrazole, and 1,2,4-triazole—using 3-fluoro-4-methoxybenzyl chloride. We will delve into the mechanistic underpinnings of this transformation, provide detailed experimental protocols, and discuss the characterization of the resulting products.

Reaction Mechanism: A Classic SN2 Transformation

The N-alkylation of heterocyclic compounds with 3-fluoro-4-methoxybenzyl chloride proceeds via a bimolecular nucleophilic substitution (SN2) reaction.[1] In this concerted mechanism, the nucleophilic nitrogen atom of the heterocyclic ring attacks the electrophilic benzylic carbon of 3-fluoro-4-methoxybenzyl chloride, leading to the simultaneous displacement of the chloride leaving group. The reaction is typically facilitated by a base, which deprotonates the N-H bond of the heterocycle, thereby increasing its nucleophilicity and accelerating the reaction rate.

The choice of base is critical and depends on the acidity of the heterocyclic proton. For relatively acidic heterocycles like imidazole and triazole, a mild inorganic base such as potassium carbonate is often sufficient.[2][3] For less acidic heterocycles, a stronger base may be required. The reaction is also influenced by the solvent, with polar aprotic solvents like acetonitrile (ACN) or dimethylformamide (DMF) being preferred as they can solvate the cation of the base without strongly solvating the nucleophilic anion, thus enhancing its reactivity.

The presence of the fluoro and methoxy substituents on the benzyl chloride can influence its reactivity. The methoxy group is electron-donating, which can slightly decrease the electrophilicity of the benzylic carbon. Conversely, the fluorine atom is electron-withdrawing, which can increase the electrophilicity. The net effect of these competing electronic influences on the reaction rate is generally modest, and the reaction proceeds efficiently under standard N-alkylation conditions.

Experimental Protocols

Safety Precautions

3-Fluoro-4-methoxybenzyl chloride is a corrosive and lachrymatory compound. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. In case of contact with skin or eyes, rinse immediately with copious amounts of water and seek medical attention.

General Procedure for N-Alkylation

This general procedure can be adapted for the N-alkylation of various heterocyclic compounds with 3-fluoro-4-methoxybenzyl chloride.

Materials:

• Heterocyclic compound (e.g., imidazole, pyrazole, 1,2,4-triazole)

• 3-Fluoro-4-methoxybenzyl chloride

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (ACN) or Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• UV lamp for TLC visualization

• Glassware for column chromatography

Step-by-Step Protocol:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the heterocyclic compound (1.0 equivalent) and anhydrous potassium carbonate (1.5 equivalents).

• Solvent Addition: Add anhydrous acetonitrile or DMF to the flask to achieve a concentration of the heterocyclic compound of approximately 0.2-0.5 M.

• Addition of Alkylating Agent: Stir the suspension at room temperature for 15-30 minutes. Then, add a solution of 3-fluoro-4-methoxybenzyl chloride (1.1 equivalents) in a minimal amount of the reaction solvent dropwise to the stirred suspension.

• Reaction Monitoring: Heat the reaction mixture to a temperature between 50-80 °C. Monitor the progress of the reaction by TLC until the starting material is consumed.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the solid inorganic salts and wash the filter cake with a small amount of the reaction solvent.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated heterocyclic compound.

Illustrative Workflow for N-Alkylation

Caption: A generalized workflow for the N-alkylation of heterocyclic compounds.

Data Presentation: Representative Examples and Expected Outcomes

The following table summarizes the expected products and provides representative reaction conditions for the N-alkylation of imidazole, pyrazole, and 1,2,4-triazole with 3-fluoro-4-methoxybenzyl chloride. Yields are estimates based on similar reactions and may vary depending on the specific reaction conditions and scale.

Heterocycle	Product	Base	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
Imidazole	1-(3-Fluoro-4-methoxybenzyl)-1H-imidazole	K₂CO₃	ACN	60	4-8	85-95
Pyrazole	1-(3-Fluoro-4-methoxybenzyl)-1H-pyrazole	K₂CO₃	DMF	80	6-12	80-90
1,2,4-Triazole	1-(3-Fluoro-4-methoxybenzyl)-1H-1,2,4-triazole*	K₂CO₃	DMF	80	8-16	75-85

*Note: N-alkylation of unsymmetrical 1,2,4-triazole can potentially yield a mixture of N1 and N4 isomers. The N1 isomer is generally the major product under these conditions.

Characterization of N-Alkylated Products

The successful synthesis of the N-alkylated products can be confirmed by standard analytical techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The most characteristic signal in the ¹H NMR spectrum of the product is a singlet corresponding to the benzylic protons (-CH₂-), typically appearing in the range of δ 5.0-5.5 ppm. The aromatic protons of the 3-fluoro-4-methoxybenzyl group will show a characteristic splitting pattern, and the protons of the heterocyclic ring will also be present in the aromatic region. The methoxy group will appear as a singlet around δ 3.8-4.0 ppm.

• ¹³C NMR: The benzylic carbon will appear as a distinct signal in the range of δ 50-60 ppm. The aromatic carbons of both the benzyl and heterocyclic rings will be observed in the downfield region (δ 110-160 ppm). The carbon of the methoxy group will be found around δ 55-60 ppm.

Mass Spectrometry (MS)

Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) mass spectrometry can be used to confirm the molecular weight of the product. The mass spectrum will show a prominent peak corresponding to the protonated molecule [M+H]⁺.

Conclusion

The N-alkylation of heterocyclic compounds with 3-fluoro-4-methoxybenzyl chloride is a robust and efficient method for the synthesis of novel substituted heterocycles with potential applications in drug discovery and development. The protocols outlined in this application note provide a solid foundation for researchers to successfully perform this transformation. Careful attention to reaction conditions, appropriate work-up, and thorough characterization are essential for obtaining the desired products in high purity and yield.

References

• Thapa, S., & Bolliger, J. L. (2025). High-Yield Synthesis of N4-(3-Chloro-4-fluorophenyl)-7-((4-methoxybenzyl)thio)quinazoline-4,6-diamine via N-(3-Chloro-4-fluorophenyl)-7-((4-methoxybenzyl)thio)-6-nitroquinazolin-4-amine. Molbank, 2025(1), M1958. [Link]

• Deng, X., & Mani, N. S. (2006). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles by the Reaction of N-Monosubstituted Hydrazones with Nitroolefins. Organic Syntheses, 83, 157. [Link]

• Fekete, M., Kocsis, L., Dormán, G., & Darvas, F. (2016). A continuous flow process for the green and sustainable production of N-alkyl imidazoles. Green Chemistry, 18(10), 3043-3049. [Link]

• Bulger, P. G., Cottrell, H. J., O'Shea, P. D., & Davies, I. W. (2005). An Investigation into the Alkylation of 1,2,4-Triazole. The Journal of Organic Chemistry, 70(23), 9445–9448. [Link]

• Gomha, S. M., Abdel-Aziz, H. A., & Khedr, M. A. (2012). Potassium carbonate as a green catalyst for Markovnikov addition of azoles to vinyl acetate in PEG. Journal of Heterocyclic Chemistry, 49(S1), S33-S37. [Link]

• Wikipedia contributors. (2023, December 27). SN2 reaction. In Wikipedia, The Free Encyclopedia. Retrieved January 4, 2026, from [Link]

• Pinto, D. C. G. A., Silva, A. M. S., & Cavaleiro, J. A. S. (2008). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry, 12(5), 397-458. [Link]

Sources

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• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]

Topic: O-alkylation of Phenols with 3-Fluoro-4-methoxybenzyl chloride

An Application Guide for the Synthesis of Aryl Ethers

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the O-alkylation of phenols using 3-Fluoro-4-methoxybenzyl chloride. This reaction, a specific application of the Williamson ether synthesis, is fundamental for constructing the aryl ether linkage, a ubiquitous structural motif in pharmaceuticals, agrochemicals, and materials science. We delve into the underlying SN2 reaction mechanism, explore the critical parameters influencing reaction outcomes—such as base, solvent, and temperature—and present two robust, step-by-step protocols for practical laboratory execution. This document is intended for researchers, medicinal chemists, and process development scientists seeking to leverage this versatile transformation.

Introduction: The Significance of Aryl Ether Synthesis

The formation of an ether bond to an aromatic ring (O-alkylation) is a cornerstone transformation in modern organic synthesis. The resulting aryl ethers are prevalent in a vast array of biologically active molecules and advanced materials. The specific electrophile, 3-Fluoro-4-methoxybenzyl chloride, is a valuable building block, introducing a substituted benzyl group that can impart unique pharmacological or material properties.[1] Its fluorine and methoxy substituents can modulate factors such as metabolic stability, binding affinity, and lipophilicity.

The most reliable and widely employed method for this transformation is the Williamson ether synthesis.[2][3] This reaction involves the deprotonation of a phenol to form a highly nucleophilic phenoxide, which then displaces a halide from an alkylating agent in a bimolecular nucleophilic substitution (SN2) reaction.[2][4] This guide will provide the scientific rationale and practical steps required to successfully perform this reaction.

Scientific Rationale and Mechanistic Insights

The O-alkylation of a phenol with an alkyl halide proceeds via the SN2 mechanism, which can be dissected into two primary steps.

Step 1: Deprotonation of the Phenol The reaction is initiated by the deprotonation of the acidic phenolic proton by a suitable base. This generates a phenoxide anion, a potent nucleophile, and the conjugate acid of the base.[5] The choice of base is critical; for phenols, which are significantly more acidic than aliphatic alcohols, relatively weak inorganic bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often sufficient.[6][7] Stronger bases like sodium hydride (NaH) or potassium hydroxide (KOH) can also be used to ensure complete and rapid deprotonation.[8]

Step 2: Nucleophilic Attack and Displacement The resulting phenoxide anion attacks the electrophilic benzylic carbon of 3-Fluoro-4-methoxybenzyl chloride. This nucleophilic attack occurs from the backside relative to the carbon-chlorine bond, leading to the displacement of the chloride leaving group and the formation of the new C-O ether bond in a single, concerted step.[2][5]

Caption: The two-step mechanism of the Williamson ether synthesis.

Critical Reaction Parameters

The success and selectivity of the O-alkylation are governed by several interconnected factors:

• Solvent Selection: Polar aprotic solvents such as N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and acetonitrile are the preferred media for this reaction.[2][6] These solvents effectively solvate the cation of the base (e.g., K⁺) while leaving the phenoxide anion relatively "naked" and highly nucleophilic, thereby accelerating the desired SN2 reaction. Protic solvents (e.g., ethanol, water) are generally avoided as they can form hydrogen bonds with the phenoxide, reducing its nucleophilicity and potentially promoting competitive C-alkylation.[9]

• Base Selection: The choice of base depends on the acidity of the specific phenol. While K₂CO₃ is a cost-effective and common choice, stronger bases like NaH may be required for less acidic or sterically hindered phenols to drive the initial deprotonation to completion.[8]

• Temperature: Typical reaction temperatures range from ambient to 80-100 °C.[2][3] Higher temperatures increase the reaction rate but can also promote side reactions. The optimal temperature must be determined empirically for each substrate combination.

• Side Reactions: The primary competing pathway is C-alkylation, where the phenoxide acts as an ambident nucleophile and attacks the electrophile via the aromatic ring.[9] O-alkylation is kinetically favored and is the dominant pathway under the recommended polar aprotic solvent conditions.[8][9]

Alternative Methodology: Phase-Transfer Catalysis (PTC)

Phase-transfer catalysis offers a greener and often more practical alternative to using anhydrous polar aprotic solvents.[10][11] In a PTC system, the reaction occurs in a biphasic mixture, typically an aqueous solution of a strong base (e.g., NaOH) and an immiscible organic solvent (e.g., toluene). A catalytic amount of a phase-transfer agent, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB), transports the phenoxide anion from the aqueous phase into the organic phase, where it can react with the benzyl chloride.[12][13] This method obviates the need for expensive and hazardous anhydrous solvents.[11]

Experimental Protocols & Workflows

Safety First: 3-Fluoro-4-methoxybenzyl chloride is a corrosive lachrymator and should be handled with extreme care in a certified chemical fume hood.[14] Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. DMF is a reproductive toxin and should also be handled in a fume hood.

General Experimental Workflow

The overall process for the synthesis, regardless of the specific protocol, follows a consistent workflow from reaction setup to product isolation and characterization.

Caption: General workflow for O-alkylation of phenols.

Protocol 1: Standard Conditions using Potassium Carbonate in DMF

This protocol is a robust and widely applicable method for the O-alkylation of a variety of phenols.

Materials and Equipment

Reagent / Equipment	Purpose
Substituted Phenol	Nucleophile Precursor
3-Fluoro-4-methoxybenzyl chloride	Electrophile / Alkylating Agent
Potassium Carbonate (K₂CO₃), fine powder	Base
N,N-Dimethylformamide (DMF), anhydrous	Solvent
Round-bottom flask	Reaction Vessel
Magnetic stirrer and stir bar	Agitation
Heating mantle / Oil bath	Temperature Control
Condenser	Prevent Solvent Loss
TLC plates, Ethyl Acetate, Hexanes	Reaction Monitoring
Ethyl Acetate (EtOAc)	Extraction Solvent
Saturated NaCl solution (Brine)	Aqueous Wash
Anhydrous Sodium Sulfate (Na₂SO₄)	Drying Agent
Rotary Evaporator	Solvent Removal
Silica Gel	Stationary Phase for Chromatography

Step-by-Step Procedure

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the phenol (1.0 eq.), potassium carbonate (2.0 eq.), and anhydrous DMF (approx. 0.2 M concentration relative to the phenol).

• Addition of Electrophile: Stir the suspension at room temperature for 10 minutes, then add 3-Fluoro-4-methoxybenzyl chloride (1.1 eq.) to the mixture.

• Heating and Monitoring: Affix a condenser to the flask and heat the reaction mixture to 80 °C using an oil bath. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting phenol is consumed (typically 2-8 hours).

• Workup: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing deionized water. The volume of water should be approximately 5-10 times the volume of DMF used.

• Extraction: Extract the aqueous mixture three times with ethyl acetate.

• Washing: Combine the organic layers and wash them sequentially with deionized water and then with saturated brine to remove residual DMF and inorganic salts.[8]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure aryl ether product.

Protocol 2: Phase-Transfer Catalysis (PTC) Conditions

This protocol is an excellent alternative that avoids anhydrous polar aprotic solvents.

Materials and Equipment

Reagent / Equipment	Purpose
Substituted Phenol	Nucleophile Precursor
3-Fluoro-4-methoxybenzyl chloride	Electrophile / Alkylating Agent
Sodium Hydroxide (NaOH)	Base
Toluene	Organic Solvent
Tetrabutylammonium Bromide (TBAB)	Phase-Transfer Catalyst
Round-bottom flask	Reaction Vessel
Magnetic stirrer and stir bar	Vigorous Agitation
Heating mantle / Oil bath	Temperature Control
Condenser	Prevent Solvent Loss

Step-by-Step Procedure

• Reaction Setup: To a round-bottom flask, add the phenol (1.0 eq.), toluene, a 20% aqueous solution of NaOH, and tetrabutylammonium bromide (0.05-0.10 eq.).

• Addition of Electrophile: Add 3-Fluoro-4-methoxybenzyl chloride (1.1 eq.) to the biphasic mixture.

• Heating and Monitoring: Heat the mixture to 70-80 °C with vigorous stirring to ensure efficient mixing of the two phases. Monitor the reaction by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature and transfer it to a separatory funnel.

• Phase Separation: Remove the lower aqueous layer.

• Washing: Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or recrystallization as described in Protocol 1.

Expected Results and Troubleshooting

The yield of the O-alkylation reaction is generally high, though it can be dependent on the electronic and steric properties of the phenol substrate.

Table 1: Hypothetical Results for O-alkylation with Various Phenols

Phenol Substrate	Base/Solvent System	Approx. Time (h)	Expected Yield (%)
Phenol	K₂CO₃ / DMF	3	90-95%
4-Cyanophenol	K₂CO₃ / DMF	2	>95%
4-Methoxyphenol	K₂CO₃ / DMF	6	85-90%
2,6-Dimethylphenol	NaH / DMF	8	70-80%
Phenol	NaOH / Toluene / TBAB	4	88-93%

Note: Electron-withdrawing groups on the phenol (e.g., 4-cyanophenol) increase its acidity, accelerating deprotonation and the overall reaction. Electron-donating groups and steric hindrance can slow the reaction.

Product Characterization

Successful synthesis of the desired aryl ether can be confirmed using standard spectroscopic techniques:

• ¹H NMR: Look for the disappearance of the broad phenolic -OH signal and the appearance of a characteristic singlet for the benzylic protons (Ar-O-CH₂ -Ar') typically between 4.8-5.2 ppm.[15]

• ¹³C NMR: The benzylic carbon signal will appear around 70 ppm.

• IR Spectroscopy: The broad O-H stretching band (around 3300-3500 cm⁻¹) of the starting phenol will be absent in the product spectrum.[16][17]

• Mass Spectrometry: The molecular ion peak in the mass spectrum should correspond to the calculated molecular weight of the product.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Insufficiently strong or old base. 2. Presence of water in reagents/solvent. 3. Low reaction temperature.	1. Use a stronger base (e.g., NaH) or freshly ground K₂CO₃. 2. Use anhydrous solvent; dry reagents if necessary. 3. Increase the reaction temperature in 10 °C increments.
Formation of C-alkylated Byproduct	1. Use of a protic or less polar solvent. 2. High reaction temperature.	1. Switch to a high-polarity aprotic solvent like DMF or DMSO.[9] 2. Attempt the reaction at a lower temperature for a longer duration.
Reaction Stalls	1. Deactivation of the alkylating agent. 2. Poor solubility of the phenoxide salt.	1. Add a catalytic amount of sodium or potassium iodide (NaI/KI) to perform an in situ Finkelstein reaction, generating the more reactive benzyl iodide.[3] 2. Ensure vigorous stirring; consider switching to a solvent that better solubilizes the intermediate salt (e.g., DMSO).

References

• Williamson ether synthesis. In Wikipedia. Retrieved January 4, 2026, from [Link]

• Williamson Ether Synthesis reaction. BYJU'S. Retrieved January 4, 2026, from [Link]

• Williamson Ether Synthesis. Name-Reaction.com. Retrieved January 4, 2026, from [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved January 4, 2026, from [Link]

• Phenol Alkylation Plant. Hubei Sanli Fengxiang Technology Co., Ltd. Retrieved January 4, 2026, from [Link]

• Hill, J. W., & Corredor, J. (1981). An Ether Synthesis Using Phase Transfer Catalysis. Journal of Chemical Education, 58(9), 763. Available at: [Link]

• Freedman, H. H., & Dubois, R. A. (1975). An improved Williamson ether synthesis using phase transfer catalysis. Tetrahedron Letters, 16(38), 3251-3254. Available at: [Link]

• Williamson ether synthesis: simple mechanism, 3 examples. (2018, May 1). Chemistry Notes. Retrieved January 4, 2026, from [Link]

• Phenolates- O-alkylation and C-alkylation. (2011, April 9). PharmaXChange.info. Retrieved January 4, 2026, from [Link]

• What Is the Mechanism of Phenol Alkylation? (2024, March 20). Hubei Sanli Fengxiang Technology Co., Ltd. Retrieved January 4, 2026, from [Link]

• Contribution of phase transfer catalyst to green chemistry: A review. (2022). Journal of Emerging Technologies and Innovative Research (JETIR), 9(7). Available at: [Link]

• Is a base necessary for a phenol O-alkylation using alkyl iodides? (2024, June 28). Reddit. Retrieved January 4, 2026, from [Link]

• Freedman, H. H., & Dubois, R. A. (1975). An improved Williamson ether synthesis using phase transfer catalysis. Semantic Scholar. Retrieved January 4, 2026, from [Link]

• Organic base catalyzed O-alkylation of phenols under solvent-free condition. ResearchGate. Retrieved January 4, 2026, from [Link]

• Spectroscopy of Alcohols and Phenols. NC State University Libraries. Retrieved January 4, 2026, from [Link]

• Spectroscopy of Alcohols and Phenols. (2022, October 4). Chemistry LibreTexts. Retrieved January 4, 2026, from [Link]

• Spectroscopy of Alcohols and Phenols. (2023, September 20). OpenStax. Retrieved January 4, 2026, from [Link]

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Application Notes & Protocols: A Guide to Williamson Ether Synthesis Utilizing 3-Fluoro-4-methoxybenzyl Chloride

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the Williamson ether synthesis, with a specific focus on the use of 3-Fluoro-4-methoxybenzyl chloride as an electrophile. This document delves into the mechanistic underpinnings of the reaction, offers a detailed experimental protocol, and discusses the significance of this synthetic strategy in modern chemical research.

Introduction: The Strategic Importance of Ether Linkages and Fluorinated Motifs

The Williamson ether synthesis, a cornerstone of organic chemistry since its discovery by Alexander Williamson in 1850, remains one of the most reliable and versatile methods for constructing ether linkages.[1][2][3] This SN2 reaction, involving the reaction of an alkoxide with an alkyl halide, is fundamental in the synthesis of a vast array of chemical entities, from industrial solvents to complex, biologically active molecules.[1][4][5]

The subject of this guide, 3-Fluoro-4-methoxybenzyl chloride, is a particularly valuable building block in contemporary drug discovery and materials science.[6] The incorporation of fluorine into organic molecules can profoundly influence their physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity, making it a prized feature in pharmaceutical development.[7] The methoxybenzyl group, in turn, is a common structural motif and can also serve as a protecting group in multi-step syntheses.[8] Consequently, the ability to efficiently form ether linkages with this fluorinated benzyl halide is of significant interest.

Mechanistic Insights: The SN2 Pathway and Competing Reactions

The Williamson ether synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][4][9] In this concerted process, the nucleophilic alkoxide ion attacks the electrophilic carbon of the alkyl halide from the backside, leading to inversion of stereochemistry if the carbon is chiral.[4] The reaction rate is dependent on the concentration of both the alkoxide and the alkyl halide.

3-Fluoro-4-methoxybenzyl chloride is an excellent substrate for SN2 reactions. As a primary benzylic halide, the carbon bearing the leaving group (chloride) is relatively unhindered, and the benzylic position enhances reactivity.[10][11][12]

Key Mechanistic Considerations:

• Nucleophile Strength: The reaction is initiated by the deprotonation of an alcohol to form a more nucleophilic alkoxide. Strong bases like sodium hydride (NaH) or potassium hydride (KH) are often employed for this purpose.[4][9][13] For phenols or more acidic alcohols, weaker bases such as potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) can be sufficient.[3][13]

• Substrate Steric Hindrance: The SN2 mechanism is sensitive to steric hindrance. Primary alkyl halides, like our benzyl chloride substrate, are ideal.[4][9] Secondary halides may lead to a mixture of substitution and elimination products, while tertiary halides will almost exclusively undergo elimination (E2).[4][14]

• Leaving Group Ability: A good leaving group is crucial for the SN2 reaction. Halides (I > Br > Cl) and sulfonates (e.g., tosylates, mesylates) are commonly used.[2][4]

• Solvent Effects: Polar aprotic solvents such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile are preferred as they solvate the cation of the alkoxide salt, leaving the "naked" and highly reactive alkoxide anion.[1] Protic solvents can solvate the alkoxide, reducing its nucleophilicity.[1]

• Side Reactions: The primary competing reaction is E2 elimination, especially with sterically hindered substrates or at higher temperatures.[1][14] Since 3-Fluoro-4-methoxybenzyl chloride is a primary halide, E2 elimination is generally not a major concern under typical Williamson conditions.

Reaction Scheme:

Caption: General workflow of the Williamson ether synthesis.

Experimental Protocol: Synthesis of a 3-Fluoro-4-methoxybenzyl Ether

This protocol outlines a general procedure for the synthesis of an ether from an alcohol and 3-Fluoro-4-methoxybenzyl chloride. The quantities can be scaled as needed, with appropriate adjustments to reaction time and solvent volumes.

Materials and Reagents:

• Alcohol (R-OH)

• 3-Fluoro-4-methoxybenzyl chloride

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether (or Ethyl acetate)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septa and needles

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography

Procedure:

• Alkoxide Formation:

  • To a dry, inert-atmosphere-flushed round-bottom flask, add the alcohol (1.0 eq).

  • Dissolve the alcohol in anhydrous DMF.

  • Cool the solution to 0 °C using an ice bath.

  • Carefully add sodium hydride (1.1 - 1.2 eq) portion-wise. Caution: NaH reacts violently with water and is flammable. Hydrogen gas is evolved.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes, or until hydrogen evolution ceases.

• SN2 Reaction:

  • Cool the alkoxide solution back to 0 °C.

  • Slowly add a solution of 3-Fluoro-4-methoxybenzyl chloride (1.0 eq) in a small amount of anhydrous DMF via syringe.

  • Allow the reaction to slowly warm to room temperature and stir for 2-12 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC). Typical reaction temperatures range from room temperature to 50-100 °C, depending on the reactivity of the alcohol.[1][5]

• Workup and Extraction:

  • Once the reaction is complete, cool the mixture to 0 °C and cautiously quench by the slow addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and dilute with water and diethyl ether (or ethyl acetate).

  • Separate the layers. Extract the aqueous layer two more times with the organic solvent.

  • Combine the organic layers and wash with water, then with brine.[15]

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification and Characterization:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient).[15]

  • Characterize the final product by NMR spectroscopy (¹H, ¹³C, ¹⁹F) and mass spectrometry to confirm its identity and purity.

Experimental Workflow Diagram:

Caption: Step-by-step experimental workflow for the synthesis.

Alternative Protocols and Considerations

Phase Transfer Catalysis (PTC):

For reactions where the alcohol is a phenol or for large-scale syntheses, phase transfer catalysis offers a milder and often more efficient alternative.[1][16][17] A phase transfer catalyst, such as tetrabutylammonium bromide or 18-crown-6, facilitates the transfer of the alkoxide from an aqueous or solid phase into the organic phase where the benzyl chloride resides.[1][18] This method avoids the need for strictly anhydrous conditions and strong, hazardous bases like NaH.[16][17]

Choice of Base:

Base	Substrate Compatibility	Typical Solvent	Notes
NaH, KH	Unactivated aliphatic alcohols	THF, DMF	Highly reactive, requires anhydrous conditions.[4][13]
K₂CO₃, Cs₂CO₃	Phenols, activated alcohols	Acetonitrile, DMF	Milder, easier to handle.[13][15]
NaOH, KOH	Phenols, some primary alcohols (often with PTC)	H₂O/Organic	Used in phase transfer catalysis systems.[1]
Ag₂O	Alcohols, especially sugars	DMF	Mild, avoids pre-formation of the alkoxide.[19]

Troubleshooting and Optimization

• Low Yield:

  • Ensure anhydrous conditions, as water will quench the alkoxide.

  • Verify the quality of the NaH.

  • Increase reaction temperature or time, but monitor for potential side products.

  • Consider a more reactive halide (e.g., 3-Fluoro-4-methoxybenzyl bromide or iodide), though chlorides are often more cost-effective and stable.

• Formation of Side Products:

  • If elimination is observed (unlikely with this primary halide), use a less sterically hindered base or lower the reaction temperature.

  • If C-alkylation is a concern with phenoxide nucleophiles, solvent choice can influence the O- vs. C-alkylation ratio.[13]

Conclusion

The Williamson ether synthesis using 3-Fluoro-4-methoxybenzyl chloride is a robust and highly valuable transformation for accessing molecules with significant potential in pharmaceutical and materials science applications. By understanding the SN2 mechanism, carefully selecting reagents and conditions, and employing meticulous experimental technique, researchers can effectively utilize this reaction to construct desired ether linkages with high efficiency. The protocols and considerations outlined in these notes serve as a comprehensive starting point for the successful application of this important synthetic method.

References

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• Chemistry LibreTexts. (2019, December 30). 10.6: Williamson Ether Synthesis. Retrieved from [Link]

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• Glasp. (2023, March 16). Allylic and Benzylic Halides - SN1 and SN2 Reactions | Video Summary and Q&A. Retrieved from [Link]

• PubChem. 3-Fluoro-4-methoxybenzoyl chloride. Retrieved from [Link]

• YouTube. (2023, March 16). Allylic and Benzylic Halides - SN1 and SN2 Reactions. Retrieved from [Link]

• Organic Chemistry Portal. Ether synthesis by etherification (alkylation). Retrieved from [Link]

• The Journal of Organic Chemistry. (2014, June 30). Effect of Allylic Groups on SN2 Reactivity. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 18.2: Preparing Ethers. Retrieved from [Link]

• Chad's Prep®. Introduction to SN2 Reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2025, February 24). 18.2: Preparing Ethers. Retrieved from [Link]

• ResearchGate. (2025, August 6). ChemInform Abstract: Fries Rearrangement: Scalable Synthesis of Key Fluoro Building Blocks 3-Fluoro-4-methoxybenzoyl Chloride (IV) and 1,2-Diethoxy-3-fluorobenzene (V). Retrieved from [Link]

• PMC - NIH. Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. Retrieved from [Link]

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Application Notes and Protocols: Nucleophilic Substitution of 3-Fluoro-4-methoxybenzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluoro-4-methoxybenzyl chloride is a versatile building block in organic synthesis, particularly valued in pharmaceutical and agrochemical research.[1] Its unique electronic properties, arising from the interplay of the electron-withdrawing fluorine atom and the electron-donating methoxy group, significantly influence its reactivity towards nucleophiles. This guide provides a comprehensive overview of the reaction conditions for nucleophilic substitution of this important substrate, offering detailed protocols and mechanistic insights to enable researchers to harness its synthetic potential effectively. The strategic placement of the fluoro and methoxy groups can critically impact the pharmacokinetic and pharmacodynamic profiles of the final active pharmaceutical ingredients (APIs).[2]

Mechanistic Considerations: The SN1 vs. SN2 Dichotomy

Nucleophilic substitution at a benzylic carbon can proceed through either an SN1 or SN2 mechanism, and the preferred pathway for 3-fluoro-4-methoxybenzyl chloride is highly dependent on the reaction conditions.[3][4][5][6]

• SN1 Pathway: This two-step mechanism involves the initial, rate-determining departure of the chloride leaving group to form a resonance-stabilized benzylic carbocation.[4] The subsequent rapid attack of the nucleophile on the carbocation intermediate leads to the product. Polar protic solvents, such as water and alcohols, favor the SN1 mechanism by stabilizing the carbocation intermediate. Weaker nucleophiles also tend to promote the SN1 pathway.[3]

• SN2 Pathway: This is a single, concerted step where the nucleophile attacks the electrophilic carbon at the same time as the chloride ion departs.[4] This mechanism is favored by strong, often anionic, nucleophiles and polar aprotic solvents like acetone, DMF, or DMSO, which solvate the cation but leave the nucleophile relatively free and highly reactive.[7] Steric hindrance around the reaction center can impede the SN2 mechanism.[4][6]

For 3-fluoro-4-methoxybenzyl chloride, a primary benzylic halide, both pathways are plausible. The electron-donating methoxy group can stabilize the benzylic carbocation, making the SN1 pathway accessible. Conversely, the relatively unhindered primary carbon is amenable to SN2 attack. Therefore, careful control of the nucleophile, solvent, and temperature is crucial to direct the reaction towards the desired outcome and minimize side reactions.

Caption: Mechanistic pathways for nucleophilic substitution of 3-Fluoro-4-methoxybenzyl chloride.

Optimizing Reaction Conditions for Various Nucleophiles

The choice of reaction conditions is paramount for achieving high yields and selectivity in the nucleophilic substitution of 3-fluoro-4-methoxybenzyl chloride. The following sections provide guidance for common classes of nucleophiles.

O-Nucleophiles: Synthesis of Ethers and Esters

The formation of ether and ester linkages is fundamental in the synthesis of many biologically active molecules.

Table 1: Reaction Conditions for O-Nucleophiles

Nucleophile	Reagent	Solvent	Base	Catalyst	Temperature (°C)	Expected Mechanism
Alcohol (ROH)	R-OH	THF, DMF	NaH, K₂CO₃	-	25-80	SN2
Phenol (ArOH)	Ar-OH	Acetone, DMF	K₂CO₃, Cs₂CO₃	-	50-100	SN2
Carboxylate (RCOO⁻)	R-COOH	DMF, CH₃CN	Et₃N, DBU	-	25-60	SN2
Water (H₂O)	H₂O	Acetone/H₂O	NaHCO₃	-	50-100	SN1/SN2 mix

Expert Insights:

• For the synthesis of benzyl ethers (Williamson Ether Synthesis), using a strong base like sodium hydride (NaH) to deprotonate the alcohol prior to the addition of the benzyl chloride ensures a high concentration of the alkoxide nucleophile, favoring a clean SN2 reaction.[8][9]

• When working with less reactive phenols, a stronger base such as cesium carbonate (Cs₂CO₃) in a polar aprotic solvent like DMF can enhance the reaction rate.

• The reaction with carboxylates to form benzyl esters proceeds efficiently in the presence of an organic base like triethylamine (Et₃N) to generate the carboxylate anion in situ.[10][11]

N-Nucleophiles: Synthesis of Amines

The introduction of nitrogen-containing functional groups is a common strategy in drug design.

Table 2: Reaction Conditions for N-Nucleophiles

Nucleophile	Reagent	Solvent	Base	Catalyst	Temperature (°C)	Expected Mechanism
Ammonia	NH₃ (aq. or gas)	EtOH, MeOH	-	-	25-50	SN2
Primary Amine (RNH₂)	R-NH₂	CH₃CN, THF	K₂CO₃, Et₃N	-	25-70	SN2
Secondary Amine (R₂NH)	R₂-NH	CH₃CN, THF	K₂CO₃, Et₃N	-	25-70	SN2
Azide (N₃⁻)	NaN₃	DMF, DMSO	-	-	25-60	SN2

Expert Insights:

• Direct alkylation of ammonia or primary amines can lead to overalkylation, yielding a mixture of primary, secondary, and tertiary amines, and even quaternary ammonium salts.[12] To achieve selective mono-alkylation, it is often advantageous to use a large excess of the amine.

• For the synthesis of primary amines, a two-step approach involving the Gabriel synthesis or the use of sodium azide followed by reduction provides a cleaner route and avoids overalkylation issues.[12]

S-Nucleophiles: Synthesis of Thioethers

Thioethers are important functional groups in various pharmaceuticals and materials.

Table 3: Reaction Conditions for S-Nucleophiles

| Nucleophile | Reagent | Solvent | Base | Catalyst | Temperature (°C) | Expected Mechanism | | :--- | :--- | :--- | :--- | :--- | :--- | | Thiol (RSH) | R-SH | EtOH, DMF | NaOEt, K₂CO₃ | - | 25-60 | SN2 | | Thiourea | (NH₂)₂CS | EtOH | NaOH | - | Reflux | SN2 |

Expert Insights:

• The reaction of thiols with 3-fluoro-4-methoxybenzyl chloride in the presence of a base readily forms thioethers.[13]

• A convenient one-pot method for the synthesis of symmetrical and unsymmetrical benzyl thioethers involves the use of thiourea.[14] The initially formed isothiuronium salt is hydrolyzed in situ with a base to generate the thiolate, which then reacts with another molecule of the benzyl halide.[14]

The Role of Phase-Transfer Catalysis

For reactions involving anionic nucleophiles that have poor solubility in organic solvents, phase-transfer catalysis (PTC) is a powerful technique to enhance reaction rates and yields.[15][16][17] A phase-transfer catalyst, typically a quaternary ammonium or phosphonium salt, facilitates the transfer of the nucleophile from the aqueous or solid phase into the organic phase where the benzyl chloride is dissolved.[17] This method is particularly effective for reactions with nucleophiles such as cyanide, acetate, and hydroxide.[15][18]

Caption: Workflow for phase-transfer catalyzed nucleophilic substitution.

Experimental Protocols

Protocol 1: Synthesis of 3-Fluoro-4-methoxybenzyl Ethyl Ether (O-Alkylation)

Materials:

• 3-Fluoro-4-methoxybenzyl chloride

• Ethanol (absolute)

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser, nitrogen inlet

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add sodium hydride (1.2 eq).

• Wash the sodium hydride with anhydrous hexanes to remove the mineral oil and carefully decant the hexanes.

• Add anhydrous THF to the flask, followed by the slow, dropwise addition of absolute ethanol (1.5 eq) at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of sodium ethoxide.

• Dissolve 3-fluoro-4-methoxybenzyl chloride (1.0 eq) in anhydrous THF and add it dropwise to the sodium ethoxide solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Synthesis of N-(3-Fluoro-4-methoxybenzyl)aniline (N-Alkylation)

Materials:

• 3-Fluoro-4-methoxybenzyl chloride

• Aniline

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• To a round-bottom flask, add 3-fluoro-4-methoxybenzyl chloride (1.0 eq), aniline (1.2 eq), and potassium carbonate (2.0 eq).

• Add acetonitrile as the solvent.

• Heat the reaction mixture to reflux (approximately 82 °C) and stir for 8-12 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by recrystallization or column chromatography.

Conclusion

The nucleophilic substitution of 3-fluoro-4-methoxybenzyl chloride is a versatile transformation that can be effectively controlled by the judicious choice of reaction conditions. Understanding the interplay between the substrate's electronic properties and the nature of the nucleophile, solvent, and catalyst is key to achieving high yields and selectivities. The protocols and guidelines presented in this document provide a solid foundation for researchers to successfully employ this valuable building block in their synthetic endeavors.

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Application Notes & Protocols: The Strategic Application of 3-Fluoro-4-methoxybenzyl Chloride in the Synthesis of Advanced Pharmaceutical Intermediates

Abstract

3-Fluoro-4-methoxybenzyl chloride is a versatile and highly valuable reagent in modern medicinal chemistry. Its unique electronic properties, conferred by the fluoro and methoxy substituents, make it an essential building block for introducing the 3-fluoro-4-methoxybenzyl moiety into complex molecular scaffolds.[1] This functional group is integral to the structure of several active pharmaceutical ingredients (APIs), where it can significantly influence binding affinity, metabolic stability, and overall pharmacokinetic profiles.[2][3][4] This guide provides an in-depth exploration of the reagent's properties, reactivity, and its application in the synthesis of key pharmaceutical intermediates, with a specific focus on the synthesis pathway toward the anti-cancer drug, Lapatinib. Detailed, field-proven protocols, safety guidelines, and the rationale behind methodological choices are presented for researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Fluorinated Benzyl Moieties

In drug discovery, the incorporation of fluorine into lead compounds is a well-established strategy for optimizing drug-like properties. The 3-fluoro-4-methoxybenzyl group is particularly noteworthy. The methoxy group can participate in hydrogen bonding and modulate solubility, while the strategically placed fluorine atom can alter the acidity of adjacent protons, block metabolic pathways, and enhance binding interactions through favorable electrostatic interactions.[2][4] 3-Fluoro-4-methoxybenzyl chloride serves as the premier reagent for installing this valuable fragment, acting as a potent electrophile in nucleophilic substitution reactions.[1][5] Its utility is prominently demonstrated in the synthesis of kinase inhibitors and other targeted therapies.[6]

Physicochemical Properties and Reactivity Profile

A thorough understanding of the reagent's properties is fundamental to its effective and safe use in synthesis.

Key Properties

The essential physicochemical data for 3-Fluoro-4-methoxybenzyl chloride are summarized below.

Property	Value	Source
CAS Number	351-52-0	[1][5]
Molecular Formula	C₈H₈ClFO	[1][5]
Molecular Weight	174.6 g/mol	[1][5]
Appearance	White to orange/green powder or lump; colorless to pale yellow liquid	[1][5]
Melting Point	25 - 39 °C	[1][5]
Boiling Point	62 °C @ 0.2 mmHg	[1][5]
Density	1.201 g/cm³	[5]

Reactivity and Mechanistic Considerations

The primary reactivity of 3-Fluoro-4-methoxybenzyl chloride stems from the benzylic chloride functional group. The carbon atom of the chloromethyl group (-CH₂Cl) is highly electrophilic and susceptible to nucleophilic attack, typically proceeding via an SN2 mechanism. This makes it an excellent benzylating agent for a wide range of nucleophiles, including phenols, anilines, thiols, and carbanions.

The presence of the electron-donating methoxy group and the electron-withdrawing fluorine atom on the aromatic ring subtly modulates this reactivity but, more importantly, defines the electronic and conformational characteristics of the resulting benzylated product, which is critical for its ultimate biological function.

Caption: General SN2 reaction pathway for 3-Fluoro-4-methoxybenzyl chloride.

Application in the Synthesis of a Lapatinib Intermediate

Lapatinib is a potent dual tyrosine kinase inhibitor used in the treatment of breast cancer. A key step in its synthesis involves the formation of a diaryl ether linkage, a reaction for which 3-fluoro-4-methoxybenzyl chloride (or its bromide analogue) is a critical precursor for generating the necessary side chain.[6][7][8] The following sections detail the synthesis of a crucial intermediate, 3-Chloro-4-(3-fluorobenzyloxy)aniline, which highlights the application of this reagent class.

Synthetic Workflow Overview

The synthesis involves a classical Williamson ether synthesis, where a phenoxide, generated in situ from a substituted phenol, acts as the nucleophile that displaces the chloride from the benzylating agent. This is followed by the reduction of a nitro group to an aniline, which is then used in subsequent steps to construct the quinazoline core of Lapatinib.[7][8]

Caption: Synthetic workflow for a key Lapatinib intermediate.

Detailed Experimental Protocol: Synthesis of 3-Chloro-4-(3-fluorobenzyloxy)nitrobenzene

This protocol describes the nucleophilic substitution reaction to form the diaryl ether linkage.

Materials:

• 2-Chloro-4-nitrophenol

• 3-Fluoro-4-methoxybenzyl chloride

• Potassium Carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Deionized Water

• Magnesium Sulfate (MgSO₄), anhydrous

Equipment:

• Round-bottom flask equipped with a magnetic stir bar

• Condenser (if heating is required)

• Nitrogen/Argon inlet

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) apparatus (Silica plates, UV lamp)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-Chloro-4-nitrophenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous DMF to the flask to create a stirrable slurry (approx. 0.5 M concentration with respect to the phenol).

• Reagent Addition: While stirring vigorously, add a solution of 3-Fluoro-4-methoxybenzyl chloride (1.1 eq) in a minimal amount of anhydrous DMF dropwise over 10-15 minutes at room temperature.

  • Rationale: Potassium carbonate is a mild base sufficient to deprotonate the phenol, forming the more nucleophilic phenoxide in situ. DMF is an ideal polar aprotic solvent that solvates the potassium cation, leaving the phenoxide anion highly reactive for the SN2 displacement. Adding the electrophile slowly helps to control any potential exotherm.

• Reaction Monitoring: Stir the reaction mixture at room temperature (or gently heat to 50-60 °C if the reaction is sluggish) for 4-8 hours. Monitor the progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate mobile phase) by observing the consumption of the starting phenol.

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into a beaker containing ice-cold deionized water. This will precipitate the crude product.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x volumes).

  • Rationale: The product is organic-soluble, while the inorganic salts (KCl, excess K₂CO₃) remain in the aqueous phase. Multiple extractions ensure maximum recovery of the product.

• Washing: Combine the organic layers and wash sequentially with deionized water and then with brine.

  • Rationale: Washing with water removes residual DMF, and the brine wash helps to break any emulsions and remove the bulk of the dissolved water from the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product, 3-Chloro-4-(3-fluorobenzyloxy)nitrobenzene, can be purified by recrystallization (e.g., from ethanol) or column chromatography on silica gel to obtain a high-purity solid.

Expected Results & Characterization

Parameter	Expected Outcome
Yield	85-95% (after purification)
Purity (by HPLC)	>98%
¹H NMR	Expect characteristic peaks for both aromatic rings, a singlet for the benzylic -CH₂- protons (~5.2 ppm), and a singlet for the methoxy -OCH₃ group (~3.9 ppm).
Mass Spec (MS)	Molecular ion peak corresponding to the product's molecular weight.

Safety and Handling

3-Fluoro-4-methoxybenzyl chloride is a hazardous and corrosive substance that requires careful handling.[5]

• Hazard Statements: Causes severe skin burns and eye damage (H314).[9][10] May be corrosive to metals (H290).[10]

• Personal Protective Equipment (PPE): Always handle this chemical inside a certified chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles/face shield.[9][11]

• Handling: Avoid inhalation of dust or vapors.[11] Prevent contact with skin and eyes.[11] Keep the container tightly closed and store in a cool, dry, and well-ventilated area.

• Spills and Disposal: In case of a spill, absorb with an inert material and place in a suitable container for disposal.[11] Dispose of contents/container to an approved waste disposal plant in accordance with local, state, and federal regulations.[10]

Conclusion

3-Fluoro-4-methoxybenzyl chloride is an indispensable reagent for the synthesis of complex pharmaceutical intermediates. Its well-defined reactivity as a benzylating agent, combined with the beneficial properties imparted by its unique substitution pattern, makes it a strategic choice for medicinal chemists. The successful and high-yielding synthesis of key precursors for drugs like Lapatinib underscores its importance. By following robust and well-understood protocols, and adhering to strict safety measures, researchers can effectively leverage this compound to advance the frontiers of drug discovery and development.[1][5]

References

• Cas 351-52-0,3-Fluoro-4-methoxybenzyl chloride - LookChem. (URL: [Link])

• Synthetic method of lapatinib - CN103159747A - Google P

• The Crucial Role of 3-Fluoro-4-methoxybenzoic Acid in Modern Pharmaceutical Development - NINGBO INNO PHARMCHEM CO.,LTD. (URL: [Link])

• WO2013080218A1 - Novel intermediates and process for the preparation of lapatinib and its pharmaceutically acceptable salts - Google P

• 3-Fluoro-4-methoxybenzoyl chloride | C8H6ClFO2 | CID 2779255 - PubChem. (URL: [Link])

• WO2014170910A1 - Process for the preparation of lapatinib - Google P

• Practical synthesis of lapatinib - Journal of China Pharmaceutical University. (URL: [Link])

• An overview of the key routes to the best selling 5-membered ring heterocyclic pharmaceuticals - Beilstein Journal of Organic Chemistry. (URL: [Link])

• Roles of the Chloro and Methoxy Groups in Drug Discovery - Drug Hunter. (URL: [Link])

• CN104230895A - Preparation method for eletriptan intermediate - Google P

• Synthesis of 4-methoxybenzyl chloride - PrepChem.com. (URL: [Link])

• An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles - PMC - PubMed Central. (URL: [Link])

• 7-((4-methoxybenzyl)thio)quinazoline-4,6-diamine via N-(3-Chloro-4-fluorophenyl) - MDPI. (URL: [Link])

• Roles of the Chloro and Methoxy Groups in Drug Discovery - YouTube. (URL: [Link])

• WO/2010/049952 A NOVEL PROCESS FOR THE PREPARATION OF ELETRIPTAN - WIPO Patentscope. (URL: [Link])

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• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. drughunter.com [drughunter.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Cas 351-52-0,3-Fluoro-4-methoxybenzyl chloride | lookchem [lookchem.com]
• 6. CN103159747A - Synthetic method of lapatinib - Google Patents [patents.google.com]
• 7. WO2013080218A1 - Novel intermediates and process for the preparation of lapatinib and its pharmaceutically acceptable salts - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. chemicalbook.com [chemicalbook.com]
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• 11. fishersci.com [fishersci.com]

The Strategic Incorporation of 3-Fluoro-4-methoxybenzyl Chloride in the Agrochemical Discovery Pipeline: Application Notes and Protocols

Abstract

The escalating demand for novel agrochemicals with improved efficacy, selectivity, and environmental profiles has driven the exploration of unique molecular scaffolds. Among these, fluorinated and methoxylated benzyl derivatives have emerged as privileged building blocks. This technical guide provides an in-depth analysis of the application of 3-Fluoro-4-methoxybenzyl chloride in the development of next-generation agrochemicals. We will delve into the chemical rationale for its use, provide detailed, field-proven protocols for its incorporation into promising agrochemical classes, and discuss the anticipated biological impact of the 3-fluoro-4-methoxybenzyl moiety. This guide is intended for researchers, scientists, and drug development professionals actively engaged in the design and synthesis of innovative crop protection solutions.

Introduction: The Value Proposition of the 3-Fluoro-4-methoxybenzyl Moiety in Agrochemical Design

The unique substitution pattern of 3-Fluoro-4-methoxybenzyl chloride offers a compelling combination of physicochemical properties that are highly desirable in modern agrochemical design.[1][2] The presence of a fluorine atom can significantly enhance metabolic stability by blocking sites of oxidative metabolism, increase binding affinity to target enzymes, and improve membrane permeability. The methoxy group, on the other hand, can modulate lipophilicity and introduce a hydrogen bond acceptor, which can be crucial for target-protein interactions. The benzyl chloride functionality provides a reactive handle for the straightforward introduction of this valuable moiety into a variety of molecular backbones.

This guide will focus on the practical application of 3-Fluoro-4-methoxybenzyl chloride as a key intermediate in the synthesis of potent agrochemicals, particularly within the widely successful class of pyrazole carboxamide insecticides and fungicides.[2][3]

Physicochemical Properties and Reactivity Profile

A thorough understanding of the properties of 3-Fluoro-4-methoxybenzyl chloride is paramount for its effective and safe utilization in synthesis.

Property	Value	Source
CAS Number	351-52-0	[4]
Molecular Formula	C₈H₈ClFO	[4]
Molecular Weight	174.60 g/mol	[4]
Appearance	White to off-white solid or liquid	[1]
Boiling Point	118-120 °C at 15 mmHg
Melting Point	29-31 °C
Solubility	Soluble in most organic solvents (e.g., DCM, THF, DMF)

The primary reactive site of 3-Fluoro-4-methoxybenzyl chloride is the benzylic carbon, which is susceptible to nucleophilic substitution (SN2) reactions. The chlorine atom serves as a good leaving group, facilitating reactions with a wide range of nucleophiles, including amines, alcohols, thiols, and carbanions.

Application in Agrochemical Synthesis: A Focus on Pyrazole Carboxamides

Pyrazole carboxamides are a cornerstone of modern crop protection, with numerous commercial products demonstrating exceptional insecticidal and fungicidal activity. The N-benzyl group is a common feature in many of these molecules, and the introduction of the 3-fluoro-4-methoxybenzyl moiety is a rational strategy to enhance their biological performance.

Rationale for Incorporation

The 3-fluoro-4-methoxybenzyl group can be strategically employed to:

• Enhance Insecticidal Potency: The specific substitution pattern can lead to improved binding at the target site, often the mitochondrial complex I or II in insects.

• Broaden the Spectrum of Activity: Modifications to the N-benzyl group can influence the spectrum of controlled pests.

• Improve Fungicidal Efficacy: In fungicides, this moiety can enhance the inhibition of key fungal enzymes like succinate dehydrogenase (SDHI).

• Optimize Physicochemical Properties: Fine-tuning lipophilicity and metabolic stability can lead to better uptake, translocation, and residual activity in plants.

Synthetic Strategy: A Two-Step Approach

A general and robust synthetic route to N-(3-fluoro-4-methoxybenzyl)pyrazole carboxamides involves two key transformations:

• N-Alkylation of a Pyrazole Carboxamide Precursor: This step introduces the 3-fluoro-4-methoxybenzyl group onto the pyrazole nitrogen.

• Amide Bond Formation: Coupling of a pyrazole carboxylic acid with a suitable amine, where one of the components already contains the 3-fluoro-4-methoxybenzyl moiety.

The following workflow illustrates the primary synthetic pathway:

Caption: Synthetic workflow for N-alkylation.

Detailed Experimental Protocols

The following protocols are provided as a guide for the synthesis of a representative N-(3-fluoro-4-methoxybenzyl)pyrazole carboxamide. These protocols are based on established synthetic methodologies for analogous compounds and should be adapted and optimized for specific substrates.

Protocol 1: N-Alkylation of a Pyrazole Carboxamide

This protocol describes the direct N-alkylation of a pyrazole carboxamide with 3-Fluoro-4-methoxybenzyl chloride.

Materials:

• Pyrazole carboxamide (1.0 eq)

• 3-Fluoro-4-methoxybenzyl chloride (1.1 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the pyrazole carboxamide (1.0 eq) and anhydrous DMF.

• Add anhydrous potassium carbonate (2.0 eq) to the solution and stir the suspension at room temperature for 15 minutes.

• In a separate flask, dissolve 3-Fluoro-4-methoxybenzyl chloride (1.1 eq) in a minimal amount of anhydrous DMF.

• Add the solution of 3-Fluoro-4-methoxybenzyl chloride dropwise to the pyrazole carboxamide suspension at room temperature.

• Heat the reaction mixture to 60-80 °C and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired N-(3-fluoro-4-methoxybenzyl)pyrazole carboxamide.

Causality Behind Experimental Choices:

• Base (K₂CO₃): A mild inorganic base is used to deprotonate the pyrazole nitrogen, making it nucleophilic for the SN2 reaction. Stronger bases could lead to side reactions.

• Solvent (DMF): A polar aprotic solvent is chosen to dissolve the reactants and facilitate the SN2 reaction.

• Temperature: Heating is often necessary to drive the reaction to completion, especially with less reactive pyrazole carboxamides.

Protocol 2: Amide Bond Formation via Acid Chloride

This protocol describes the synthesis of a pyrazole carboxamide by coupling a pyrazole acid chloride with a benzylamine.

Caption: Amide bond formation workflow.

Materials:

• Pyrazole-4-carboxylic acid (1.0 eq)

• Thionyl chloride (SOCl₂) (1.5 eq)

• Toluene, anhydrous

• 3-Fluoro-4-methoxybenzylamine (1.0 eq)

• Triethylamine (Et₃N) (1.2 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Step 1: Formation of Pyrazole-4-carbonyl chloride

• To a round-bottom flask, add the pyrazole-4-carboxylic acid (1.0 eq) and anhydrous toluene.

• Add thionyl chloride (1.5 eq) dropwise at room temperature.

• Heat the mixture to reflux for 2-4 hours, or until the reaction is complete (monitored by the cessation of gas evolution and TLC).

• Cool the reaction mixture and concentrate under reduced pressure to remove excess thionyl chloride and toluene. The resulting pyrazole-4-carbonyl chloride is typically used in the next step without further purification.

Step 2: Amide Coupling

• In a separate flask under an inert atmosphere, dissolve 3-Fluoro-4-methoxybenzylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Cool the solution to 0 °C.

• Dissolve the crude pyrazole-4-carbonyl chloride from Step 1 in anhydrous DCM and add it dropwise to the amine solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-6 hours, monitoring by TLC or LC-MS.

• Upon completion, wash the reaction mixture with saturated aqueous NaHCO₃ and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired N-(3-fluoro-4-methoxybenzyl)pyrazole-4-carboxamide.

Trustworthiness and Self-Validation:

Each protocol includes monitoring steps (TLC, LC-MS) to ensure the reaction is proceeding as expected and has reached completion. The purification steps are crucial for obtaining a product of high purity, which is essential for accurate biological evaluation. Characterization of the final product by ¹H NMR, ¹³C NMR, and mass spectrometry is a mandatory step to confirm its identity and purity.

Expected Biological Activity and Data Presentation

While specific biological data for a commercial agrochemical derived directly from 3-Fluoro-4-methoxybenzyl chloride is not publicly available, we can infer the expected activity based on structurally related compounds found in the patent literature. For instance, pyrazole carboxamides containing substituted benzyl groups have shown significant insecticidal activity against a range of pests.

Table 1: Representative Insecticidal Activity of Structurally Similar Pyrazole Carboxamides

Compound Structure (Analogous)	Target Pest	Activity Metric	Reported Efficacy	Patent Reference
N-(substituted benzyl) pyrazole carboxamide	Diamondback moth (Plutella xylostella)	LC₅₀	1-10 mg/L	[2]
N-(substituted benzyl) pyrazole carboxamide	Armyworm (Spodoptera exigua)	% Mortality at 100 ppm	>90%
N-(substituted benzyl) pyrazole carboxamide	Green peach aphid (Myzus persicae)	% Mortality at 200 ppm	>80%

Table 2: Representative Fungicidal Activity of Structurally Similar Pyrazole Carboxamides (SDHIs)

Compound Structure (Analogous)	Fungal Pathogen	Activity Metric	Reported Efficacy	Patent Reference
N-(substituted benzyl) pyrazole carboxamide	Rice blast (Magnaporthe oryzae)	EC₅₀	0.5-5 mg/L
N-(substituted benzyl) pyrazole carboxamide	Powdery mildew (Blumeria graminis)	% Inhibition at 50 ppm	>95%
N-(substituted benzyl) pyrazole carboxamide	Gray mold (Botrytis cinerea)	MIC	1-10 µg/mL

Conclusion

3-Fluoro-4-methoxybenzyl chloride is a highly valuable and versatile building block for the synthesis of novel agrochemicals. Its unique electronic and steric properties make it an attractive component for lead optimization in insecticide, fungicide, and potentially herbicide discovery programs. The protocols detailed in this guide provide a solid foundation for researchers to incorporate this strategic moiety into their synthetic workflows. By leveraging the principles of rational design and established synthetic methodologies, the agrochemical community can continue to develop innovative and effective crop protection solutions to meet the challenges of modern agriculture.

References

• Li, C., et al. (2024). Synthesis and Biological Activities of Novel Pyrazole Carboxamides Containing an Aryloxypyridyl Ethylamine Module. Journal of Agricultural and Food Chemistry. [Link]

• Journal of Chemical and Pharmaceutical Research. (2015). Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. JOCPR, 7(11), 304-311.

• MDPI. (2022). Design, Synthesis, and Bioactivity of Novel Quinazolinone Scaffolds Containing Pyrazole Carbamide Derivatives as Antifungal Agents. Molecules, 27(3), 993. [Link]

• MDPI. (2023). Design, Synthesis, Fungicidal and Insecticidal Activities of Novel Diamide Compounds Combining Pyrazolyl and Polyfluoro-Substituted Phenyl into Alanine or 2-Aminobutyric Acid Skeletons. Molecules, 28(2), 793. [Link]

• Google Patents. (2015). Synergistic insecticidal combinations containing pyrazole-5-carboxamide and further insecticide. WO2015132144A1.
• Google Patents. (2014). HERBICIDAL COMPOSITIONS COMPRISING 4-AMINO-3-CHLORO-6-(4-CHLORO-2-FLUORO-3-METHOXYPHENYL)PYRIDINE-2-CARBOXYLIC ACID. EP2948003A1.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Synthesis and Biological Activities of Novel Pyrazole Carboxamides Containing an Aryloxypyridyl Ethylamine Module - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jocpr.com [jocpr.com]
• 4. scbt.com [scbt.com]

Application Notes and Protocols for Reactions with 3-Fluoro-4-methoxybenzyl chloride

Introduction

3-Fluoro-4-methoxybenzyl chloride is a versatile building block in modern organic synthesis, finding extensive application in the development of pharmaceuticals and agrochemicals. Its unique substitution pattern, featuring both an electron-withdrawing fluorine atom and an electron-donating methoxy group, imparts distinct reactivity to the benzylic chloride moiety. This document provides detailed protocols for several key transformations involving 3-Fluoro-4-methoxybenzyl chloride, offering insights into the underlying chemical principles and practical guidance for researchers in drug discovery and chemical development.

The presence of the fluorine and methoxy groups modulates the electrophilicity of the benzylic carbon, influencing reaction rates and potentially the stability of intermediates. These substituents are of particular interest in medicinal chemistry, where fluorine can enhance metabolic stability and binding affinity, and the methoxy group can be a key pharmacophoric element or a handle for further functionalization. This guide will cover fundamental reactions such as nucleophilic substitution, the formation of organometallic reagents, and cross-coupling reactions.

Safety and Handling

3-Fluoro-4-methoxybenzyl chloride is a corrosive and lachrymatory compound that causes severe skin burns and eye damage. It should be handled in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid inhalation of dust or vapors. In case of contact with skin or eyes, rinse immediately with plenty of water for at least 15 minutes and seek medical attention. Store the compound in a tightly closed container in a cool, dry place away from moisture and incompatible materials such as strong oxidizing agents.

Hazard Diamond:

Caption: NFPA 704 diamond for 3-Fluoro-4-methoxybenzyl chloride.

General Experimental Workflow

The following diagram illustrates a general workflow for reactions involving 3-Fluoro-4-methoxybenzyl chloride, from reaction setup to product purification and analysis.

Caption: General experimental workflow for reactions.

Protocol 1: Nucleophilic Substitution - Williamson Ether Synthesis

The Williamson ether synthesis is a robust method for the preparation of ethers via an SN2 reaction between an alkoxide and an alkyl halide. 3-Fluoro-4-methoxybenzyl chloride is an excellent substrate for this reaction due to the high reactivity of the benzylic chloride.

Reaction Scheme:

Ar-OH + NaH → Ar-O-Na+ + H2 Ar-O-Na+ + 3-F-4-MeO-Bz-Cl → Ar-O-Bz-4-MeO-3-F + NaCl

Step-by-Step Protocol:

• Alkoxide Formation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add the desired phenol (1.0 eq.) and anhydrous tetrahydrofuran (THF, 5 mL per mmol of phenol).

• Cool the solution to 0 °C using an ice bath.

• Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

• Allow the reaction mixture to warm to room temperature and stir for 30-60 minutes, or until the evolution of hydrogen ceases, indicating complete formation of the sodium phenoxide.

• Alkylation: Dissolve 3-Fluoro-4-methoxybenzyl chloride (1.05 eq.) in anhydrous THF (2 mL per mmol).

• Add the solution of the benzyl chloride dropwise to the stirred suspension of the sodium phenoxide at room temperature.

• Heat the reaction mixture to reflux (approximately 66 °C for THF) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature and cautiously quench with water to destroy any unreacted NaH.

• Transfer the mixture to a separatory funnel and add ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Causality and Insights:

• The use of a strong base like NaH is crucial for the complete deprotonation of the phenol to form the nucleophilic phenoxide.

• Anhydrous conditions are essential as water will quench the sodium hydride and the phenoxide.

• The reaction is typically run at elevated temperatures to ensure a reasonable reaction rate.

Parameter	Condition	Rationale
Solvent	Anhydrous THF, DMF, Acetonitrile	Aprotic polar solvents stabilize the transition state.
Base	NaH, K2CO3, Cs2CO3	To deprotonate the phenol. Carbonates are milder alternatives.
Temperature	Room temperature to reflux	Dependent on the nucleophilicity of the phenoxide.
Stoichiometry	Slight excess of benzyl chloride	To ensure complete consumption of the valuable phenol.

Protocol 2: Formation and Reaction of a Grignard Reagent

The formation of a Grignard reagent from 3-Fluoro-4-methoxybenzyl chloride allows for its use as a nucleophilic carbon source. The reagent can then be reacted with various electrophiles, such as aldehydes and ketones, to form new carbon-carbon bonds.

Reaction Scheme:

3-F-4-MeO-Bz-Cl + Mg → 3-F-4-MeO-Bz-MgCl 3-F-4-MeO-Bz-MgCl + RCHO → 3-F-4-MeO-Bz-CH(OMgCl)-R → 3-F-4-MeO-Bz-CH(OH)-R

Step-by-Step Protocol:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask with a magnetic stir bar, a reflux condenser topped with a calcium chloride drying tube, and a pressure-equalizing dropping funnel.

• Magnesium Activation: Place magnesium turnings (1.2 eq.) in the flask. Briefly heat the flask under a stream of dry nitrogen and then allow it to cool to room temperature to activate the magnesium surface.

• Initiation: Add a small crystal of iodine to the flask. Add a small portion of a solution of 3-Fluoro-4-methoxybenzyl chloride (1.0 eq.) in anhydrous diethyl ether or THF (5 mL per mmol) from the dropping funnel.

• The reaction is initiated when the color of the iodine disappears and the solution becomes cloudy with gentle bubbling. If the reaction does not start, gentle warming with a heat gun may be necessary.

• Grignard Formation: Once the reaction has initiated, add the remaining solution of the benzyl chloride dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

• Reaction with Electrophile: Cool the Grignard solution to 0 °C. Dissolve the aldehyde or ketone (0.9 eq.) in anhydrous diethyl ether or THF and add it dropwise to the stirred Grignard reagent.

• Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction by TLC.

• Workup: Cool the reaction mixture in an ice bath and slowly add a saturated aqueous solution of ammonium chloride (NH4Cl) to quench the reaction.

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purification: Purify the resulting alcohol by flash column chromatography.

Causality and Insights:

• Strict anhydrous conditions are paramount for the successful formation of a Grignard reagent, as it is a strong base and will be quenched by water.

• The formation of the Grignard reagent is an exothermic process, and controlling the rate of addition of the benzyl chloride is important to prevent side reactions, such as Wurtz coupling.

• The use of iodine helps to etch the surface of the magnesium, removing the passivating oxide layer and facilitating the reaction.

Protocol 3: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-C bonds. 3-Fluoro-4-methoxybenzyl chloride can be coupled with boronic acids or their esters to synthesize diarylmethanes and related structures.

Reaction Scheme:

3-F-4-MeO-Bz-Cl + R-B(OH)2 + Base Pd Catalyst, Ligand→ 3-F-4-MeO-Bz-R + B(OH)2Cl

Step-by-Step Protocol:

• Reaction Setup: To a Schlenk flask, add the aryl boronic acid (1.2 eq.), a suitable base such as potassium carbonate (K2CO3, 2.0 eq.), and the palladium catalyst (e.g., Pd(PPh3)4, 2-5 mol%) and ligand (if required).

• Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Solvent and Reagent Addition: Add a degassed solvent system, such as a mixture of toluene and water or dioxane and water.

• Add 3-Fluoro-4-methoxybenzyl chloride (1.0 eq.) to the reaction mixture.

• Reaction: Heat the mixture to the desired temperature (typically 80-100 °C) and stir vigorously.

• Monitor the reaction progress by TLC or GC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature and add water.

• Extract the aqueous layer with an organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate.

• Purification: Purify the product by flash column chromatography.

Causality and Insights:

• The choice of catalyst, ligand, base, and solvent system is critical for the success of a Suzuki-Miyaura coupling and often requires optimization for a specific substrate combination.

• The base is required to activate the boronic acid for transmetalation to the palladium center.

• Degassing the solvent is important to remove dissolved oxygen, which can oxidize and deactivate the palladium(0) catalyst.

Parameter	Example Conditions	Rationale
Catalyst	Pd(PPh3)4, PdCl2(dppf)	Common and effective palladium catalysts.
Ligand	PPh3, SPhos, XPhos	Electron-rich and bulky phosphine ligands often improve catalytic activity.
Base	K2CO3, Cs2CO3, K3PO4	The strength and nature of the base can influence the reaction rate and yield.
Solvent	Toluene/H2O, Dioxane/H2O, DMF	A mixture of an organic solvent and water is often used to dissolve both the organic and inorganic reagents.

References

• Jasperse, J. Grignard Reaction. [Link]

• Dakota Chemicals. Mastering Suzuki Coupling: A Guide to Trifluorophenylboronic Acid. [Link]

• ResearchGate. Suzuki coupling of different chloropyridines with phenylboronic acids. [Link]

Technical Notes & Optimization

Technical Support Center: A Guide to Using 3-Fluoro-4-methoxybenzyl Chloride

Welcome to the technical support center for 3-Fluoro-4-methoxybenzyl chloride. This guide is designed for researchers, scientists, and professionals in drug development who utilize this versatile reagent in their synthetic endeavors. Here, we provide in-depth technical information, troubleshooting advice, and frequently asked questions to help you navigate the common challenges associated with the use of 3-Fluoro-4-methoxybenzyl chloride, ensuring the integrity and success of your experiments.

Understanding the Reagent: A Reactivity Profile

3-Fluoro-4-methoxybenzyl chloride is a substituted benzyl halide, a class of compounds widely used as alkylating agents in organic synthesis. The reactivity of this molecule is governed by the benzylic chloride, which is susceptible to nucleophilic substitution, and influenced by the electronic effects of the substituents on the aromatic ring.

The 4-methoxy group is a strong electron-donating group, which activates the ring towards electrophilic aromatic substitution and stabilizes the benzylic carbocation that can form upon departure of the chloride ion. This stabilization enhances the rate of SN1-type reactions. Conversely, the 3-fluoro group is an electron-withdrawing group, which deactivates the ring and destabilizes a positive charge. The interplay of these two substituents dictates the overall reactivity and the propensity for certain side reactions. The electron-donating methoxy group generally has a stronger influence, making the benzyl chloride highly reactive.

Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the use of 3-Fluoro-4-methoxybenzyl chloride in a question-and-answer format.

Q1: My reaction is showing a significant amount of a polar impurity that I suspect is 3-Fluoro-4-methoxybenzyl alcohol. What is the cause and how can I prevent it?

A1: The formation of 3-Fluoro-4-methoxybenzyl alcohol is a common issue and is almost always due to the hydrolysis of the benzyl chloride.[1] 3-Fluoro-4-methoxybenzyl chloride is moisture-sensitive, and the presence of even trace amounts of water in your reaction mixture can lead to the formation of the corresponding alcohol. The electron-donating 4-methoxy group accelerates the rate of hydrolysis compared to unsubstituted benzyl chloride by stabilizing the benzylic carbocation intermediate.[2]

Troubleshooting and Prevention:

• Rigorous Drying of Glassware and Reagents: Ensure all glassware is oven-dried or flame-dried under an inert atmosphere before use. Solvents should be freshly distilled from an appropriate drying agent, and other reagents should be anhydrous.

• Inert Atmosphere: Conduct your reaction under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent the ingress of atmospheric moisture.

• Proper Storage: Store 3-Fluoro-4-methoxybenzyl chloride in a tightly sealed container in a desiccator or a dry, inert atmosphere.

Q2: I am performing a Friedel-Crafts alkylation and observing multiple spots on my TLC, suggesting polyalkylation. How can I improve the selectivity for the mono-alkylated product?

A2: Polyalkylation is a classic side reaction in Friedel-Crafts alkylations, especially when using activated alkylating agents like 3-Fluoro-4-methoxybenzyl chloride.[3][4] The initial alkylation product is often more electron-rich and thus more reactive than the starting aromatic substrate, leading to further alkylation.

Strategies to Minimize Polyalkylation:

• Stoichiometry Control: Use a large excess of the aromatic substrate relative to the 3-Fluoro-4-methoxybenzyl chloride. This increases the statistical probability of the benzyl chloride reacting with the starting material rather than the mono-alkylated product.

• Slow Addition: Add the 3-Fluoro-4-methoxybenzyl chloride solution slowly and at a controlled rate to the reaction mixture. This maintains a low concentration of the alkylating agent, disfavoring polyalkylation.

• Temperature Control: Running the reaction at a lower temperature can help to control the reaction rate and improve selectivity.

• Choice of Catalyst: In some cases, a milder Lewis acid catalyst can provide better selectivity.

Q3: My reaction with an alcohol solvent (e.g., methanol, ethanol) is giving a significant amount of an ether byproduct. Why is this happening?

A3: The formation of a benzyl ether is a result of the alcohol solvent acting as a nucleophile and reacting with the 3-Fluoro-4-methoxybenzyl chloride in a solvolysis reaction.[5] The electron-donating methoxy group on the benzyl chloride makes it particularly susceptible to solvolysis.

Mitigation Strategies:

• Solvent Choice: If possible, use a non-nucleophilic solvent for your reaction.

• Temperature: Lowering the reaction temperature will decrease the rate of the competing solvolysis reaction.

• Alternative Reagents: If the alcohol is your intended nucleophile, consider using a non-alcoholic solvent and adding the alcohol as a reagent in a controlled stoichiometric amount.

Q4: I am observing the formation of a high molecular weight, non-polar byproduct, especially in reactions involving strong bases or organometallics. What could this be?

A4: This is likely a result of self-condensation or polybenzylation , where molecules of 3-Fluoro-4-methoxybenzyl chloride react with each other. This can be promoted by strong bases or certain catalysts. The resulting products are typically oligomers or polymers of the benzyl unit. Another possibility in reactions with organometallics is a Wurtz-type coupling byproduct.[1]

Preventative Measures:

• Controlled Addition: Add the 3-Fluoro-4-methoxybenzyl chloride slowly to the reaction mixture containing the nucleophile to ensure it reacts with the intended reagent rather than itself.

• Temperature Control: Maintain a low reaction temperature to minimize the rate of self-condensation.

Troubleshooting Guide

This table provides a summary of common problems, their probable causes, and recommended solutions.

Observed Problem	Probable Cause(s)	Recommended Solutions
Low Yield of Desired Product	- Hydrolysis of starting material- Competing side reactions (polyalkylation, ether formation)- Incomplete reaction	- Ensure anhydrous conditions- Optimize stoichiometry and addition rate- Monitor reaction progress by TLC/GC-MS- Adjust reaction temperature and time
Multiple Products Observed by TLC/GC-MS	- Polyalkylation in Friedel-Crafts reactions- Isomer formation in Friedel-Crafts reactions- Formation of ether byproduct with alcohol solvents	- Use a large excess of the aromatic substrate- Employ slow addition of the benzyl chloride- Use a non-nucleophilic solvent if possible
Formation of a Polar Byproduct (identified as 3-Fluoro-4-methoxybenzyl alcohol)	- Presence of moisture leading to hydrolysis	- Use anhydrous reagents and solvents- Perform the reaction under an inert atmosphere
Formation of a Non-polar, High Molecular Weight Byproduct	- Self-condensation/polybenzylation- Wurtz-type coupling	- Slow addition of the benzyl chloride to the nucleophile- Maintain a low reaction temperature

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation

This protocol provides a general method for the N-alkylation of a primary or secondary amine with 3-Fluoro-4-methoxybenzyl chloride.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, dissolve the amine (1.0 eq.) and a suitable base (e.g., K₂CO₃, 1.5 eq.) in an anhydrous solvent (e.g., acetonitrile or DMF).

• Addition of Alkylating Agent: Dissolve 3-Fluoro-4-methoxybenzyl chloride (1.1 eq.) in the same anhydrous solvent and add it dropwise to the stirred amine solution at room temperature over 30 minutes.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, filter off the base. Remove the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for O-Alkylation of a Phenol

This protocol outlines a general method for the O-alkylation of a phenol using 3-Fluoro-4-methoxybenzyl chloride.

• Reaction Setup: To a stirred solution of the phenol (1.0 eq.) and a base (e.g., K₂CO₃, 1.5 eq.) in an anhydrous solvent (e.g., acetone or DMF) in a round-bottom flask, add 3-Fluoro-4-methoxybenzyl chloride (1.1 eq.) at room temperature.

• Reaction Conditions: Heat the reaction mixture to a suitable temperature (e.g., 60 °C) and stir until the reaction is complete as monitored by TLC.

• Work-up: Cool the reaction mixture to room temperature and filter off the base. Remove the solvent under reduced pressure. Dissolve the residue in an organic solvent (e.g., diethyl ether) and wash with 1M NaOH solution, water, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent to yield the crude product, which can be further purified by recrystallization or column chromatography.

Visualizing Reaction Pathways

Hydrolysis of 3-Fluoro-4-methoxybenzyl Chloride

Caption: Hydrolysis pathway of 3-Fluoro-4-methoxybenzyl chloride.

Friedel-Crafts Alkylation and the Polyalkylation Side Reaction

Caption: Competing pathways in Friedel-Crafts alkylation.

References

• Richard, J. P., et al. (2009). Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. Journal of the American Chemical Society.

• Filo. (2023). Which of the following is the correct order of hydrolysis?[Link]

• Fisher Scientific. (2024). Safety Data Sheet: 3-Fluoro-4-methoxybenzoyl chloride. [Link]

• Reddit. (2022). Which benzoyl chloride undergoes hydrolysis faster in water?[Link]

• Quora. (2018). Why does the benzyl chloride undergo hydrolysis through an SN1 and not through an SN2 mechanism?[Link]

• askIITians. (2023). Out of chlorobenzene and benzyl chloride, which one gets easily hydrolyzed by aqueous NaOH and why?[Link]

• Wikipedia. (2023). Friedel–Crafts reaction. [Link]

• Science.gov. (n.d.). friedel-crafts alkylation reaction: Topics by Science.gov. [Link]

• LibreTexts Chemistry. (2023). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• ResearchGate. (2014). ChemInform Abstract: Fries Rearrangement: Scalable Synthesis of Key Fluoro Building Blocks 3-Fluoro-4-methoxybenzoyl Chloride (IV) and 1,2-Diethoxy-3-fluorobenzene (V). [Link]

• ResearchGate. (n.d.). Purification of Organic Chemicals. [Link]

• Google Patents. (n.d.). CN102690175A - Preparation method of 3-methoxybenzyl chloride.

• PubChem. (n.d.). 3-Fluoro-4-methoxybenzoyl chloride. [Link]

• ResearchGate. (2019). Benzylation of Arenes with Benzyl Halides under Promoter-Free and Additive-Free Conditions. [Link]

• YouTube. (2016). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. [Link]

• ACS Publications. (2021). Homologation of Electron-Rich Benzyl Bromide Derivatives via Diazo C–C Bond Insertion. [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• LookChem. (n.d.). Cas 351-52-0,3-Fluoro-4-methoxybenzyl chloride. [Link]

• ResearchGate. (2009). Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. [Link]

• PubMed Central. (2019). Cooperative Catalytic Coupling of Benzyl Chlorides and Bromides with Electron-Deficient Alkenes. [Link]

• PubMed Central. (2011). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. [Link]

• Cenmed. (n.d.). 3-Fluoro-4-Methoxybenzyl Alcohol. [Link]

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• 2. Which of the following is the correct order of hydrolysis? (i) Benzyl ch.. [askfilo.com]
• 3. youtube.com [youtube.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Products from 3-Fluoro-4-methoxybenzyl Chloride Reactions

Introduction

3-Fluoro-4-methoxybenzyl chloride is a versatile building block in medicinal chemistry and materials science, frequently used in the synthesis of novel compounds.[1] Its unique electronic properties, stemming from the fluoro and methoxy substituents, make it a valuable reagent for introducing the 3-fluoro-4-methoxybenzyl moiety into a target molecule. However, the same reactivity that makes it useful also presents specific challenges during product purification. This guide provides in-depth troubleshooting advice and detailed protocols to help researchers overcome common purification hurdles, ensuring high purity of the final products.

The primary reaction class for this reagent is nucleophilic substitution, where the chloride is displaced by a nucleophile (e.g., amines, alcohols, thiols, carbanions).[2][3] The benzyl chloride structure is particularly susceptible to both S(_N)1 and S(_N)2 reaction pathways, with the methoxy group's resonance stabilization favoring the formation of a benzyl carbocation.[2][4][5] This reactivity profile dictates the types of impurities that are commonly formed and, consequently, the purification strategies required.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems encountered during the work-up and purification of reaction products derived from 3-Fluoro-4-methoxybenzyl chloride.

Question 1: My crude product is a persistent oil and fails to crystallize. How can I purify it?

Answer:

This is a frequent issue, often caused by residual solvents, unreacted starting materials, or the formation of side products that act as eutectic contaminants, depressing the melting point.

Causality:

• Unreacted 3-Fluoro-4-methoxybenzyl chloride: This reagent is a low-melting solid or oil and can prevent your product from solidifying.

• Formation of Bis-benzylated Products: If your nucleophile has multiple reactive sites, over-alkylation can lead to oily byproducts.

• Hydrolysis: The starting benzyl chloride can hydrolyze to 3-fluoro-4-methoxybenzyl alcohol, especially during aqueous work-ups. This alcohol is often a viscous oil.

Solutions:

• Aqueous Wash: Begin with a thorough aqueous work-up. Wash the organic layer with a saturated sodium bicarbonate solution to remove any acidic byproducts like HCl.[6] Follow this with a brine wash to remove excess water.

• High-Vacuum Drying: Ensure all volatile solvents are completely removed. Drying the crude oil on a high-vacuum line for several hours at a slightly elevated temperature (if the product is stable) can sometimes induce crystallization.

• Flash Column Chromatography: This is the most reliable method for purifying oils. The fluorinated and methoxy-substituted aromatic ring imparts moderate polarity. A gradient elution is typically required.

  • Stationary Phase: Silica gel is the standard choice.

  • Mobile Phase: Start with a non-polar solvent system like Hexane/Ethyl Acetate. A gradient from 5% to 30% Ethyl Acetate in Hexane is a good starting point for many derivatives.[7]

  • Dry Loading: If your crude oil has poor solubility in the starting eluent, it is highly recommended to use a "dry loading" technique. Dissolve the oil in a minimal amount of a strong solvent (e.g., dichloromethane or acetone), adsorb it onto a small amount of silica gel or Celite, evaporate the solvent completely, and load the resulting dry powder onto the column.[8] This prevents band broadening and improves separation.

Question 2: I'm seeing multiple spots on my TLC that are very close together (low ΔRf). How can I improve the separation on a column?

Answer:

Poor separation between the desired product and an impurity (often the starting material or a related byproduct) is a classic chromatography challenge.

Causality: The structural similarity between your product and impurities, such as the corresponding benzyl alcohol or a regioisomeric product, leads to very similar polarities and, therefore, similar retention factors on silica gel.

Solutions:

• Optimize the Solvent System:

  • Reduce Polarity: Use a shallower gradient or even isocratic elution with a less polar solvent system. A small change, like switching from Hexane/Ethyl Acetate to Hexane/Dichloromethane or adding a small percentage of a third solvent like toluene, can alter selectivity.

  • Change Selectivity: If standard systems fail, consider switching to a different stationary phase. For fluorinated compounds, a pentafluorophenyl (PFP) or other fluorinated phase column can offer unique selectivity through dipole-dipole interactions that are different from silica.[8][9]

• Improve Column Parameters:

  • Column Dimensions: Use a longer, narrower column to increase the number of theoretical plates and improve resolution.

  • Flow Rate: Decrease the elution speed. A slower flow rate allows more time for equilibrium between the stationary and mobile phases, leading to sharper bands and better separation.

  • Fraction Size: Collect smaller fractions to avoid mixing of closely eluting compounds.

Question 3: My product appears to be decomposing on the silica gel column. Why is this happening and what are the alternatives?

Answer:

Product decomposition on silica gel is typically due to the acidic nature of the stationary phase.

Causality: Silica gel has acidic silanol groups (Si-OH) on its surface. These can catalyze the degradation of sensitive functional groups. Products with acid-labile groups (e.g., certain ethers, esters, or amines) are particularly susceptible. The benzyl moiety itself can be sensitive, and decomposition can be exacerbated at room temperature over the extended time of a column run.[10]

Solutions:

• Deactivate the Silica Gel: Neutralize the acidity of the silica gel before use. This can be done by preparing a slurry of the silica in the eluent and adding 0.5-1% triethylamine (for basic compounds) or another amine base. This neutralizes the acidic sites and minimizes decomposition.[10]

• Switch to a Different Stationary Phase:

  • Alumina: Alumina is available in neutral, basic, and acidic forms. For acid-sensitive compounds, neutral or basic alumina is an excellent alternative to silica.

  • Florisil®: This is a magnesium silicate gel that is less acidic than silica and can be effective for separating moderately polar compounds.[10]

• Attempt Recrystallization: If the crude product is a solid, even an impure one, recrystallization is often a superior and less destructive purification method. It is a powerful technique for obtaining high-purity crystalline solids.[7][11] A systematic solvent screening is the first critical step.[11] (See Protocol 2 below).

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities I should expect in a nucleophilic substitution reaction with 3-Fluoro-4-methoxybenzyl chloride?

• Unreacted Starting Material: 3-Fluoro-4-methoxybenzyl chloride.

• Hydrolysis Product: 3-Fluoro-4-methoxybenzyl alcohol, formed from reaction with trace water.

• Dimerization/Polymerization Products: Self-reaction of the benzyl chloride under certain conditions, though less common.[12]

• Oxidation Product: 3-Fluoro-4-methoxybenzaldehyde, if oxidizing agents are present.

Q2: What is the best general approach for purifying products derived from this reagent? There is no single "best" approach, as it depends on the product's properties. The logical workflow is to first assess the crude product. If it is a solid, attempt recrystallization first. If it is an oil or if recrystallization fails, proceed with flash column chromatography.

Q3: Are there any specific safety considerations when handling these reactions and purifications? Yes. 3-Fluoro-4-methoxybenzyl chloride is a lachrymator and is corrosive, causing severe skin burns and eye damage.[13] All manipulations should be performed in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Data & Protocols

Table 1: Recommended Solvent Systems for Purification Techniques

Purification Technique	Product Polarity	Recommended Solvent System (Starting Point)	Notes
Flash Chromatography	Low to Medium	Hexane / Ethyl Acetate (95:5 to 70:30 gradient)	The most common and versatile system for these derivatives.[7]
Medium to High	Dichloromethane / Methanol (99:1 to 95:5 gradient)	Use for more polar products, such as those containing free amine or hydroxyl groups.
Recrystallization	Medium	Ethanol / Water	Dissolve in hot ethanol, add water dropwise until cloudy, then cool.[7][14]
Low to Medium	Hexane / Ethyl Acetate	Dissolve in a minimal amount of hot ethyl acetate, then slowly add hexane.[15]
Medium	Isopropanol	A good single-solvent choice for moderately polar aromatic compounds.

Protocol 1: Flash Column Chromatography of a Moderately Polar Derivative

This protocol is a general guideline for purifying a product that has an Rf of ~0.3 in 20% Ethyl Acetate/Hexane.

• Column Preparation:

  • Select a glass column of appropriate size (e.g., for 1g of crude material, a 40g silica column is typical).

  • Prepare a slurry of silica gel (230-400 mesh) in 100% hexane.

  • Pour the slurry into the column and use gentle air pressure to pack the bed, ensuring no air bubbles are trapped. Add a thin layer of sand on top of the silica bed.[7]

• Sample Loading (Dry Loading Recommended):

  • Dissolve your crude product (~1 g) in a minimal volume of dichloromethane (DCM).

  • Add ~2-3 g of silica gel to this solution.

  • Evaporate the solvent completely on a rotary evaporator to obtain a free-flowing powder.

  • Carefully add this powder to the top of the prepared column.

• Elution:

  • Begin eluting with 100% Hexane to settle the sample onto the column.

  • Gradually increase the polarity of the eluent. A suggested gradient could be:

    • 2 column volumes (CV) of 5% EtOAc/Hexane

    • 5 CV of 10% EtOAc/Hexane

    • 5 CV of 20% EtOAc/Hexane

    • Continue increasing polarity as needed based on TLC monitoring.

• Fraction Collection & Analysis:

  • Collect fractions and analyze them by TLC.

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure to yield the purified compound.[7]

Protocol 2: Two-Solvent Recrystallization

This protocol is suitable for a solid crude product that is significantly more soluble in a hot solvent than in a cold one.

• Solvent Screening:

  • Place a small amount of crude material (20-30 mg) in several test tubes.

  • Add a few drops of different solvents (e.g., Ethanol, Isopropanol, Ethyl Acetate, Toluene) and observe solubility at room temperature and upon heating.

  • An ideal system is one where the compound is sparingly soluble at room temperature but dissolves completely upon heating. For a two-solvent system, find a "Solvent 1" that dissolves the compound well and a "Solvent 2" (miscible with Solvent 1) in which the compound is insoluble.[14]

• Dissolution:

  • Place the crude product in an Erlenmeyer flask.

  • Add the minimum amount of hot "Solvent 1" (e.g., Ethanol) required to fully dissolve the compound. Stir and keep the solution at or near its boiling point.

• Inducing Crystallization:

  • Remove the flask from the heat.

  • Slowly add "Solvent 2" (e.g., Water) dropwise with swirling until the solution becomes persistently cloudy.[14]

  • If too much "Solvent 2" is added, add a few drops of hot "Solvent 1" to redissolve the precipitate and obtain a clear solution again.[14]

• Cooling and Crystal Formation:

  • Cover the flask and allow it to cool slowly to room temperature, undisturbed. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize the yield of crystals.[7]

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent mixture.[14]

  • Dry the crystals thoroughly under vacuum to remove all residual solvent.

Visual Guides

Diagram 1: Decision Workflow for Purification Strategy

This diagram outlines the logical steps a researcher should take when deciding on a purification method for their crude product.

Caption: Decision tree for selecting an appropriate purification strategy.

Diagram 2: Troubleshooting Flowchart for Column Chromatography

This flowchart helps diagnose and solve common issues encountered during flash column chromatography.

Caption: Troubleshooting guide for common column chromatography problems.

References

• Technical Support Center: Purification Strategies for Polar Fluorin
• Application Note: Recrystallization of 1-Benzyl-2,4-diphenylpyrrole. BenchChem. (URL: )
• Tips & Tricks: Recrystallization. University of Rochester, Department of Chemistry. (URL: )
• Purification techniques for 3-Benzyl-1H-indene. BenchChem. (URL: )
• Technical Support Center: Column Chromatography of Fluorin
• Two-Solvent Recrystalliz
• Troubleshooting Flash Column Chromatography. University of Rochester, Department of Chemistry. (URL: )
• 3-Fluoro-4-methoxybenzyl chloride. Chem-Impex. (URL: )
• NUCLEOPHILIC SUBSTITUTION REACTIONS. Arts, Science, and Commerce College, Kolhar. (URL: )
• Factors Affecting the R
• Preparation method of 3-methoxybenzyl chloride.
• 3-Fluoro-4-methoxybenzyl Chloride. Tokyo Chemical Industry Co., Ltd. (URL: )
• In-Depth Technical Guide: Stability of 3,4-Dimethoxybenzyl Chloride Under Storage. BenchChem. (URL: )

• Benzylic, Allylic, Vinylic and Arylic halides in Nucleophilic Substitution Reactions. YouTube. (URL: [Link])

• Benzyl chloride undergoes nucleophilic substitution much more easily than chlorobenzene. Explain. Allen. (URL: )

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. youtube.com [youtube.com]
• 4. Benzyl chloride undergoes nucleophilic substitution much more easily than chlorobenzene. Explain. [allen.in]
• 5. asccollegekolhar.in [asccollegekolhar.in]
• 6. CN102690175A - Preparation method of 3-methoxybenzyl chloride - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Chromatography [chem.rochester.edu]
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• 13. 3-Fluoro-4-methoxybenzyl Chloride | 351-52-0 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 14. ocw.mit.edu [ocw.mit.edu]
• 15. Tips & Tricks [chem.rochester.edu]

Technical Support Center: Optimizing Reactions with 3-Fluoro-4-methoxybenzyl chloride

Welcome to the technical support center for 3-Fluoro-4-methoxybenzyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for optimizing reaction yield and selectivity. Here, we synthesize our expertise to explain the causality behind experimental choices, ensuring that every protocol is a self-validating system.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What are the recommended storage and handling conditions for 3-Fluoro-4-methoxybenzyl chloride?

A: 3-Fluoro-4-methoxybenzyl chloride is a moisture-sensitive and corrosive solid.[1] It should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation.[1] Avoid exposure to light and incompatible materials such as strong oxidizing agents.[1] Always handle this reagent in a chemical fume hood using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Q2: What makes 3-Fluoro-4-methoxybenzyl chloride a useful reagent in organic synthesis?

A: This reagent is a valuable building block, particularly in pharmaceutical and agrochemical research.[2] The presence of the fluorine atom and the methoxy group on the benzene ring imparts unique electronic properties that can enhance the biological activity and pharmacokinetic profile of the resulting molecules.[2][3] It is primarily used to introduce the 3-fluoro-4-methoxybenzyl group into a target molecule through nucleophilic substitution reactions.[2]

Q3: How do the fluoro and methoxy substituents affect the reactivity of the benzyl chloride?

A: The reactivity of 3-Fluoro-4-methoxybenzyl chloride is a balance of the electronic effects of its substituents. The methoxy group at the para-position is a strong electron-donating group through resonance, which stabilizes the benzylic carbocation that can form in SN1-type reactions.[2] The fluorine atom at the meta-position to the benzyl chloride is electron-withdrawing through its inductive effect, which can slightly destabilize a carbocation but also makes the benzylic carbon more electrophilic for SN2 reactions. The overall effect is a highly reactive benzylating agent that can proceed through either an SN1 or SN2 pathway depending on the reaction conditions.[2]

Q4: What types of nucleophiles are commonly used with 3-Fluoro-4-methoxybenzyl chloride?

A: A wide range of nucleophiles can be used, including:

• Alcohols and Phenols: For the synthesis of ethers (O-alkylation).

• Carboxylic Acids: For the synthesis of esters (O-alkylation).[4]

• Amines (primary and secondary): For the synthesis of secondary and tertiary amines, respectively (N-alkylation).

• Thiols: For the synthesis of thioethers.

• Anions of active methylene compounds: For C-C bond formation.

Troubleshooting Guide

This guide addresses common issues encountered during reactions with 3-Fluoro-4-methoxybenzyl chloride.

Issue 1: Low Reaction Yield

Q: I am getting a low yield of my desired product. What are the potential causes and how can I improve it?

A: Low yields can stem from several factors. A systematic approach to troubleshooting is recommended.

Potential Cause 1: Incomplete Reaction

• Explanation: The reaction may not have reached completion due to insufficient reaction time, low temperature, or a weak base.

• Troubleshooting Steps:

  • Monitor the reaction closely: Use Thin Layer Chromatography (TLC) to track the consumption of the starting materials. A co-spot of your starting material and the reaction mixture will help in determining if the starting material is fully consumed.

  • Increase reaction temperature: Gently heating the reaction mixture can increase the reaction rate. For many Williamson ether syntheses, temperatures between room temperature and 80 °C are effective.

  • Choose a stronger base: If you are deprotonating a weakly acidic nucleophile (like a phenol or a secondary amine), a stronger base may be required. Consider switching from a carbonate base (e.g., K2CO3) to a hydride (e.g., NaH) or an alkoxide (e.g., KOtBu).

Potential Cause 2: Degradation of the Reagent

• Explanation: 3-Fluoro-4-methoxybenzyl chloride is moisture-sensitive. Exposure to water can lead to hydrolysis to the corresponding benzyl alcohol, reducing the amount of active reagent available for your reaction.

• Troubleshooting Steps:

  • Ensure anhydrous conditions: Dry your solvents and glassware thoroughly before use. Run the reaction under an inert atmosphere (N2 or Ar).

  • Use fresh reagent: If possible, use a freshly opened bottle of 3-Fluoro-4-methoxybenzyl chloride.

Potential Cause 3: Side Reactions

• Explanation: Competing side reactions can consume your starting material or product. Common side reactions include elimination and over-alkylation.

• Troubleshooting Steps:

  • For O- and N-alkylation, consider a milder base: Strong, bulky bases can favor elimination reactions, especially with sterically hindered substrates.

  • Control stoichiometry: For N-alkylation of primary amines, use a slight excess of the amine to minimize the formation of the tertiary amine. Alternatively, protecting the primary amine as a sulfonamide can ensure mono-alkylation.

Issue 2: Poor Selectivity (Formation of Side Products)

Q: My reaction is producing multiple spots on TLC, indicating the formation of byproducts. How can I improve the selectivity?

A: Poor selectivity is a common challenge. Identifying the byproducts can help in devising a strategy to minimize their formation.

Potential Side Product 1: Over-alkylation Product

• Explanation: This is particularly common in the N-alkylation of primary amines, where the secondary amine product is often more nucleophilic than the starting primary amine and can react with another equivalent of the benzyl chloride to form a tertiary amine.

• Mitigation Strategies:

  • Use an excess of the primary amine: This will statistically favor the reaction of the benzyl chloride with the more abundant primary amine.

  • Slow addition of the benzyl chloride: Adding the benzylating agent slowly to the reaction mixture can help to maintain a low concentration, favoring mono-alkylation.

  • Protecting group strategy: Protect the primary amine with a group like a tosyl or nosyl group. After benzylation, the protecting group can be removed to yield the desired secondary amine.

Potential Side Product 2: Elimination Product

• Explanation: While less common with benzyl halides compared to secondary and tertiary alkyl halides, strong, sterically hindered bases can promote the elimination of HCl to form a reactive quinone methide intermediate, which can then polymerize or react with other species in the mixture.

• Mitigation Strategies:

  • Use a weaker, non-hindered base: Bases like K2CO3 or Cs2CO3 are often sufficient for deprotonating phenols and are less likely to induce elimination.

  • Lower the reaction temperature: Elimination reactions often have a higher activation energy than substitution reactions, so running the reaction at a lower temperature can favor the desired substitution pathway.

Potential Side Product 3: Friedel-Crafts Alkylation

• Explanation: Under certain conditions, particularly in the presence of Lewis acids or strong Brønsted acids, 3-Fluoro-4-methoxybenzyl chloride can act as an electrophile in a Friedel-Crafts reaction with electron-rich aromatic rings present in the reaction mixture (including the product itself).[5]

• Mitigation Strategies:

  • Avoid acidic conditions: If possible, run the reaction under basic or neutral conditions.

  • Choose your solvent carefully: Avoid solvents that can act as Lewis acids or that can promote the formation of carbocations.

Issue 3: Reaction Fails to Initiate

Q: I have mixed my reagents, but the reaction is not starting. What should I do?

A: A failure to initiate can often be traced back to the activation of the nucleophile or the quality of the reagents.

Troubleshooting Workflow

Caption: Troubleshooting workflow for a non-starting reaction.

• Verify Reagent Quality: Ensure that your 3-Fluoro-4-methoxybenzyl chloride and nucleophile are of high purity and have not degraded.

• Assess Base Strength: For reactions requiring deprotonation of the nucleophile, ensure your base is strong enough. For example, sodium bicarbonate is generally not strong enough to deprotonate a phenol for a Williamson ether synthesis; a carbonate or hydroxide base is typically required.

• Increase Temperature: Some reactions require thermal energy to overcome the activation barrier. Try gently heating the reaction mixture.

• Solvent Choice: The solvent plays a crucial role in solvating the reactants and influencing the reaction mechanism. For SN2 reactions, polar aprotic solvents like DMF or acetonitrile are often preferred as they solvate the cation of the base but leave the nucleophilic anion relatively free. For SN1 reactions, polar protic solvents like ethanol or water can facilitate the formation of the carbocation intermediate.

Issue 4: Product Purification Challenges

Q: I am having difficulty purifying my product. What are some recommended methods?

A: Purification strategies will depend on the nature of your product and the impurities present.

General Purification Protocol

• Aqueous Workup: After the reaction is complete, a standard aqueous workup is often the first step. This typically involves:

  • Quenching the reaction with water or a dilute acid/base.

  • Extracting the product into an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Washing the organic layer with brine to remove water-soluble impurities.

  • Drying the organic layer over an anhydrous salt (e.g., MgSO4 or Na2SO4).

  • Concentrating the organic layer under reduced pressure.

• Chromatography: Column chromatography on silica gel is a powerful technique for separating the desired product from unreacted starting materials and byproducts.

  • Solvent System Selection: Use TLC to determine an appropriate solvent system (eluent). A good solvent system will give your product an Rf value of approximately 0.3-0.5 and provide good separation from impurities. A common starting point for benzyl ether and ester derivatives is a mixture of hexanes and ethyl acetate.

• Recrystallization: If your product is a solid, recrystallization can be an effective method for purification.

  • Choose a solvent or solvent pair in which your product is soluble at high temperatures but sparingly soluble at low temperatures.

TLC Analysis Example

Caption: Example TLC plate for monitoring reaction progress.

In this example, the reaction mixture (Lane 2) shows the presence of both the starting material (blue spot) and the product (red spot), indicating that the reaction is not yet complete.

Experimental Protocols

The following are general protocols for common reactions involving 3-Fluoro-4-methoxybenzyl chloride. These should be adapted and optimized for your specific substrate.

Protocol 1: General Procedure for O-Alkylation of a Phenol (Williamson Ether Synthesis)

• Setup: To a dry round-bottom flask under an inert atmosphere (N2 or Ar), add the phenol (1.0 eq.) and a suitable anhydrous solvent (e.g., DMF or acetonitrile, to make a ~0.5 M solution).

• Deprotonation: Add a base (e.g., K2CO3, 1.5 eq. or NaH, 1.1 eq.) and stir the mixture at room temperature for 30 minutes.

• Alkylation: Add a solution of 3-Fluoro-4-methoxybenzyl chloride (1.1 eq.) in the same anhydrous solvent dropwise.

• Reaction: Heat the reaction mixture to 60-80 °C and monitor by TLC until the starting phenol is consumed.

• Workup: Cool the reaction to room temperature, quench with water, and extract with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over Na2SO4, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Table 1: O-Alkylation Reaction Parameters

Nucleophile	Base	Solvent	Temperature (°C)	Typical Yield (%)
Phenol	K2CO3	DMF	60	85-95
4-Nitrophenol	Cs2CO3	Acetonitrile	80	90-98
Catechol	NaH	THF	Room Temp.	70-85 (mono-alkylation)

Protocol 2: General Procedure for N-Alkylation of a Primary Amine

• Setup: To a round-bottom flask, add the primary amine (2.0 eq.) and a polar aprotic solvent (e.g., acetonitrile).

• Base: Add a non-nucleophilic base (e.g., K2CO3, 2.0 eq.).

• Alkylation: Add 3-Fluoro-4-methoxybenzyl chloride (1.0 eq.) and stir the reaction at room temperature or with gentle heating.

• Monitoring: Monitor the reaction by TLC.

• Workup: Filter the reaction mixture to remove the inorganic base. Concentrate the filtrate and partition the residue between water and an organic solvent.

• Purification: Purify the crude product by column chromatography.

Protocol 3: General Procedure for Esterification of a Carboxylic Acid

• Setup: To a round-bottom flask, add the carboxylic acid (1.0 eq.), 3-Fluoro-4-methoxybenzyl chloride (1.1 eq.), and a polar aprotic solvent (e.g., DMF).

• Base: Add a base such as triethylamine (1.2 eq.) or potassium carbonate (1.5 eq.).

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 50 °C) until the reaction is complete by TLC.

• Workup: Dilute the reaction mixture with water and extract with an organic solvent. Wash the organic layer with a dilute acid solution (e.g., 1 M HCl) to remove excess amine base, followed by saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer, concentrate, and purify by column chromatography.[4]

References

• LookChem. (n.d.). N-(3-fluoro-4-Methoxyphenyl)acetaMide. Retrieved from [Link]

• MDPI. (2025). 7-((4-methoxybenzyl)thio)quinazoline-4,6-diamine via N-(3-Chloro-4-fluorophenyl). Retrieved from [Link]

• ResearchGate. (2014). ChemInform Abstract: Fries Rearrangement: Scalable Synthesis of Key Fluoro Building Blocks 3-Fluoro-4-methoxybenzoyl Chloride (IV) and 1,2-Diethoxy-3-fluorobenzene (V). Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• Fisher Scientific. (n.d.). 3-Fluoro-4-methoxybenzyl chloride, 98%. Retrieved from [Link]

• Google Patents. (n.d.). WO2025109026A1 - Process for the preparation of 4-fluoro-3-methoxyaniline.
• Google Patents. (n.d.). CN104119238A - Preparation method for 4-(chlorodifluoromethoxy)aniline.
• Google Patents. (n.d.). US4626601A - Preparation of 4-fluoro-3-phenoxy-benzal-dehyde acetals and intermediates therefor.
• Google Patents. (n.d.). CN101020628A - Preparation method of 2, 4-difluoro-3-hydroxybenzoic acid.

• ResearchGate. (n.d.). Synthetic route for 3-fluoro-4-morpholinoaniline, and its sulfonamides and carbamates. Retrieved from [Link]

• Stenutz. (n.d.). N-(3-fluoro-4-methoxyphenyl)acetamide. Retrieved from [Link]

• PMC - NIH. (n.d.). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. Retrieved from [Link]

• PubChem. (n.d.). 4-Fluoro-3-methoxybenzonitrile. Retrieved from [Link]

• Preparation of Methyl Benzoate. (n.d.). Retrieved from [Link]

• MDPI. (n.d.). Alkylation of Benzene with Benzyl Chloride: Comparative Study Between Commercial MOFs and Metal Chloride Catalysts. Retrieved from [Link]

• Research Repository UCD. (2016). Benzylation Reactions in DMF Lead to an Impurity Which Acts as an Organocatalyst Poison in Thiourea. Retrieved from [Link]

• ResearchGate. (n.d.). Benzylation of mesitylene with 4‐methoxybenzyl chloride. Retrieved from [Link]

• MDPI. (n.d.). Comparative Study on the Catalytic Chloroacetylation of Phenol and Methoxyphenols Using FECL3 and FECL3·6H2O. Retrieved from [Link]

• PMC. (n.d.). Catalytic synthesis of renewable phenol derivatives from biobased furanic derivatives. Retrieved from [Link]

• Google Patents. (n.d.). US8822730B2 - Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids.

• ResearchGate. (n.d.). The preparation of 4-Fluoro-3-nitrobenzonitrile and the proton magnetic resonance spectra of some compounds containing the N-4-Cyano-2-nitrophenyl group. Retrieved from [Link]

• Google Patents. (n.d.). US5266711A - Process for the preparation of 3-benzoyl benzofuran derivatives.

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• 5. researchgate.net [researchgate.net]

Managing the lachrymatory effects of 3-Fluoro-4-methoxybenzyl chloride

Introduction

Welcome to the technical support center for 3-Fluoro-4-methoxybenzyl chloride (CAS No. 351-52-0). This guide is intended for researchers, scientists, and drug development professionals who are handling this versatile yet challenging reagent. As a substituted benzyl chloride, this compound is a valuable building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1] However, its potent lachrymatory (tear-producing) and corrosive properties demand careful management to ensure safe and effective experimentation.[2][3]

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. Our goal is to equip you with the knowledge to mitigate risks, handle accidental exposures, and use 3-Fluoro-4-methoxybenzyl chloride with confidence.

Understanding the Hazard: The Lachrymatory Effect

The primary challenge in handling 3-Fluoro-4-methoxybenzyl chloride stems from its nature as a lachrymatory agent. This effect is characteristic of many benzyl halides and related compounds. The electrophilic benzylic carbon is susceptible to nucleophilic attack by ambient moisture, leading to the release of hydrogen chloride (HCl) gas. When this reaction occurs on the moist surfaces of the eyes, nasal passages, or respiratory tract, the generated HCl causes immediate and severe irritation, leading to tearing, coughing, and a burning sensation.[4]

Caption: Mechanism of lachrymatory effect of 3-Fluoro-4-methoxybenzyl chloride.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 3-Fluoro-4-methoxybenzyl chloride?

A1: The primary hazards are its corrosive and lachrymatory properties. It can cause severe skin burns and serious eye damage.[2][3] Inhalation of its vapors can irritate the respiratory system, and it is harmful if swallowed.[4][5] Additionally, it may be corrosive to certain metals.[3]

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?

A2: A comprehensive PPE setup is crucial. This includes:

• Eye Protection: Chemical safety goggles and a face shield.[6]

• Hand Protection: Impervious chemical-resistant gloves (e.g., nitrile or neoprene).

• Body Protection: A lab coat, and for larger quantities, a chemical-resistant apron or suit.[6]

• Respiratory Protection: All handling of the solid or its solutions should be done in a certified chemical fume hood to prevent inhalation of dust or vapors.[5] For situations with a potential for exposure outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge is necessary.[7]

Q3: How should I properly store 3-Fluoro-4-methoxybenzyl chloride?

A3: It should be stored in a tightly closed, corrosion-resistant container in a cool, dry, and well-ventilated area, away from incompatible materials such as moisture, oxidizing agents, and most metals.[2][3][4] It is often recommended to store it under an inert atmosphere (e.g., argon or nitrogen) and at refrigerated temperatures (0-10°C) to minimize degradation and vapor pressure.[3]

Q4: What is the appropriate first aid response for exposure?

A4: Immediate action is critical:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][8]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area thoroughly with soap and water. Seek medical attention if irritation persists.[8]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][5]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2][5]

Troubleshooting Guide: Managing Lachrymatory Effects

This section provides solutions to common problems encountered during the handling and use of 3-Fluoro-4-methoxybenzyl chloride.

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Eye and nasal irritation despite working in a fume hood.	1. Inadequate fume hood sash height.2. Turbulent airflow in the fume hood.3. Contaminated lab coat sleeves or gloves.4. Improper handling technique (e.g., working too close to the sash opening).	1. Ensure the fume hood sash is at the recommended height.2. Remove any large equipment that may be obstructing airflow.3. Change gloves and lab coat immediately if contamination is suspected.4. Keep all work at least 6 inches inside the fume hood sash.
A strong, irritating odor is noticeable in the lab after use.	1. Improperly sealed storage container.2. Small spills on the lab bench or equipment.3. Contaminated waste container.	1. Ensure the container cap is tightly secured and the threads are clean.2. Decontaminate all surfaces and equipment after use (see Decontamination Protocol below).3. Dispose of waste in a designated, sealed container.
The solid material appears to be "fuming" upon opening the container.	The compound is reacting with ambient moisture in the air, releasing HCl gas.	This is a known characteristic of the compound. Minimize the time the container is open. If possible, handle in a glove box with a dry atmosphere.

Experimental Protocols

Protocol 1: Safe Handling and Weighing

• Preparation: Don all required PPE before entering the lab. Ensure the chemical fume hood is functioning correctly.

• Acclimatization: If the reagent is stored in a refrigerator, allow the container to warm to room temperature before opening to prevent condensation of moisture from the air onto the compound.

• Weighing: Perform all weighing operations within the fume hood. Use a disposable weighing boat.

• Closure: Tightly seal the container immediately after dispensing the required amount.

• Cleanup: Wipe down the balance and surrounding area with a suitable decontamination solution (see Protocol 2). Dispose of the weighing boat and any contaminated wipes in a designated hazardous waste container.

Protocol 2: Decontamination of Surfaces and Glassware

• Initial Wipe-Down: For minor spills or routine cleaning, use a cloth or paper towel dampened with a solution of sodium bicarbonate (5-10% in water) to neutralize any residual acid.

• Thorough Cleaning: Wash glassware and surfaces with soap and water.

• Rinsing: Rinse thoroughly with deionized water.

• Drying: Allow to air dry or rinse with a volatile organic solvent (e.g., acetone) to speed up drying.

Emergency Spill Response

Caption: Workflow for responding to a spill of 3-Fluoro-4-methoxybenzyl chloride.

Physical and Chemical Properties

Property	Value
CAS Number	351-52-0[9]
Molecular Formula	C₈H₈ClFO[1]
Molecular Weight	174.60 g/mol [3]
Appearance	White to orange to green powder to lump[1]
Melting Point	25 °C[1]
Boiling Point	62 °C at 0.2 mmHg[1]

References

• Benzyl Chloride - SafeRack. [Link]

• Benzyl chloride - NIOSH Pocket Guide to Chemical Hazards - CDC. [Link]

• 3-Fluoro-4-methoxybenzoyl chloride | C8H6ClFO2 | CID 2779255 - PubChem. [Link]

• Benzyl chloride - pentachemicals. [Link]

• EMERGENCY RESPONSE. [Link]

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• 6. isotope.com [isotope.com]
• 7. CDC - NIOSH Pocket Guide to Chemical Hazards - Benzyl chloride [cdc.gov]
• 8. BENZYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. 3-Fluoro-4-methoxybenzyl chloride | 351-52-0 [chemicalbook.com]

Technical Support Center: Preventing Hydrolysis of 3-Fluoro-4-methoxybenzyl chloride

Welcome to the technical support center for handling 3-Fluoro-4-methoxybenzyl chloride. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile building block in their synthetic endeavors.[1] Unwanted hydrolysis of the benzylic chloride to the corresponding alcohol is a common pitfall that can lead to reduced yields, complex purification challenges, and compromised product integrity. This document provides in-depth, experience-driven troubleshooting advice and frequently asked questions (FAQs) to help you mitigate and prevent this side reaction.

Understanding the Core Problem: The Reactivity of 3-Fluoro-4-methoxybenzyl chloride

3-Fluoro-4-methoxybenzyl chloride is an electron-rich benzyl halide. The methoxy group at the para position is a strong electron-donating group (+M effect), which significantly stabilizes the formation of a benzyl carbocation intermediate through resonance.[2][3] This stabilization accelerates the rate of nucleophilic substitution reactions. However, it also makes the compound highly susceptible to solvolysis, particularly hydrolysis, via an SN1-type mechanism, especially in the presence of protic solvents like water.[4][5][6]

The reaction can proceed through both SN1 and SN2 pathways, and the dominant mechanism is highly dependent on the reaction conditions, especially the choice of solvent and the nature of the nucleophile.[7][8][9] Protic solvents will favor the SN1 pathway, leading to hydrolysis, while polar aprotic solvents will favor the desired SN2 reaction with your intended nucleophile.[7][8][10]

Mechanism Overview: Desired vs. Undesired Pathways

Caption: Competing SN1 and SN2 pathways for 3-Fluoro-4-methoxybenzyl chloride.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered in the lab.

Q1: My reaction yield is low, and I've isolated a significant amount of 3-Fluoro-4-methoxybenzyl alcohol. What's the primary cause?

A1: The most likely culprit is the presence of water in your reaction system. As discussed, 3-Fluoro-4-methoxybenzyl chloride is highly susceptible to hydrolysis. Even trace amounts of moisture in your solvent, reagents, or glassware can lead to the formation of the corresponding benzyl alcohol.

Immediate Troubleshooting Steps:

• Solvent Purity: Ensure you are using a freshly opened bottle of an anhydrous, polar aprotic solvent (e.g., DMF, DMSO, acetonitrile).[11] If the bottle has been opened previously, consider using a freshly dried solvent.

• Reagent Integrity: Check the water content of your nucleophile and any bases used. Hygroscopic reagents are a common source of moisture.

• Glassware Preparation: All glassware should be flame-dried or oven-dried immediately before use and cooled under an inert atmosphere (e.g., nitrogen or argon).

• Inert Atmosphere: Run the reaction under a strict inert atmosphere to prevent atmospheric moisture from entering the system.

Q2: I'm performing a Williamson ether synthesis with a sensitive alcohol. How can I optimize my conditions to favor ether formation over hydrolysis?

A2: The Williamson ether synthesis is a classic SN2 reaction.[11][12][13] To maximize your yield and prevent hydrolysis, you need to create conditions that strongly favor the SN2 pathway.

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous Polar Aprotic (e.g., THF, DMF, Acetonitrile)	These solvents solvate the cation of the alkoxide but do not form a hydrogen-bonding cage around the nucleophile, keeping it reactive for the SN2 attack.[10][14] They also disfavor the formation of the carbocation needed for the SN1 hydrolysis pathway.[8]
Base	Strong, Non-nucleophilic (e.g., NaH, KH)	These bases effectively deprotonate the alcohol to form the alkoxide without competing as a nucleophile.[11][15] Using hydroxide bases (NaOH, KOH) in aqueous solution is a common mistake that introduces water and promotes hydrolysis.[16]
Temperature	0 °C to Room Temperature	Start the reaction at a lower temperature (0 °C) during the addition of the benzyl chloride to the alkoxide. This helps control any exotherm and minimizes side reactions. The reaction can then be allowed to warm to room temperature.
Addition Order	Add Benzyl Chloride to Alkoxide	The alkoxide should be pre-formed by reacting the alcohol with the base. The solution of 3-Fluoro-4-methoxybenzyl chloride should then be added slowly to the alkoxide solution. This ensures that the highly reactive benzyl chloride immediately encounters a high concentration of the desired nucleophile.

Experimental Protocol: Optimized Williamson Ether Synthesis

• Alkoxide Formation: In a flame-dried flask under an inert atmosphere, dissolve the alcohol (1.1 equivalents) in anhydrous THF. Cool the solution to 0 °C in an ice bath. Add sodium hydride (1.2 equivalents, 60% dispersion in mineral oil) portion-wise. Allow the mixture to stir at 0 °C for 20 minutes, then at room temperature for 30 minutes until hydrogen evolution ceases.

• Reagent Addition: Re-cool the alkoxide solution to 0 °C. Add a solution of 3-Fluoro-4-methoxybenzyl chloride (1.0 equivalent) in anhydrous THF dropwise over 15-20 minutes.

• Reaction Monitoring: Allow the reaction to slowly warm to room temperature and stir until TLC or LC-MS analysis indicates complete consumption of the starting benzyl chloride.

• Workup: Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous ammonium chloride solution. Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify by column chromatography.

Q3: Can I use a phase-transfer catalyst (PTC) to minimize hydrolysis?

A3: Yes, using a phase-transfer catalyst is an excellent strategy, particularly for reactions involving a solid or aqueous nucleophile and an organic solvent. The PTC facilitates the transport of the nucleophile into the organic phase where the benzyl chloride resides, thereby accelerating the desired SN2 reaction and outcompeting the slower hydrolysis at the interface.[17]

How it Works:

• A quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB) is a common PTC.

• The PTC cation pairs with the nucleophile anion, creating a lipophilic ion pair.

• This ion pair is soluble in the organic phase, allowing the nucleophile to react with the 3-Fluoro-4-methoxybenzyl chloride away from the bulk aqueous phase.

Caption: Mechanism of Phase-Transfer Catalysis in preventing hydrolysis.

Q4: How can I monitor my reaction to detect the formation of the hydrolysis byproduct?

A4: Thin-Layer Chromatography (TLC) is a quick and effective method. The hydrolysis product, 3-Fluoro-4-methoxybenzyl alcohol, is significantly more polar than the starting chloride.

TLC Analysis:

• Stationary Phase: Silica gel 60 F₂₅₄

• Mobile Phase: A mixture of hexanes and ethyl acetate (e.g., 4:1 or 3:1) is a good starting point.

• Visualization: UV light (254 nm) and staining with potassium permanganate or ceric ammonium molybdate.

• Expected Result:

  • 3-Fluoro-4-methoxybenzyl chloride: Higher Rf value (less polar).

  • 3-Fluoro-4-methoxybenzyl alcohol: Lower Rf value (more polar).

  • Desired Product: Rf value will depend on its polarity relative to the starting material.

References

• Mechanism of solvolysis of substituted benzyl chlorides in aqueous ethanol. ResearchGate. Available at: [Link]

• Richard, J. P., et al. (2024). Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. PubMed. Available at: [Link]

• Various Authors. (2018). Why does the benzyl chloride undergo hydrolysis through an SN1 and not through an SN2 mechanism?. Quora. Available at: [Link]

• Starks, C. M. Industrial Phase-Transfer Catalysis. PTC Organics. Available at: [Link]

• Robertson, R. E., & Scott, J. M. W. (1961). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry.

• Various Authors. (2020). Benzyl chloride to benzyl alcohol SN1 or SN2?. Reddit. Available at: [Link]

• Richard, J. P., et al. (2024). Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. Europe PMC. Available at: [Link]

• Lee, I., et al. (1985). A Kinetic Study on the Solvolysis of Benzyl Chloride under High Pressure. KoreaScience. Available at: [Link]

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• Khan Academy. (2022). Stability of a substituted benzyl anion. Khan Academy. Available at: [Link]

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• FAO/WHO Expert Committee on Food Additives. (1996). BENZYL ALCOHOL. FAO. Available at: [Link]

• Various Authors. (2025). How is Benzyl Alcohol detected in a sample?. Blog. Available at: [Link]

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• Sharma, M. M., et al. (1993). Theoretical and experimental analysis of capsule membrane phase transfer catalysis: Selective alkaline hydrolysis of benzyl chloride to benzyl alcohol. Semantic Scholar. Available at: [Link]

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• Khan Academy. (2022). Resonance due to Electron Donors in a Benzyl Cation. Khan Academy. Available at: [Link]

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• Withers, H. W., & Rose, J. L. (1971). Hydrolysis of benzyl chloride to benzyl alcohol. Google Patents.

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• Yerande, S. G., et al. (2014). Fries Rearrangement: Scalable Synthesis of Key Fluoro Building Blocks 3-Fluoro-4-methoxybenzoyl Chloride (IV) and 1,2-Diethoxy-3-fluorobenzene (V). ResearchGate. Available at: [Link]

• Queen, A. (1979). The mechanism of the solvolysis of p-methoxybenzyl chloride in aqueous acetone containing pyridine or thiourea. Evidence for con. Canadian Journal of Chemistry.
• McDonald, F. E. (2008).

• Various Authors. (2024). Which benzoyl chloride undergoes hydrolysis faster in water?. Reddit. Available at: [Link]

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Technical Support Center: Troubleshooting Low Yield in 3-Fluoro-4-methoxybenzyl chloride Alkylation

Welcome to the technical support guide for optimizing alkylation reactions involving 3-Fluoro-4-methoxybenzyl chloride. This document is designed for researchers, scientists, and drug development professionals encountering yield-related challenges with this versatile but highly reactive reagent. Here, we move beyond simple protocols to explore the underlying chemical principles governing your reaction's success.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My alkylation with 3-Fluoro-4-methoxybenzyl chloride is resulting in a significantly lower yield than expected. What are the most common culprits?

Low yield in this specific alkylation is often traced back to one of four key areas: reagent quality, reaction conditions, competing side reactions, or the nature of your nucleophile.

• Reagent Integrity: 3-Fluoro-4-methoxybenzyl chloride is susceptible to hydrolysis and polymerization.[1][2] Exposure to moisture can convert it to the corresponding, unreactive benzyl alcohol.[1] Always use a freshly opened bottle or a properly stored reagent under an inert atmosphere. Confirm the purity of your starting material via NMR or GC-MS before starting.

• Reaction Conditions: The choice of base, solvent, and temperature is critical. An inappropriate combination can favor side reactions over the desired SN2 pathway.

• Side Reactions: This reagent is highly prone to self-alkylation (Friedel-Crafts polymerization) and elimination, especially under harsh conditions.[3][4]

• Nucleophile Strength & Sterics: The reactivity of your nucleophile plays a significant role. Weak nucleophiles or sterically hindered ones will react sluggishly, allowing more time for side reactions to occur.[5][6]

Q2: I'm observing multiple spots on my TLC plate that are not my starting materials or desired product. What are these side products likely to be?

The complex reactivity of 3-Fluoro-4-methoxybenzyl chloride can lead to several undesirable byproducts. The methoxy group is electron-donating, activating the aromatic ring, while the benzylic chloride is an excellent leaving group, making the molecule susceptible to multiple reaction pathways.

• Dibenzyl Ether Formation: In the presence of water and base, the benzyl chloride can hydrolyze to 3-fluoro-4-methoxybenzyl alcohol. This alcohol can then be alkylated by another molecule of the starting material to form a dibenzyl ether.[1]

• Friedel-Crafts Self-Alkylation/Polymerization: This is a very common side reaction.[3] The electrophilic benzylic carbon of one molecule can attack the electron-rich aromatic ring of another, leading to oligomers or polymers. This is often exacerbated by strong Lewis acids or high temperatures.[3][4][7]

• Elimination Products: While less common for benzylic halides compared to other alkyl halides, strong, sterically hindered bases can promote the elimination of HCl to form a reactive quinone methide intermediate, which can also polymerize.

Visualizing Competing Reaction Pathways

The following diagram illustrates the desired SN2 pathway versus the common side reactions that can reduce your yield. Understanding these competing routes is the first step to optimizing your conditions to favor product formation.

Caption: Competing reaction pathways in the alkylation.

Q3: How do I select the optimal base and solvent for my reaction?

The choice of base and solvent is perhaps the most critical factor in controlling the outcome of your alkylation. The goal is to facilitate the SN2 reaction while suppressing competing pathways.

• Base Selection: The base should be strong enough to deprotonate your nucleophile but not so strong or sterically hindered that it promotes elimination or other side reactions.

  • For O- and N-alkylation (Alcohols, Phenols, Amines): Weak, non-nucleophilic inorganic bases are often preferred. Carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄) are excellent choices. They are basic enough to facilitate the reaction but minimize side product formation.

  • For C-alkylation (e.g., malonates): Stronger bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) may be necessary.[8] However, use these with caution and at low temperatures to mitigate side reactions.

• Solvent Selection: Polar aprotic solvents are generally ideal for SN2 reactions because they solvate the cation of the base but leave the nucleophile relatively "naked" and reactive.[5]

  • Recommended Solvents: Acetonitrile (ACN), N,N-Dimethylformamide (DMF), and Dimethyl sulfoxide (DMSO) are excellent choices.

  • Solvents to Avoid: Protic solvents like water, methanol, or ethanol can solvate the nucleophile, reducing its reactivity, and can also participate in solvolysis side reactions with the highly reactive benzyl chloride.[5]

Parameter	Recommendation	Rationale
Base	K₂CO₃, Cs₂CO₃	Mild, non-nucleophilic; minimizes elimination and self-alkylation. Effective for most O- and N-nucleophiles.
NaH, KOtBu	For weakly acidic C-H nucleophiles. Use at low temperatures (0 °C to RT).
Solvent	DMF, Acetonitrile	Polar aprotic; enhances nucleophilicity and promotes SN2 pathway.[5]
Temperature	0 °C to 50 °C	Start at room temperature. Gentle heating may be required for slow reactions, but high temperatures (>60 °C) often lead to polymerization.
Atmosphere	Inert (N₂ or Ar)	3-Fluoro-4-methoxybenzyl chloride is moisture-sensitive.[9] An inert atmosphere prevents hydrolysis to the unreactive alcohol.

Table 1: Recommended Starting Conditions for Optimization.

Q4: I suspect my starting material has degraded. Is there a quick way to check its quality and purify it if necessary?

Degradation is a common issue. Before starting a large-scale reaction, it's prudent to check the quality of your 3-Fluoro-4-methoxybenzyl chloride.

• Quick Quality Check: Dissolve a small amount in anhydrous CDCl₃ and run a quick ¹H NMR. The benzylic protons (CH₂Cl) should appear as a sharp singlet around 4.5-4.6 ppm. The appearance of a new singlet around 4.7 ppm may indicate the formation of the corresponding benzyl alcohol, and broad, poorly resolved peaks in the aromatic and benzylic region can suggest polymerization.

• Purification: Purification is challenging due to the compound's reactivity. Distillation is often not feasible as it can promote decomposition. If significant degradation has occurred, it is almost always more cost-effective and reliable to purchase a new bottle. If you must attempt purification, you can try to dissolve the material in a dry, non-polar solvent like dichloromethane, filter it through a short plug of silica gel (eluting quickly with the same solvent), and immediately use the resulting solution after removing the solvent under reduced pressure at low temperature.

Troubleshooting Workflow & Experimental Protocols

When faced with low yield, a systematic approach is key. The following workflow provides a logical sequence of steps to diagnose and solve the problem.

Logical Troubleshooting Flow

Caption: A step-by-step workflow for troubleshooting low yield.

Protocol 1: General Procedure for Alkylation of a Phenolic Nucleophile

This protocol provides a robust starting point for the alkylation of a generic phenol.

• Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar, add the phenol (1.0 eq) and anhydrous potassium carbonate (K₂CO₃, 1.5 eq).

• Inert Atmosphere: Seal the flask with a septum and purge with dry nitrogen or argon for 5-10 minutes.

• Solvent Addition: Add anhydrous DMF (or acetonitrile) via syringe to achieve a concentration of approximately 0.1-0.5 M with respect to the phenol.

• Reagent Addition: Stir the suspension at room temperature for 15 minutes. In a separate vial, dissolve 3-Fluoro-4-methoxybenzyl chloride (1.1 eq) in a small amount of anhydrous DMF. Add this solution dropwise to the reaction mixture over 5 minutes.

• Reaction: Stir the reaction at room temperature. Monitor the reaction progress by TLC or LC-MS every 1-2 hours. If the reaction is sluggish, it may be gently heated to 40-50 °C.

• Workup: Once the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water and ethyl acetate.

• Extraction: Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

• Washing: Combine the organic layers and wash with water (2x) and then with brine (1x) to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography on silica gel.

References

• Benchchem. (n.d.). Technical Support Center: Alkylation Reactions with 4-Chlorobenzyl Chloride.
• Thermo Fisher Scientific. (2024, March 31). 3-Fluoro-4-methoxybenzoyl chloride - SAFETY DATA SHEET.
• Wikipedia. (n.d.). Benzyl chloride.
• Matar, N. (2017, October 13). Can vinyl benzyl chloride make a stable carbocation through Friedel crafts alkylation?.

• International Journal of Chemical Studies. (2015). Friedel-Crafts alkylation and acylation of aromatic compounds under solvent free conditions using solid acid catalysts. Retrieved from .

• Powers, D. C., et al. (2017). Direct Benzylic C–H Etherification Enabled by Base-Promoted Halogen Transfer. Journal of the American Chemical Society.
• Wikipedia. (n.d.). Friedel–Crafts reaction.
• Sapareva, I. A., et al. (2014). Reactivity in Friedel-Crafts Aromatic Benzylation: The Role of the Electrophilic Reactant. Physical Chemistry Chemical Physics.
• Chemistry LibreTexts. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.
• Chemistry LibreTexts. (2014, August 7). 8.7: Benzylic Halides, Allylic Halides, Vinylic Halides, and Aryl Halides.
• Tokyo Chemical Industry Co., Ltd. (2025, October 16). 4-Methoxybenzyl Chloride (stabilized with Amylene) - SAFETY DATA SHEET.
• Khan Academy. (n.d.). Reactions at the benzylic position.
• MDPI. (2022). Alkylation of Benzene with Benzyl Chloride: Comparative Study Between Commercial MOFs and Metal Chloride Catalysts.
• PubChem. (n.d.). 3-Fluoro-4-methoxybenzoyl chloride.
• Chemistry LibreTexts. (2021, May 24). 4.5: Factors affecting the SN2 Reaction.
• Kadrowski, B. (2020, April 1). 7.11 SN2 reaction problem solving with predict the products type questions.
• Ramachandran, P. V., et al. (2024).
• ResearchGate. (2008). Alkylation of benzene and other aromatics by benzyl chloride over iron-containing aluminophosphate molecular sieves.
• The Organic Chemistry Tutor. (2021, April 16). SN1 SN2 E1 E2 Reaction Mechanism - Test Review.
• Chem-Impex. (n.d.). 3-Fluoro-4-methoxybenzyl chloride.
• ChemicalBook. (2025, July 19). 3-Fluoro-4-methoxybenzyl chloride - Safety Data Sheet.
• Chemistry LibreTexts. (2024, October 4). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.
• Master Organic Chemistry. (2012, July 4). The SN2 Reaction Mechanism.
• National Institutes of Health. (n.d.). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. PMC.
• OrganicChemistryTutor.com. (2022, March 22). Can You Solve These SN2 Problems?.
• ElectronicsAndBooks. (n.d.). Synthesis of para-methoxybenzyl (PMB) ethers under neutral conditions.
• ResearchGate. (2014). A p-methoxybenzyl (PMB) protection/deprotection approach toward the synthesis of 5-phenoxy-4-chloro-N-(aryl/alkyl) thiophene-2-sulfonamides. Tetrahedron Letters.
• ResearchGate. (1986). On the selectivity of deprotection of benzyl, MPM (4-methoxybenzyl) and DMPM (3,4-dimethoxybenzyl) protecting groups for hydroxy functions. Tetrahedron.

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Technical Support Center: Post-Reaction Purification of 3-Fluoro-4-methoxybenzyl chloride

Welcome to the technical support center for challenges related to the purification of reaction mixtures containing 3-Fluoro-4-methoxybenzyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions for the removal of unreacted 3-Fluoro-4-methoxybenzyl chloride, a common intermediate in pharmaceutical and materials science synthesis.[1] This resource offers troubleshooting advice and detailed protocols to ensure the purity of your target compound.

Frequently Asked Questions (FAQs)

Q1: My TLC analysis shows a persistent spot corresponding to 3-Fluoro-4-methoxybenzyl chloride even after a standard aqueous workup. What is the likely cause?

A1: 3-Fluoro-4-methoxybenzyl chloride, like many benzyl chlorides, can be relatively stable to hydrolysis under neutral aqueous conditions.[2] A simple water wash may not be sufficient for its complete removal. Additionally, if your product has a similar polarity, co-elution on the TLC plate can be misleading. Consider using a more reactive quenching agent or a different workup procedure as detailed in the troubleshooting guides below.

Q2: I am observing the formation of 3-Fluoro-4-methoxybenzyl alcohol as a byproduct during my purification. How can I avoid this?

A2: The formation of the corresponding benzyl alcohol is a common issue arising from the hydrolysis of the benzyl chloride.[2] This can occur during aqueous workups, especially if the conditions are basic or if the mixture is stirred for an extended period.[2][3] To minimize this, you can employ a non-aqueous workup, use a scavenger resin, or perform the aqueous wash under mildly acidic conditions and for a shorter duration.

Q3: Can I remove unreacted 3-Fluoro-4-methoxybenzyl chloride by distillation?

A3: While distillation is a viable purification method for benzyl chlorides, it should be approached with caution.[4][5] 3-Fluoro-4-methoxybenzyl chloride has a boiling point of 62 °C at 0.2 mmHg.[1][6] However, heating can also promote the formation of byproducts. Vacuum distillation is recommended to lower the required temperature and minimize decomposition.[7]

Q4: Are there any safety concerns I should be aware of when working with 3-Fluoro-4-methoxybenzyl chloride?

A4: Yes, 3-Fluoro-4-methoxybenzyl chloride is a corrosive compound that can cause severe skin burns and eye damage.[8][9][10][11] It is also a lachrymator, meaning it can cause irritation to the eyes and respiratory system.[12] Always handle this reagent in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[13]

Troubleshooting Guides

This section provides a more detailed approach to common issues encountered during the removal of unreacted 3-Fluoro-4-methoxybenzyl chloride.

Issue 1: Incomplete Removal with Standard Aqueous Workup

Root Cause Analysis: The electrophilic carbon of the benzyl chloride is susceptible to nucleophilic attack. However, the rate of hydrolysis with water alone can be slow.[2] Basic conditions can accelerate this, but may also be incompatible with your desired product.

Solution Pathway:

• Quenching with a Mild Base: A wash with a saturated solution of sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) can be more effective than water alone.[7][14] These bases will react with the benzyl chloride to form the more water-soluble benzyl alcohol and facilitate its removal into the aqueous phase.[2]

• Amine Quench: For a more reactive approach, a quench with a primary or secondary amine can be employed. The amine will react with the benzyl chloride to form a more polar benzylamine derivative, which can then be easily removed by an acidic wash.

Workflow for Selecting a Purification Strategy

Caption: Decision tree for selecting a purification method.

Issue 2: Product Instability or Emulsion Formation During Workup

Root Cause Analysis: Some target molecules may be sensitive to the pH changes during aqueous workups. Emulsions can form due to the presence of both polar and non-polar components, making phase separation difficult.

Solution Pathway: Scavenger Resins

Scavenger resins are solid-supported reagents that react with and bind excess reagents or byproducts, allowing for their simple removal by filtration.[15] For removing electrophiles like 3-Fluoro-4-methoxybenzyl chloride, amine-functionalized resins are highly effective.[16][17]

Scavenger Resin Type	Functional Group	Advantages	Considerations
Aminomethyl (AM) Resin	-CH₂NH₂	High capacity, readily available.[18][19][20]	Can be strongly basic.
Tris(2-aminoethyl)amine (TAA) Resin	N(CH₂CH₂NH₂)₃	High capacity due to multiple amine sites.[21][22][23][24]	May chelate metal catalysts if present.
Piperazine Resin	Piperazine	Acts as both a scavenger and a mild base.[16]	Lower capacity than AM or TAA resins.

Detailed Experimental Protocols

Protocol 1: Enhanced Aqueous Workup with Amine Quench

This protocol is suitable for products that are stable to mild acidic and basic conditions.

• Reaction Quenching:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add 1.5-2.0 equivalents (relative to the excess benzyl chloride) of a quenching amine such as ethylenediamine or piperidine.

  • Stir the mixture at room temperature for 1-2 hours to ensure complete reaction with the unreacted 3-Fluoro-4-methoxybenzyl chloride.

• Extraction and Washing:

  • Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

  • Transfer the mixture to a separatory funnel and wash with a 1 M HCl solution to remove the newly formed benzylamine derivative and any unreacted quenching amine.

  • Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purity Assessment:

  • Analyze the crude product by TLC or LC-MS to confirm the absence of 3-Fluoro-4-methoxybenzyl chloride.

Protocol 2: Purification using a Scavenger Resin

This method is ideal for sensitive products or when aqueous workups are problematic.

• Resin Selection and Preparation:

  • Choose an appropriate amine-functionalized scavenger resin (e.g., aminomethyl polystyrene).[18][25]

  • Swell the resin in the reaction solvent for approximately 30 minutes before use.

• Scavenging:

  • Add 2-3 equivalents of the scavenger resin (based on the amount of excess 3-Fluoro-4-methoxybenzyl chloride) to the reaction mixture.

  • Stir the mixture at room temperature. Monitor the reaction by TLC or LC-MS until the benzyl chloride is no longer detected. This may take several hours.

• Isolation of the Product:

  • Filter the reaction mixture to remove the resin.

  • Wash the resin with a small amount of the reaction solvent to recover any adsorbed product.

  • Combine the filtrates and concentrate under reduced pressure to obtain the purified product.

Chemical Transformation during Scavenging

Caption: Mechanism of scavenger resin purification.

References

• LookChem. (n.d.). Purification of Benzyl chloride. Chempedia. Retrieved from [Link]

• Sciencemadness Wiki. (2021, November 7). Benzyl chloride. Retrieved from [Link]

• Sciencemadness.org. (2006, December 23). Removing excess Benzoyl Chloride. Retrieved from [Link]

• Sunresin. (n.d.). Aminomethyl Resin. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of benzyl chloride. Retrieved from [Link]

• Sciencemadness.org. (2019, January 8). Benzyl Chloride Distillation Problems :(. Retrieved from [Link]

• PubChem. (n.d.). 3-Fluoro-4-methoxybenzoyl chloride. National Center for Biotechnology Information. Retrieved from [Link]

• LookChem. (n.d.). Cas 351-52-0,3-Fluoro-4-methoxybenzyl chloride. Retrieved from [Link]

• Wikipedia. (n.d.). Scavenger resin. Retrieved from [Link]

• Reddit. (2011, November 9). Benzyl Chloride removal?. r/chemistry. Retrieved from [Link]

• Biotage. (n.d.). Metal scavengers for organic purification. Retrieved from [Link]

• Google Patents. (n.d.). US2859253A - Process for the continuous preparation of benzyl chloride.

• Glycopep. (n.d.). Resins with Functional Groups as Scavengers. Retrieved from [Link]

• University of Southampton. (2024, March 16). Scavenger and reagent resins. ePrints Soton. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Aminomethyl Polystyrene Resin. Retrieved from [Link]

• Sciencemadness Discussion Board. (2008, September 28). Oxidation of Benzyl Chloride. Retrieved from [Link]

• Sciencemadness.org. (2016, December 3). Preparation of Benzyl Chloride. Retrieved from [Link]

• Wikipedia. (n.d.). Benzyl chloride. Retrieved from [Link]

• Chemsavers. (n.d.). Tris(2-aminoethyl)amine, 98%, Certified, 100ml. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzyl chloride by chlorination or substitution. Retrieved from [Link]

• PubMed. (2001, June 18). Synthesis of homochiral tris(2-alkyl-2-aminoethyl)amine derivatives from chiral alpha-amino aldehydes and their application in the synthesis of water soluble chelators. Retrieved from [Link]

• Chemistry Stack Exchange. (2019, October 23). Reaction mechanism with benzylchloride (KMnO4 and Soda lime). Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis of isomeric fluoronitrobenzene-sulfonyl chlorides. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 824-94-2 | Product Name : 4-Methoxybenzyl Chloride. Retrieved from [Link]

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Stability of 3-Fluoro-4-methoxybenzyl chloride in different solvent systems

Welcome to the technical support guide for 3-Fluoro-4-methoxybenzyl chloride (CAS 351-52-0). This resource is designed for researchers, scientists, and professionals in drug development and organic synthesis. Here, we address common questions and troubleshooting scenarios related to the stability of this versatile reagent in various solvent systems. Our goal is to provide you with the expertise and practical insights needed to ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the stability of 3-Fluoro-4-methoxybenzyl chloride?

The stability of 3-Fluoro-4-methoxybenzyl chloride is primarily dictated by its molecular structure and the surrounding experimental conditions. As a substituted benzyl chloride, its reactivity is significantly influenced by:

• Solvent Nucleophilicity and Polarity: The choice of solvent is critical. Nucleophilic solvents can react directly with the compound, leading to solvolysis products. Polar protic solvents, such as water and alcohols, can facilitate ionization of the carbon-chlorine bond, promoting degradation.

• Presence of Nucleophiles: Contaminants or reactants with nucleophilic properties (e.g., water, amines, alcohols) will readily displace the chloride, leading to the formation of byproducts.

• Temperature: Like most chemical reactions, the degradation of 3-Fluoro-4-methoxybenzyl chloride is accelerated at higher temperatures. For long-term storage, refrigeration is recommended.[1]

• pH (Acidity/Basicity): Basic conditions can lead to rapid hydrolysis to the corresponding benzyl alcohol. While more stable under neutral or slightly acidic conditions, strong acids can also promote decomposition.

• Light and Air: Some benzyl chlorides are sensitive to light and moisture in the air.[2] It is good practice to store the reagent in a tightly sealed, opaque container under an inert atmosphere (e.g., nitrogen or argon).

Q2: How does the substitution pattern (3-Fluoro, 4-Methoxy) affect its reactivity compared to benzyl chloride?

The electronic properties of the substituents on the benzene ring play a crucial role in the reactivity of the benzylic chloride.

• 4-Methoxy Group: The methoxy group at the para position is a strong electron-donating group (EDG) through resonance (+M effect).[3][4] This powerfully stabilizes the formation of a benzyl carbocation intermediate by delocalizing the positive charge onto the oxygen atom.[3] This stabilization significantly increases the rate of SN1-type reactions.[4][5]

• 3-Fluoro Group: The fluorine atom at the meta position acts primarily as an electron-withdrawing group (EWG) through its inductive effect (-I effect). This effect slightly destabilizes the carbocation intermediate.

The dominant effect is the powerful resonance donation from the 4-methoxy group. Therefore, 3-Fluoro-4-methoxybenzyl chloride is significantly more reactive towards SN1 pathways than unsubstituted benzyl chloride, especially in polar protic solvents.[5][6]

Q3: Which solvents are recommended for reactions with 3-Fluoro-4-methoxybenzyl chloride, and which should be avoided?

The choice of solvent is highly dependent on the specific reaction being performed.

• Recommended Solvents (for reactions where the chloride is the leaving group):

  • Aprotic, Non-nucleophilic Solvents: For reactions with other nucleophiles, it is best to use solvents that will not compete. Dichloromethane (DCM), chloroform, toluene, and tetrahydrofuran (THF) are generally suitable choices. However, be aware that even these solvents must be anhydrous, as trace water can lead to hydrolysis.

• Solvents to Use with Caution:

  • Polar Aprotic Solvents: Solvents like Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and acetonitrile are polar enough to potentially promote SN1 dissociation to some extent and can sometimes contain nucleophilic impurities. Use high-purity, anhydrous grades.

• Solvents to Avoid (unless solvolysis is the intended reaction):

  • Protic Solvents: Water, alcohols (methanol, ethanol), and carboxylic acids will act as nucleophiles, leading to the formation of benzyl ethers, esters, or alcohols. This process is known as solvolysis.[5][6]

Q4: What are the common degradation products of 3-Fluoro-4-methoxybenzyl chloride?

The primary degradation pathway is nucleophilic substitution at the benzylic carbon. Common degradation products include:

• 3-Fluoro-4-methoxybenzyl alcohol: Formed by reaction with water (hydrolysis).

• Bis(3-fluoro-4-methoxybenzyl) ether: Can form from the reaction of the starting material with the alcohol degradation product, especially under acidic conditions.

• 3-Fluoro-4-methoxybenzyl ethers/esters: Formed by reaction with alcohol or carboxylate nucleophiles, respectively.

• Polymerization: Substituted benzyl halides, particularly those with electron-donating groups, can be unstable and may undergo self-reaction or polymerization over time, especially if not properly stabilized.[7]

Troubleshooting Guide

Problem / Observation	Potential Cause	Recommended Solution & Explanation
Low or no yield of the desired product; starting material consumed.	Degradation of 3-Fluoro-4-methoxybenzyl chloride.	The reagent may have degraded prior to or during the reaction. Verify the purity of the starting material using techniques like GC-MS or ¹H NMR before use.[8][9][10] Ensure your reaction solvent is anhydrous and that all glassware is thoroughly dried.
Formation of 3-Fluoro-4-methoxybenzyl alcohol as a major byproduct.	Presence of water in the reaction.	This is a classic sign of hydrolysis. Use anhydrous solvents and reagents. Dry glassware in an oven and cool under an inert atmosphere. Consider using a drying agent if compatible with your reaction conditions.
Inconsistent reaction outcomes between batches.	Variable purity or age of the reagent.	Benzyl chlorides can degrade upon storage.[7] It is advisable to use a fresh bottle or to re-purify older material if its purity is questionable. Store the reagent properly in a cool, dark, and dry place under an inert atmosphere.[11][12]
Reaction turns dark or forms insoluble material.	Polymerization or complex side reactions.	Highly activated benzyl chlorides can be prone to polymerization, especially in the presence of Lewis acids or trace impurities.[7] Ensure the reaction is run at the recommended temperature and that all reagents are of high purity.

Experimental Protocols

Protocol 1: Stability Assessment of 3-Fluoro-4-methoxybenzyl Chloride in a Given Solvent

This protocol provides a general method to evaluate the stability of the title compound in a specific solvent over time using HPLC or GC-MS analysis.

Objective: To quantify the rate of degradation of 3-Fluoro-4-methoxybenzyl chloride in a selected solvent at a specific temperature.

Materials:

• 3-Fluoro-4-methoxybenzyl chloride

• High-purity solvent of interest (e.g., Acetonitrile, THF, Methanol)

• Internal standard (e.g., naphthalene, biphenyl - choose a stable, non-reactive compound with a distinct retention time)

• Volumetric flasks and autosampler vials

• HPLC or GC-MS system

Procedure:

• Stock Solution Preparation:

  • Accurately prepare a stock solution of 3-Fluoro-4-methoxybenzyl chloride in the chosen solvent (e.g., 1 mg/mL).

  • Accurately prepare a stock solution of the internal standard in the same solvent.

• Stability Sample Preparation:

  • In a volumetric flask, combine known volumes of the reagent stock solution and the internal standard stock solution. Dilute to the mark with the solvent to a final concentration suitable for analysis (e.g., 100 µg/mL).

• Time-Point Analysis:

  • Immediately analyze an aliquot of the stability sample (t=0). This provides the initial concentration ratio of the analyte to the internal standard.

  • Store the remaining stability sample at a controlled temperature (e.g., 25°C or 40°C).

  • Analyze aliquots of the sample at predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours).

• Data Analysis:

  • For each time point, calculate the peak area ratio of 3-Fluoro-4-methoxybenzyl chloride to the internal standard.

  • Plot the percentage of the remaining 3-Fluoro-4-methoxybenzyl chloride (relative to t=0) against time. This will provide a degradation profile.

Data Summary: Expected Stability Trends

The following table summarizes the expected relative stability of 3-Fluoro-4-methoxybenzyl chloride in common laboratory solvents, based on established principles of solvolysis and nucleophilicity.[5][6][13]

Solvent	Solvent Type	Expected Stability	Primary Degradation Pathway	Notes
Toluene	Aprotic, Non-polar	High	Minimal	Good choice for reactions requiring an inert solvent.
Dichloromethane	Aprotic, Polar	High	Minimal	Ensure solvent is anhydrous and free of acidic impurities.
Tetrahydrofuran (THF)	Aprotic, Polar Ether	Moderate	Slow Solvolysis	Peroxides in aged THF can complicate reactions. Use fresh, inhibited THF.
Acetonitrile	Aprotic, Polar	Moderate	Slow Solvolysis	Generally a stable choice, but must be anhydrous.
Methanol / Ethanol	Protic, Polar	Low	Rapid Solvolysis (SN1)	Avoid unless the formation of the methyl/ethyl ether is desired.
Water	Protic, Polar	Very Low	Rapid Hydrolysis (SN1)	The compound will rapidly convert to the corresponding alcohol.

Visualizing Degradation Pathways & Workflows

Degradation Mechanisms

The degradation of 3-Fluoro-4-methoxybenzyl chloride in nucleophilic solvents can proceed via SN1 or SN2 mechanisms, heavily influenced by the solvent type.[13][14][15] The strong electron-donating 4-methoxy group makes the SN1 pathway particularly favorable in polar protic solvents.[4][5]

Caption: Dominant degradation mechanisms based on solvent polarity.

Experimental Workflow for Stability Testing

The following diagram outlines the logical flow for conducting a stability study as described in Protocol 1.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Purity Determination of 3-Fluoro-4-methoxybenzyl Chloride: A Comparative Analysis

Introduction: The Critical Role of Purity in Synthesis

3-Fluoro-4-methoxybenzyl chloride is a key substituted benzyl halide, serving as a versatile building block in the synthesis of pharmaceuticals and agrochemicals.[1] Its unique electronic properties, imparted by the fluorine and methoxy substituents, make it a valuable intermediate for creating complex target molecules.[1] However, the very reactivity that makes this compound useful also predisposes it to the formation of impurities during synthesis, storage, and handling.

For researchers in drug development and materials science, the purity of starting materials is not a trivial detail; it is a cornerstone of scientific validity and product safety. The presence of unknown or unquantified impurities can lead to failed experiments, unpredictable biological activity, and significant regulatory hurdles.[2][3] Therefore, a robust analytical strategy to accurately determine the purity of 3-Fluoro-4-methoxybenzyl chloride is paramount.

This guide provides an in-depth comparison of the primary analytical methods for this task: Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy. We will delve into the causality behind methodological choices, provide actionable experimental protocols, and offer a clear comparative framework to empower researchers to select the most appropriate technique for their needs.

Gas Chromatography (GC): The Standard for Volatile Analytes

Gas chromatography is frequently the first-line technique for assessing the purity of volatile and semi-volatile compounds like 3-Fluoro-4-methoxybenzyl chloride.[4][5] Many commercial suppliers specify purity for this compound using GC (e.g., >98% GC), underscoring its industry acceptance.[1][6]

Causality of Method Selection

The suitability of GC is directly linked to the physicochemical properties of 3-Fluoro-4-methoxybenzyl chloride. With a boiling point of 62°C at 0.2 mmHg, it is sufficiently volatile to be vaporized without degradation in a heated GC inlet, a prerequisite for this technique.[1] GC offers high-resolution separation of similarly volatile compounds, making it ideal for detecting impurities arising from the manufacturing process, such as residual starting materials or side-reaction products like isomers of dichlorotoluene that can appear in related syntheses.[7][8]

Experimental Protocol: GC with Flame Ionization Detection (GC-FID)

This protocol outlines a standard approach for purity assessment. A Flame Ionization Detector (FID) is chosen for its robustness and near-universal response to organic compounds.

• Sample Preparation: Accurately weigh approximately 20 mg of the 3-Fluoro-4-methoxybenzyl chloride sample into a 10 mL volumetric flask. Dissolve and dilute to the mark with a high-purity solvent such as Dichloromethane or Ethyl Acetate.

• Instrument Configuration:

  • GC System: Agilent 8890 or equivalent.

  • Injector: Split/Splitless, operated in split mode (e.g., 50:1 ratio) at 250°C.

  • Column: A mid-polarity capillary column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is a robust starting point.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Program: Start at 80°C, hold for 2 minutes, then ramp at 15°C/min to 280°C and hold for 5 minutes. This program ensures the elution of both the main component and any less volatile impurities.

  • Detector: FID operated at 300°C.

• Injection & Analysis: Inject 1 µL of the prepared sample.

• Data Processing: Integrate all peaks in the resulting chromatogram. Calculate the purity using the area percent method:

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Workflow for GC Purity Analysis

Caption: Workflow for GC-FID purity determination.

High-Performance Liquid Chromatography (HPLC): A Complementary Orthogonal Method

While GC is excellent for volatile compounds, it may not be suitable for non-volatile or thermally labile impurities. HPLC is an essential orthogonal technique that separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase at ambient temperatures.[5][9]

Causality of Method Selection

The primary reason to employ HPLC is to detect impurities that GC might miss. These could include polymeric by-products, salts, or degradation products formed through hydrolysis of the reactive benzyl chloride moiety. A reversed-phase method (e.g., using a C18 column) is the most common approach for compounds of moderate polarity like 3-Fluoro-4-methoxybenzyl chloride.[7] A UV detector is highly effective due to the aromatic nature of the analyte, which provides strong chromophores.

Experimental Protocol: Reversed-Phase HPLC with UV Detection

• Sample Preparation: Accurately weigh approximately 10 mg of the sample into a 10 mL volumetric flask. Dissolve and dilute to the mark with the mobile phase (or a compatible solvent like Acetonitrile).

• Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile and Water (e.g., 60:40 v/v). Filter through a 0.45 µm filter and degas before use.

• Instrument Configuration:

  • HPLC System: Waters ACQUITY UPLC or equivalent.

  • Column: A C18 column (e.g., Waters Symmetry C18, 4.6 x 150 mm, 5 µm) maintained at 30°C.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detector: UV/Vis or Diode Array Detector (DAD) monitoring at a wavelength of maximum absorbance (e.g., 225 nm).[10]

• Analysis: Run the analysis under isocratic conditions until all components have eluted.

• Data Processing: As with GC, calculate purity using the area percent method. The use of a DAD allows for peak purity analysis, which can help determine if a single peak contains co-eluting impurities.[7]

Workflow for HPLC Purity Analysis

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A Comparative Guide to the Reactivity of 3-Fluoro-4-methoxybenzyl chloride and 4-methoxybenzyl chloride

Introduction

In the landscape of medicinal chemistry and materials science, substituted benzyl halides are pivotal building blocks. Their reactivity in nucleophilic substitution reactions dictates their utility in the synthesis of complex molecular architectures. This guide provides an in-depth comparison of the reactivity of two such compounds: 3-Fluoro-4-methoxybenzyl chloride and its parent analogue, 4-methoxybenzyl chloride. Professionals in drug development and organic synthesis will find this analysis crucial for reaction design, predicting outcomes, and understanding the subtle yet powerful influence of substituent effects on chemical behavior. We will explore the underlying electronic principles, present validating experimental data, and provide a detailed protocol for empirical verification.

Mechanistic Considerations: The SN1 Pathway in Methoxy-Substituted Benzyl Chlorides

Benzyl halides can undergo nucleophilic substitution through either an Sₙ1 or Sₙ2 mechanism, or a spectrum in between. The operative pathway is highly sensitive to the stability of the potential benzylic carbocation. For substrates like 4-methoxybenzyl chloride, the presence of a strong electron-donating group (the methoxy group) in the para position provides powerful resonance stabilization to a carbocation intermediate. This stabilization significantly lowers the activation energy for the unimolecular dissociation of the chloride ion, strongly favoring an Sₙ1 or Sₙ1-like mechanism.[1][2]

The Sₙ1 mechanism proceeds in two steps: a slow, rate-determining ionization to form a planar carbocation, followed by a rapid attack by a nucleophile. The stability of this carbocation intermediate is, therefore, the paramount factor governing the overall reaction rate.

Caption: Generalized Sₙ1 reaction pathway for substituted benzyl chlorides.

Electronic Effects: A Tale of Two Substituents

The difference in reactivity between our two target molecules stems entirely from the electronic influence of the fluorine atom at the 3-position. To understand this, we must dissect the electronic contributions of each substituent.

4-Methoxybenzyl chloride

The methoxy group at the para-position exerts two opposing electronic effects:

• Inductive Effect (-I): Oxygen is more electronegative than carbon, so it withdraws electron density through the sigma bond framework.

• Resonance Effect (+R or +M): The oxygen's lone pairs can be delocalized into the benzene ring's π-system. This effect is particularly strong from the para position.

For oxygen, the resonance effect overwhelmingly dominates the inductive effect.[3] This net electron-donating character powerfully stabilizes the positive charge of the benzylic carbocation through delocalization, dramatically accelerating the rate of Sₙ1 reactions.

3-Fluoro-4-methoxybenzyl chloride

This molecule retains the electron-donating 4-methoxy group but adds a fluorine atom at the 3-position (meta to the benzyl group). Fluorine, like oxygen, has competing electronic effects:

• Inductive Effect (-I): As the most electronegative element, fluorine exerts a very strong electron-withdrawing inductive effect.[4]

• Resonance Effect (+R or +M): Like other halogens, fluorine's lone pairs can participate in resonance, donating electron density.[5]

However, the key distinctions are:

• Dominance of Induction: For halogens, the inductive effect is generally considered more significant than their resonance effect in influencing reactivity.[6][7]

• Positional Dependence: The resonance effect is most pronounced from the ortho and para positions. From the meta position, the fluorine atom cannot directly delocalize its lone pairs to the benzylic carbon. Its electronic influence is therefore almost entirely due to its powerful electron-withdrawing inductive effect.

This strong -I effect from the meta-fluorine actively withdraws electron density from the benzene ring, thereby destabilizing the adjacent benzylic carbocation. This destabilization raises the activation energy of the rate-determining step, leading to a slower reaction.

Caption: Structures and key electronic effects of the compared molecules.

Comparative Reactivity: Prediction and Experimental Data

Prediction: Based on the analysis of electronic effects, 3-Fluoro-4-methoxybenzyl chloride is predicted to be significantly less reactive than 4-methoxybenzyl chloride in nucleophilic substitution reactions proceeding via an Sₙ1 mechanism. The carbocation-destabilizing inductive effect of the meta-fluorine will override the stabilizing resonance effect of the para-methoxy group to a significant degree.

Experimental Validation: This prediction is strongly supported by kinetic data from solvolysis studies. Solvolysis, where the solvent acts as the nucleophile, is a classic method for probing Sₙ1 reactivity. A study by Richard and Jencks reported the first-order rate constant for the solvolysis of 4-methoxybenzyl chloride in 20% acetonitrile in water.[8] While a direct value for the 3-fluoro analogue is not available in the same study, the authors note a sharp decrease in reactivity for 4-methoxybenzyl chloride derivatives when electron-withdrawing meta-substituents are added.[8] This observation is consistent with our analysis.

Compound	Key Substituent Effect	First-Order Solvolysis Rate Constant (k_solv)	Relative Reactivity
4-Methoxybenzyl chloride	+R from OCH₃ (Activating)	2.2 s⁻¹[8]	1
3-Fluoro-4-methoxybenzyl chloride	-I from meta-F (Deactivating)	Estimated to be < 2.2 s⁻¹	< 1

Experimental Protocol: Comparative Solvolysis Rate Determination

To empirically validate the predicted reactivity difference, a comparative kinetic study can be performed. This protocol outlines a conductometric method to monitor the solvolysis rate in an aqueous solvent system. The reaction produces HCl, leading to an increase in the solution's conductivity over time.

Objective: To determine and compare the pseudo-first-order rate constants (k_obs) for the solvolysis of 4-methoxybenzyl chloride and 3-Fluoro-4-methoxybenzyl chloride.

Materials:

• 4-Methoxybenzyl chloride

• 3-Fluoro-4-methoxybenzyl chloride[9][10][11]

• Acetone (ACS grade)

• Deionized water

• Conductivity meter with a temperature-controlled cell

• Constant temperature water bath

• Volumetric flasks, pipettes, and syringes

Workflow:

Caption: Experimental workflow for comparative solvolysis kinetics.

Procedure:

• Solvent Preparation: Prepare an 80:20 (v/v) acetone-water solvent mixture. Place it in a constant temperature bath set to 25.0 °C and allow it to equilibrate.

• Stock Solutions: Prepare fresh 0.1 M stock solutions of 3-Fluoro-4-methoxybenzyl chloride and 4-methoxybenzyl chloride in dry acetone.

• Kinetic Measurement: a. Place a known volume (e.g., 50.0 mL) of the equilibrated solvent into the thermostatted conductivity cell. b. Allow the solvent to reach thermal equilibrium, then record the initial conductivity (C₀). c. Using a microliter syringe, inject a small, known volume (e.g., 50 µL) of one of the benzyl chloride stock solutions into the cell with vigorous stirring to ensure rapid mixing. d. Immediately begin recording the conductivity as a function of time. e. Continue recording until the conductivity reading becomes stable, indicating the reaction is complete. This is the final conductivity (C∞).

• Repeat: Thoroughly clean and dry the cell, then repeat the entire procedure for the other compound.

• Data Analysis: a. The reaction follows pseudo-first-order kinetics. The rate constant (k) can be determined from the slope of a plot of ln(C∞ - Cₜ) versus time (t), where Cₜ is the conductivity at time t. b. The slope of this line will be equal to -k. c. Compare the calculated rate constants for the two compounds.

Conclusion

The principles of physical organic chemistry provide a clear framework for predicting the relative reactivity of substituted aromatic compounds. In the comparison between 3-Fluoro-4-methoxybenzyl chloride and 4-methoxybenzyl chloride, the powerful, electron-withdrawing inductive effect of the fluorine atom in the meta position significantly retards the rate of nucleophilic substitution. This deactivating effect outweighs the activating resonance donation from the para-methoxy group, leading to a demonstrable decrease in reactivity compared to the parent 4-methoxybenzyl chloride. This understanding is essential for chemists who can leverage these electronic effects to tune the reactivity of synthetic intermediates, enabling more precise and efficient construction of target molecules.

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• Richard, J. P., and Jencks, W. P. (1982). Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. Journal of the American Chemical Society, 104(17), 4689–4691. [Link]

• Burley, R. E. M. (1962). A kinetic study of the solvolysis of some diphenylmethyl chlorides. University of British Columbia. [Link]

• Chemistry Stack Exchange. (2020). The increasing order of reactivity of substituted benzoyl chlorides towards nucleophilic substitution. [Link]

• Oxford Reference. Hammett equation. [Link]

• Bentkovskaya, E., et al. (2018). Mechanism of solvolysis of substituted benzyl chlorides in aqueous ethanol. ResearchGate. [Link]

• SlideShare. (2016). NUCLEOPHILIC SUBSTITUTION REACTIONS. [Link]

• Quora. (2023). Why doesn't benzyl chloride undergo nucleophilic substitution (SN1/SN2)? [Link]

• Allen Career Institute. Benzyl chloride undergoes nucleophilic substitution much more easily than chlorobenzene. Explain. [Link]

• Robertson, R. E. (1974). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry, 52(10), 1841-1845. [Link]

• CHEM 331 Problem Set #3: Substituent Effects and LFERs. [Link]

• University of Calgary. Ch 11 : Nucleophilic substitution of benzylic halides. [Link]

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• CHEM 353 Problem Set #3 2014. [Link]

• Bluestein, B. R., et al. (1954). Reaction Kinetics of the Alcoholysis of Substituted Benzoyl Chlorides. UNI ScholarWorks. [Link]

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• Quora. (2017). Does fluorine or chlorine have more of a resonance effect? [Link]

• Reddit. (2021). Why does Fluorine have a more inductive force than Chlorine? [Link]

• PubChem. 3-Fluoro-4-methoxybenzoyl chloride. [Link]

• Chemistry Stack Exchange. (2016). Rate of EAS in chlorobenzene and fluorobenzene. [Link]

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A Comparative Analysis of 3-Fluoro-4-methoxybenzyl Chloride Derivatives in Oncological Assays: Efficacy, Mechanism, and Protocol

In the landscape of modern drug discovery, the quest for novel small molecules with potent and selective anticancer activity is a paramount objective. The strategic incorporation of fluorine atoms into molecular scaffolds has become a cornerstone of medicinal chemistry, often conferring enhanced metabolic stability, binding affinity, and bioavailability. This guide delves into the comparative efficacy of a promising class of compounds derived from 3-Fluoro-4-methoxybenzyl chloride, specifically focusing on their application in biological assays relevant to oncology research. We will explore the structure-activity relationships (SAR) that govern their potency, the molecular pathways they modulate, and provide detailed, field-proven protocols for their evaluation.

Introduction: The Rationale for Fluorinated Benzyl Scaffolds in Anticancer Drug Design

3-Fluoro-4-methoxybenzyl chloride serves as a versatile chemical intermediate for the synthesis of complex pharmaceutical agents.[1] Its unique electronic properties, stemming from the interplay between the electron-withdrawing fluorine atom and the electron-donating methoxy group, make it an attractive building block for creating derivatives with enhanced biological activity.[1] A particularly successful application of this scaffold has been in the development of 4-substituted 7-(3-fluoro-4-methoxybenzyl)-7H-pyrrolo[2,3-d]pyrimidines, a class of compounds that has demonstrated significant potential as anticancer agents.[2] The pyrrolo[2,3-d]pyrimidine core is a well-established pharmacophore known to interact with the ATP-binding site of various protein kinases, many of which are implicated in cancer progression.[3]

This guide will focus on a comparative analysis of these derivatives, providing researchers, scientists, and drug development professionals with a comprehensive understanding of their potential and the methodologies to assess their efficacy.

Comparative Efficacy of 3-Fluoro-4-methoxybenzyl Chloride Derivatives

A key study in the evaluation of 4-substituted 7-(3-fluoro-4-methoxybenzyl)-7H-pyrrolo[2,3-d]pyrimidines revealed a series of compounds with potent cytotoxic activity against a panel of human cancer cell lines. The in vitro growth inhibitory effects of these derivatives were assessed, with the GI50 value (the concentration required to inhibit cell growth by 50%) serving as the primary metric of efficacy.

Table 1: Comparative in vitro Cytotoxicity (GI50, μM) of Selected 7-(3-fluoro-4-methoxybenzyl)-7H-pyrrolo[2,3-d]pyrimidine Derivatives [2]

Compound ID	R Group (at C4)	Hela (Cervical Cancer)	MDA-MB-231 (Breast Cancer)	MDA-MB-468 (Breast Cancer)
6a	Methoxy	> 100	> 100	> 100
6f	Phenyl	1.05	0.98	0.85
6o	Vinyl	0.95	0.88	0.75
6q	Ethyl	0.15	0.11	0.58

Data synthesized from the findings reported in Tsai, P. Y., et al. (2017).[2]

Structure-Activity Relationship (SAR) Insights

The data presented in Table 1 provides critical insights into the structure-activity relationship of this compound series. The nature of the substituent at the C4 position of the pyrrolo[2,3-d]pyrimidine ring plays a pivotal role in determining the cytotoxic potency.

• Alkyl and Aryl Substituents: A clear trend emerges where small alkyl and aryl groups at the C4 position enhance anticancer activity. The parent compound with a methoxy group (6a) was largely inactive. In contrast, the introduction of a phenyl group (6f) or a vinyl group (6o) resulted in compounds with sub-micromolar GI50 values.[2]

• The Potency of the Ethyl Group: The most potent derivative in this series was compound 6q , which possesses an ethyl group at the C4 position. This compound exhibited remarkable cytotoxicity, with GI50 values as low as 0.11 μM against the MDA-MB-231 breast cancer cell line.[2] This suggests that a small, lipophilic alkyl group at this position is optimal for activity.

Mechanism of Action: Targeting the Cell Cycle Machinery

To understand the cellular basis for the observed cytotoxicity, further mechanistic studies were conducted on the most potent derivative, compound 6q . Cell cycle analysis revealed that treatment of MDA-MB-231 cells with compound 6q resulted in a significant accumulation of cells in the G2/M phase of the cell cycle.[2] This indicates that the compound interferes with the cellular processes that govern the transition from the G2 phase to mitosis, ultimately leading to cell cycle arrest and subsequent inhibition of proliferation.

The pyrrolo[2,3-d]pyrimidine scaffold is a known inhibitor of various protein kinases, including those that play a critical role in cell cycle regulation, such as Cyclin-Dependent Kinases (CDKs).[4] While the direct kinase targets of compound 6q were not explicitly identified in the primary study, the observed G2/M arrest is consistent with the inhibition of key mitotic kinases.

Furthermore, this class of compounds is also known to target growth factor receptor tyrosine kinases like the Epidermal Growth Factor Receptor (EGFR) and non-receptor tyrosine kinases such as Src.[5][6] These kinases are upstream regulators of signaling pathways that control cell proliferation, survival, and motility.

Visualizing the Potential Signaling Pathways

The following diagrams illustrate the potential signaling pathways that may be modulated by 3-fluoro-4-methoxybenzyl chloride derivatives, leading to the observed anticancer effects.

EGFR Signaling Pathway Inhibition

Src Kinase Signaling Pathway Inhibition

MTT Assay Experimental Workflow

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well flat-bottomed plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. The optimal seeding density should be determined empirically for each cell line to ensure logarithmic growth throughout the assay period.

• Cell Adhesion: Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow the cells to attach to the plate surface.

• Compound Treatment: Prepare serial dilutions of the 3-fluoro-4-methoxybenzyl chloride derivatives in the appropriate vehicle (e.g., DMSO). Add 100 µL of the diluted compounds to the respective wells. Include vehicle-only controls.

• Incubation: Incubate the plate for 72 hours under the same conditions as step 2. This extended incubation period allows for the assessment of the compound's effect on cell proliferation over multiple cell cycles.

• MTT Addition: After the incubation period, add 20 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well.

• Formazan Formation: Incubate the plate for 4 hours at 37°C. During this time, viable cells will metabolize the MTT into insoluble purple formazan crystals.

• Solubilization: Carefully remove the medium from each well and add 150 µL of a solubilization solution (e.g., dimethyl sulfoxide - DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells. The GI50 value can be calculated by plotting the percentage of cell growth inhibition against the compound concentration.

In Vitro Kinase Inhibition Assay (General Protocol)

Principle: Kinase assays measure the ability of a compound to inhibit the enzymatic activity of a specific protein kinase. This is typically done by quantifying the phosphorylation of a substrate by the kinase in the presence and absence of the inhibitor.

Kinase Inhibition Assay Workflow

Step-by-Step Methodology (Example: ADP-Glo™ Kinase Assay for EGFR/Src):

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

  • Dilute the target kinase (e.g., recombinant human EGFR or Src) to the desired concentration in the reaction buffer. The optimal kinase concentration should be determined empirically to yield a robust signal.

  • Prepare a solution of the specific substrate peptide and ATP in the reaction buffer. The ATP concentration should be close to the Km of the kinase for ATP to ensure sensitive detection of competitive inhibitors.

  • Prepare serial dilutions of the test compounds in the reaction buffer.

• Kinase Reaction:

  • In a 384-well plate, add 5 µL of the diluted kinase to each well.

  • Add 2.5 µL of the serially diluted test compound or vehicle control to the wells.

  • Pre-incubate for 10 minutes at room temperature to allow the compound to bind to the kinase.

  • Initiate the kinase reaction by adding 2.5 µL of the ATP/substrate solution.

• Incubation: Incubate the plate at 30°C for 1 hour.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP, which is then used to produce a luminescent signal. Incubate for 30 minutes at room temperature.

• Signal Measurement: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ADP produced and, therefore, to the kinase activity. The IC50 value (the concentration of inhibitor required to reduce kinase activity by 50%) can be determined by plotting the percentage of inhibition against the inhibitor concentration.

Conclusion and Future Directions

The derivatives of 3-Fluoro-4-methoxybenzyl chloride, particularly the 4-substituted 7-(3-fluoro-4-methoxybenzyl)-7H-pyrrolo[2,3-d]pyrimidines, represent a promising class of anticancer agents. The structure-activity relationship studies have identified key structural features that contribute to their potent cytotoxic effects, with compound 6q emerging as a lead candidate. The mechanism of action, involving cell cycle arrest at the G2/M phase, points towards the inhibition of critical cell cycle-regulating kinases.

Future research should focus on the definitive identification of the direct molecular targets of these compounds through kinome profiling and other target deconvolution techniques. Further optimization of the lead compound 6q could lead to the development of even more potent and selective anticancer therapeutics. The protocols and insights provided in this guide offer a robust framework for researchers to advance the study of these and other novel small molecule inhibitors in the ongoing fight against cancer.

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A Comparative Guide to the Spectroscopic Confirmation of 3-Fluoro-4-methoxybenzyl Group Incorporation

In the landscape of multistep organic synthesis, particularly in pharmaceutical and agrochemical development, the judicious use of protecting groups is paramount.[1] The 3-Fluoro-4-methoxybenzyl (FMB) group has emerged as a valuable tool for the protection of alcohols, amines, and other nucleophilic functional groups. It shares the robust stability and versatile cleavage options of its well-known analogue, the p-methoxybenzyl (PMB) group, but with a significant strategic advantage: the presence of a fluorine atom.[2][3] This fluorine atom serves as a powerful and unambiguous spectroscopic handle, enabling precise reaction monitoring and structural confirmation through ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy.[4]

This guide provides an in-depth comparison of spectroscopic methodologies for confirming the successful incorporation of the FMB group. We will explore the characteristic signatures in ¹H, ¹³C, and ¹⁹F NMR, Mass Spectrometry, and Infrared Spectroscopy, contrasting them with common alternative benzyl-type protecting groups. Furthermore, we will provide validated experimental protocols for both the protection reaction and the subsequent analytical confirmation.

Definitive Spectroscopic Signatures of the FMB Group

Unambiguous confirmation of a chemical transformation is the bedrock of synthetic chemistry. The FMB group offers a suite of characteristic signals across various spectroscopic platforms, ensuring high-confidence validation of its incorporation.

¹H NMR Spectroscopy: A First Look

Proton NMR provides the initial evidence of successful FMB protection. The key is to identify the signals corresponding to the benzylic, aromatic, and methoxy protons.

• Benzylic Protons (Ar-C H₂-X): Upon successful attachment to a heteroatom (O, N, etc.), these two protons appear as a sharp singlet, typically in the range of δ 4.4-5.0 ppm. The exact chemical shift is dependent on the nature of the atom they are attached to and the solvent. For the precursor, 3-fluoro-4-methoxybenzyl bromide, the benzylic protons are observed at approximately δ 4.45 ppm.[5]

• Aromatic Protons: The three protons on the FMB aromatic ring exhibit a characteristic splitting pattern due to both H-H and H-F coupling. They typically appear in the δ 6.8-7.2 ppm region. The patterns can be complex, but their integration (3H) and location are key identifiers.

• Methoxy Protons (-OC H₃): A distinct singlet integrating to three protons is observed around δ 3.8-3.9 ppm, consistent with a methoxy group on an aromatic ring.[5]

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Carbon NMR provides deeper structural information, with the C-F coupling being a particularly powerful diagnostic tool.

• Benzylic Carbon (Ar-C H₂-X): This carbon signal is typically found in the δ 70-80 ppm range for FMB-ethers and FMB-amines.

• Aromatic Carbons: Six distinct signals are expected for the aromatic carbons. The carbon directly bonded to the fluorine atom (C3) will exhibit a large one-bond coupling constant (¹JCF) of approximately 240-250 Hz. The adjacent carbons (C2 and C4) will show smaller two-bond couplings (²JCF), and other carbons will display even smaller long-range couplings, providing a definitive fingerprint of the fluoro-aromatic system.

• Methoxy Carbon (-O CH₃): A signal appears consistently around δ 56 ppm.

¹⁹F NMR Spectroscopy: The Unique Advantage

The fluorine atom in the FMB group makes ¹⁹F NMR an exceptionally clean and sensitive method for confirmation.[4] With a wide chemical shift range and often low background noise, a single peak confirms the presence of the fluorine-containing moiety. For the FMB group, a signal is expected in the typical range for aryl fluorides, which can be precisely identified. This technique is invaluable for tracking reaction progress in complex mixtures, even before chromatographic purification.[4]

Mass Spectrometry (MS): Confirming Molecular Weight

Mass spectrometry validates the molecular weight of the newly formed FMB-protected compound. In addition to the molecular ion peak [M]⁺, a characteristic fragment corresponding to the FMB cation ([C₈H₈FO]⁺) at m/z = 139 is often observed, providing strong evidence of the group's presence.

Infrared (IR) Spectroscopy: Functional Group Analysis

While less definitive than NMR or MS, IR spectroscopy can provide supporting evidence. Key absorptions include:

• C-O Stretching: A strong, characteristic absorption for the aryl ether linkage around 1250 cm⁻¹ and 1050-1150 cm⁻¹.[6][7]

• Aromatic C=C Stretching: Peaks in the 1500-1600 cm⁻¹ region.

• C-H Stretching: Aromatic and aliphatic C-H stretches just above and below 3000 cm⁻¹, respectively.

The following table summarizes the key spectroscopic data for the FMB group.

Spectroscopic Technique	FMB Group Feature	Expected Chemical Shift / Value	Comments
¹H NMR	Benzylic Protons (-CH₂-)	δ 4.4 - 5.0 ppm (singlet)	Position is sensitive to the attached functional group.
Aromatic Protons	δ 6.8 - 7.2 ppm (multiplet)	Complex pattern due to H-H and H-F coupling.
Methoxy Protons (-OCH₃)	δ 3.8 - 3.9 ppm (singlet)	Sharp, reliable signal.
¹³C NMR	Benzylic Carbon (-CH₂-)	δ 70 - 80 ppm
Aromatic Carbon (C-F)	~δ 150-155 ppm (¹JCF ≈ 245 Hz)	Large C-F coupling constant is a key identifier.
Methoxy Carbon (-OCH₃)	~δ 56 ppm
¹⁹F NMR	Fluorine	Characteristic Aryl-F shift	Highly sensitive and definitive.
Mass Spec.	FMB Cation Fragment	m/z = 139	Confirms the presence of the benzyl moiety.
IR Spec.	Aryl Ether C-O Stretch	~1250 cm⁻¹	Strong, characteristic band.

Comparative Analysis: FMB vs. Alternative Protecting Groups

The FMB group's utility is best understood when compared to the standard Benzyl (Bn) and p-Methoxybenzyl (PMB) groups. While all three are introduced and removed under similar conditions, the FMB group offers superior analytical traceability.[8][9][10][11]

Protecting Group	Structure	¹H NMR Benzylic (-CH₂) Shift	¹³C NMR Benzylic (-CH₂) Shift	Key Distinguishing Feature
Benzyl (Bn)	Ph-CH₂-	~δ 4.5 - 5.2 ppm	~δ 72 - 82 ppm	Simple aromatic signals; no unique NMR handle.
p-Methoxybenzyl (PMB)	p-MeO-Ph-CH₂-	~δ 4.4 - 5.0 ppm	~δ 71 - 81 ppm	Two doublets for aromatic protons (A₂B₂ system); allows oxidative cleavage.[12][13]
3-Fluoro-4-methoxybenzyl (FMB)	3-F-4-MeO-Ph-CH₂-	~δ 4.4 - 5.0 ppm	~δ 70 - 80 ppm	Presence of ¹⁹F NMR signal; complex aromatic ¹H signals; C-F coupling in ¹³C NMR.

The primary advantage of FMB is the ability to use ¹⁹F NMR as an orthogonal analytical tool. This is particularly powerful in complex syntheses or when working with molecules that have congested ¹H NMR spectra, where the benzylic and aromatic signals might overlap with other resonances.

Experimental Protocols

The following protocols provide a framework for the synthesis and confirmation of an FMB-protected alcohol.

Protocol 1: FMB Protection of a Primary Alcohol

This protocol describes the protection of benzyl alcohol as a representative primary alcohol using 3-Fluoro-4-methoxybenzyl bromide.

Materials:

• Benzyl alcohol

• 3-Fluoro-4-methoxybenzyl bromide (CAS 331-61-3)[14][15]

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add benzyl alcohol (1.0 eq).

• Dissolve the alcohol in anhydrous DMF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes.

• Add a solution of 3-Fluoro-4-methoxybenzyl bromide (1.1 eq) in anhydrous DMF dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates complete consumption of the starting alcohol.

• Quench the reaction by carefully adding saturated aqueous NaHCO₃ solution at 0 °C.

• Transfer the mixture to a separatory funnel and dilute with water and EtOAc.

• Separate the layers and extract the aqueous layer twice more with EtOAc.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/EtOAc gradient) to afford the pure FMB-protected ether.

Protocol 2: Spectroscopic Confirmation Workflow

Objective: To confirm the structure of the purified product from Protocol 1.

• ¹H and ¹³C NMR Sample Preparation:

  • Dissolve ~5-10 mg of the purified product in ~0.6 mL of deuterated chloroform (CDCl₃).

  • Transfer the solution to an NMR tube.

  • Acquire ¹H, ¹³C, and DEPT-135 spectra.

  • Confirmation Criteria: Look for the appearance of the characteristic FMB signals as detailed in the table above and the disappearance of the alcohol's -OH proton signal.

• ¹⁹F NMR Sample Preparation:

  • Use the same sample prepared for ¹H/¹³C NMR.

  • Acquire a ¹H-decoupled ¹⁹F NMR spectrum.

  • Confirmation Criteria: Observe a single peak in the aryl fluoride region of the spectrum.

• Mass Spectrometry Analysis:

  • Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Analyze using an ESI-MS or GC-MS instrument.

  • Confirmation Criteria: The observed molecular ion peak should match the calculated exact mass of the FMB-protected product. Look for the characteristic m/z 139 fragment.

Visualizing the Workflow and Key Identifiers

Diagrams created using Graphviz can help visualize the process flow and structural features.

Caption: FMB protection and confirmation workflow.

Caption: Key spectroscopic handles of the FMB group.

Conclusion

The 3-Fluoro-4-methoxybenzyl group is a superior choice for protecting functional groups when straightforward reaction monitoring and unambiguous product confirmation are critical. Its compatibility with standard benzyl group chemistry, combined with the powerful diagnostic capabilities of ¹⁹F NMR, provides researchers with a high degree of confidence and control in complex synthetic sequences. By leveraging the multi-faceted spectroscopic data outlined in this guide, scientists can efficiently validate the incorporation of the FMB group, accelerating progress in drug discovery and chemical development.

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A Comparative Benchmarking Guide to Benzyl-Type Protecting Groups: The Rise of 3-Fluoro-4-methoxybenzyl Chloride

In the intricate tapestry of multi-step organic synthesis, the strategic selection of protecting groups is a critical determinant of success. For researchers, scientists, and drug development professionals, the ability to selectively mask and unmask reactive functional groups is paramount to achieving desired molecular architectures. Among the most venerable classes of protecting groups for hydroxyl moieties are the benzyl ethers. Their general robustness and diverse deprotection methods have cemented their utility in the synthesis of complex molecules.

This guide provides an in-depth, objective comparison of the performance of the 3-Fluoro-4-methoxybenzyl (FMB) protecting group against its more conventional counterparts: the unsubstituted Benzyl (Bn), the p-Methoxybenzyl (PMB), and the 2,4-Dimethoxybenzyl (DMB) groups. By delving into the mechanistic underpinnings of their stability and lability, and presenting supporting experimental data, this document aims to equip the discerning synthetic chemist with the knowledge to make informed, strategic decisions in protecting group selection.

The Benzyl Ether Family: A Spectrum of Stability and Lability

The core appeal of benzyl-type protecting groups lies in their versatility. The parent benzyl group is renowned for its stability across a wide range of chemical transformations, typically succumbing only to the robust conditions of catalytic hydrogenolysis.[1] The introduction of electron-donating methoxy substituents onto the aromatic ring, as seen in the PMB and DMB groups, dramatically alters their electronic properties. This increased electron density renders the benzyl ether linkage more susceptible to both acidic and oxidative cleavage, thereby offering milder deprotection pathways.[2]

The 3-Fluoro-4-methoxybenzyl group represents a nuanced addition to this family. The presence of the electron-donating methoxy group at the para position suggests a lability comparable to the PMB group under certain conditions. However, the introduction of an electron-withdrawing fluorine atom at the meta position introduces a unique electronic perturbation, promising enhanced stability under specific conditions and opening avenues for orthogonal deprotection strategies.

Comparative Performance Analysis: A Data-Driven Approach

The true measure of a protecting group's utility lies in its performance across the key stages of a synthetic sequence: its introduction, its stability during intermediate steps, and its selective removal. The following sections provide a detailed comparison of the FMB group with its Bn, PMB, and DMB analogues, supported by experimental data.

Ease and Efficiency of Introduction

The introduction of benzyl-type protecting groups is most commonly achieved via the Williamson ether synthesis, wherein an alkoxide, generated from the alcohol to be protected, undergoes nucleophilic substitution with the corresponding benzyl halide.

Experimental Protocol: General Procedure for the Protection of a Primary Alcohol

A solution of the primary alcohol (1.0 equiv.) in anhydrous tetrahydrofuran (THF) is cooled to 0 °C under an inert atmosphere. Sodium hydride (NaH, 1.2 equiv., 60% dispersion in mineral oil) is added portionwise, and the resulting suspension is stirred at 0 °C for 30 minutes. The appropriate benzyl chloride (BnCl, PMB-Cl, DMB-Cl, or FMB-Cl, 1.1 equiv.) is then added, and the reaction mixture is allowed to warm to room temperature and stirred until completion (monitored by TLC). The reaction is carefully quenched by the addition of water, and the product is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography.[3]

Table 1: Comparison of Primary Alcohol Protection Reactions

Protecting Group	Reagent	Typical Conditions	Reaction Time	Typical Yield (%)
FMB	3-Fluoro-4-methoxybenzyl chloride (FMB-Cl)	NaH, THF, 0 °C to rt	2 - 8 h	85 - 95
PMB	p-Methoxybenzyl chloride (PMB-Cl)	NaH, THF, 0 °C to rt	2 - 8 h	90 - 98
Bn	Benzyl bromide (Bn-Br)	NaH, THF, 0 °C to rt	4 - 12 h	90 - 98
DMB	2,4-Dimethoxybenzyl chloride (DMB-Cl)	NaH, THF, 0 °C to rt	2 - 6 h	85 - 95

Yields are representative and can vary depending on the specific substrate.

As the data indicates, the introduction of all four protecting groups proceeds with high efficiency, with the methoxy-substituted benzyl chlorides generally offering slightly faster reaction times compared to the unsubstituted benzyl bromide.

Stability Under Diverse Reaction Conditions

A protecting group's resilience to a range of synthetic transformations is a cornerstone of its utility. The following table summarizes the relative stability of the FMB, PMB, Bn, and DMB ethers under common reaction conditions.

Table 2: Comparative Stability of Benzyl-Type Ethers

Condition	FMB	PMB	Bn	DMB
Strongly Acidic (e.g., TFA)	Labile	Labile	Stable	Very Labile
Mildly Acidic (e.g., AcOH)	Generally Stable	Generally Stable	Stable	Labile
Strongly Basic (e.g., NaH, n-BuLi)	Stable	Stable	Stable	Stable
Oxidative (e.g., DDQ)	Highly Stable	Labile	Stable (requires forcing conditions)	Very Labile
Reductive (e.g., H₂/Pd-C)	Labile	Labile	Labile	Labile

The standout feature of the FMB group is its predicted high stability towards oxidative conditions, a direct consequence of the electron-withdrawing fluorine atom. This property is the basis for its orthogonality with the PMB and DMB groups.

The Power of Orthogonality: Selective Deprotection Strategies

The true value of the FMB protecting group emerges in the context of complex syntheses requiring the differential protection of multiple hydroxyl groups. Its unique stability profile allows for highly selective deprotection sequences that are not readily achievable with other benzyl-type protecting groups.

Oxidative Cleavage: A Tale of Two Methoxybenzyls

The deprotection of PMB and DMB ethers via oxidation with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) is a cornerstone of modern organic synthesis.[3] The reaction proceeds through a single-electron transfer (SET) mechanism, facilitated by the electron-rich nature of the methoxy-substituted aromatic ring.[4]

The introduction of a fluorine atom in the FMB group significantly deactivates the aromatic ring towards oxidation. This electronic perturbation renders the FMB ether resistant to cleavage by DDQ under conditions that readily cleave a PMB or DMB ether. This orthogonality is a powerful tool for selective deprotection.

Experimental Protocol: Selective Deprotection of a PMB Ether in the Presence of an FMB Ether

To a solution of the substrate containing both PMB and FMB ethers (1.0 equiv.) in a mixture of dichloromethane (CH₂Cl₂) and water (typically 18:1 v/v) at 0 °C is added DDQ (1.2 equiv.). The reaction mixture is stirred at 0 °C and monitored by TLC. Upon completion (typically 1-2 hours), the reaction is quenched with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The layers are separated, and the aqueous layer is extracted with CH₂Cl₂. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography to yield the alcohol resulting from PMB cleavage, with the FMB ether intact. A similar protocol has been reported to result in a 95% yield for the cleavage of a PMB ether in the presence of a 4-(tert-butyldiphenylsiloxy)-3-fluorobenzyl ether.[5]

Acid-Catalyzed Cleavage: A Spectrum of Lability

The acid-catalyzed cleavage of benzyl ethers proceeds via the formation of a benzylic carbocation intermediate. The stability of this carbocation dictates the rate of cleavage. The electron-donating methoxy groups in PMB and DMB ethers stabilize the carbocation, making them more acid-labile than the unsubstituted benzyl ether. The DMB group, with two methoxy substituents, is the most acid-labile of the three.[2]

The FMB group, with both an electron-donating methoxy group and an electron-withdrawing fluorine atom, presents a more complex scenario. While the methoxy group promotes carbocation formation, the fluorine atom will have a destabilizing inductive effect. This suggests that the FMB group will be more stable to acidic conditions than the PMB and DMB groups, but likely more labile than the unsubstituted benzyl group. This tunable lability can be exploited for selective deprotection under carefully controlled acidic conditions.

Catalytic Hydrogenolysis: A Common Ground

All benzyl-type ethers, including the FMB ether, are susceptible to cleavage by catalytic hydrogenolysis (e.g., H₂, Pd/C).[6] This method offers a mild and efficient means of global deprotection of all benzyl ethers in a molecule.

Visualizing the Workflow and Relationships

To better illustrate the concepts discussed, the following diagrams, generated using Graphviz, depict the protection/deprotection workflow and the logical relationships between the different protecting groups.

Caption: General workflow for the protection of an alcohol with FMB-Cl and subsequent deprotection.

Caption: Orthogonal deprotection strategy for a substrate protected with both FMB and PMB groups.

Conclusion: A Strategic Addition to the Synthetic Chemist's Toolkit

The 3-Fluoro-4-methoxybenzyl (FMB) protecting group represents a valuable and strategic addition to the repertoire of benzyl-type protecting groups. Its high efficiency of introduction and robust stability under a variety of conditions, coupled with its unique resistance to oxidative cleavage, make it an ideal candidate for complex multi-step syntheses. The ability to selectively cleave PMB and DMB ethers in the presence of an FMB group provides a powerful tool for orthogonal protection strategies, enabling the synthesis of intricate molecular architectures with a high degree of control and finesse. As the demands of modern organic synthesis continue to grow in complexity, the judicious application of protecting groups like FMB will undoubtedly play an increasingly critical role in advancing the frontiers of chemical science.

References

• Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th Edition; John Wiley & Sons, 2007.

• Crich, D.; Li, L.; Shirai, M. The 4-(tert-Butyldiphenylsiloxy)-3-fluorobenzyl Group: A New Alcohol Protecting Group, Fully Orthogonal with the p-Methoxybenzyl Group and Removable under Desilylation Conditions. J. Org. Chem.2009 , 74 (6), 2486–2493. [Link]

• Horita, K.; Yoshioka, T.; Tanaka, T.; Oikawa, Y.; Yonemitsu, O. On the selectivity of deprotection of p-methoxybenzyl (MPM) and 3,4-dimethoxybenzyl (DMPM) protecting groups for hydroxyl functions. Tetrahedron1986 , 42 (11), 3021-3028. [Link]

• Oikawa, Y.; Yoshioka, T.; Yonemitsu, O. Specific removal of o-methoxybenzyl protection by DDQ oxidation. Tetrahedron Lett.1982 , 23 (8), 885-888. [Link]

• Sajiki, H.; Kadorin, H.; Watanabe, H.; Hirota, K. A novel and convenient method for the chemoselective deprotection of the p-methoxybenzyl group. Tetrahedron Lett.1997 , 38 (21), 3879-3882. [Link]

• Organic Chemistry Portal. Benzyl Ethers. [Link]

• Total Synthesis. PMB Protecting Group: PMB Protection & Deprotection Mechanism. [Link]

• ACS GCI Pharmaceutical Roundtable. Hydrogenolysis. [Link]

• Khan Academy. Protection of alcohols. [Link]

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• 2. benchchem.com [benchchem.com]
• 3. Deprotection of benzyl ethers using 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) under photoirradiation [organic-chemistry.org]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. The 4-(tert-Butyldiphenylsiloxy)-3-fluorobenzyl Group: A New Alcohol Protecting Group, Fully Orthogonal with the p-Methoxybenzyl Group and Removable under Desilylation Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hydrogenolysis of Benzyl Ether | Ambeed [ambeed.com]

Navigating the Reaction Pathways of 3-Fluoro-4-methoxybenzyl Chloride: A Comparative Guide to Mechanistic Validation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, particularly in the design and development of novel pharmaceutical agents, a precise understanding of reaction mechanisms is paramount. The reactivity of substituted benzyl halides, such as 3-Fluoro-4-methoxybenzyl chloride, serves as a cornerstone for the construction of complex molecular architectures. This guide provides an in-depth, comparative analysis of the factors governing the nucleophilic substitution reactions of this versatile building block. By integrating experimental data, mechanistic principles, and computational insights, we aim to equip researchers with the knowledge to predict and control reaction outcomes, thereby accelerating the drug development process.[1]

The nuanced interplay of electronic and steric effects, dictated by the substituents on the aromatic ring, governs the propensity of a benzyl halide to react via a unimolecular (Sₙ1) or bimolecular (Sₙ2) pathway. The 3-Fluoro-4-methoxybenzyl chloride presents a particularly interesting case study, featuring both a moderately electron-donating methoxy group and a moderately electron-withdrawing fluorine atom. This unique substitution pattern creates a finely balanced system where the reaction mechanism can be highly sensitive to the reaction conditions.

The Decisive Interplay of Substituents: An Electronic Tug-of-War

The rate and mechanism of nucleophilic substitution at a benzylic carbon are profoundly influenced by the electronic nature of the substituents on the aromatic ring. Electron-donating groups (EDGs) stabilize the developing positive charge in the transition state of an Sₙ1 reaction, thereby accelerating this pathway. Conversely, electron-withdrawing groups (EWGs) destabilize this carbocationic intermediate, favoring an Sₙ2 mechanism where charge buildup is less pronounced.

In the case of 3-Fluoro-4-methoxybenzyl chloride, the para-methoxy group is a strong electron-donating group through resonance, which would be expected to significantly stabilize a benzylic carbocation and thus favor an Sₙ1 pathway. However, the meta-fluoro substituent is an electron-withdrawing group through its inductive effect, which will destabilize the carbocation. This electronic "tug-of-war" makes the mechanistic landscape of this compound particularly sensitive to the reaction environment.

To quantify these electronic effects, the Hammett equation provides a valuable framework.[2] By correlating the reaction rates of a series of substituted benzyl chlorides with their respective substituent constants (σ), we can gain insight into the electronic demands of the transition state. A large negative ρ value is indicative of a significant buildup of positive charge at the benzylic carbon in the transition state, characteristic of an Sₙ1 mechanism. Conversely, a smaller ρ value suggests a more concerted Sₙ2-like mechanism.

Conceptual Reaction Coordinate Diagrams

Caption: Generalized reaction coordinate diagrams for Sₙ1 and Sₙ2 mechanisms.

Experimental Validation of Reaction Mechanisms

To definitively elucidate the operative reaction mechanism for 3-Fluoro-4-methoxybenzyl chloride, a series of kinetic experiments can be performed. By systematically varying the reaction conditions and comparing the results to known mechanistic benchmarks, a clear picture of the reaction pathway can be established.

Comparative Solvolysis Kinetics

A powerful method for probing nucleophilic substitution mechanisms is to measure the rates of solvolysis in different solvent systems. The rate of an Sₙ1 reaction is highly dependent on the ionizing power of the solvent, while the rate of an Sₙ2 reaction is more sensitive to the nucleophilicity of the solvent.

Table 1: Comparative Solvolysis Rate Constants of Substituted Benzyl Chlorides

Benzyl Chloride Derivative	Solvent System	Temperature (°C)	k_solv (s⁻¹)	Reference
4-Methoxybenzyl chloride	20% MeCN / H₂O	25	2.2	[3][4]
Benzyl chloride	20% MeCN / H₂O	25	1.1 x 10⁻⁶	[3][4]
4-Nitrobenzyl chloride	20% MeCN / H₂O	25	1.2 x 10⁻⁸	[3][4]
3-Fluoro-4-methoxybenzyl chloride	20% MeCN / H₂O	25	Predicted: < 2.2	-

Prediction based on the electron-withdrawing nature of the meta-fluoro substituent.

Experimental Protocol: Determination of Solvolysis Rates via Conductometry

This protocol outlines a method for determining the first-order rate constant for the solvolysis of a benzyl chloride derivative. The reaction progress is monitored by measuring the increase in conductivity as the chloride ion is liberated.

Materials:

• Substituted benzyl chloride (e.g., 3-Fluoro-4-methoxybenzyl chloride, 4-methoxybenzyl chloride)

• Solvent (e.g., 20% acetonitrile in deionized water)

• Conductivity meter and probe

• Constant temperature water bath

• Volumetric flasks and pipettes

Procedure:

• Prepare a stock solution of the benzyl chloride in the chosen solvent of known concentration (e.g., 0.01 M).

• Equilibrate the solvent and the stock solution in the constant temperature water bath.

• Calibrate the conductivity meter according to the manufacturer's instructions.

• Initiate the reaction by pipetting a known volume of the benzyl chloride stock solution into a known volume of the equilibrated solvent in a reaction vessel equipped with the conductivity probe.

• Record the conductivity at regular time intervals until the reaction is complete (i.e., the conductivity reaches a stable plateau).

• The first-order rate constant (k) can be determined by plotting ln(G∞ - Gt) versus time, where Gt is the conductivity at time t, and G∞ is the final conductivity. The slope of this plot will be -k.

Caption: Workflow for determining solvolysis rates via conductometry.

Alternative Reagents and Synthetic Considerations

The choice of reagent for the conversion of the corresponding benzyl alcohol to 3-Fluoro-4-methoxybenzyl chloride can also influence the purity and yield of the final product. While thionyl chloride is a common and effective reagent, alternative methods may be preferable depending on the scale and sensitivity of the substrate.

Table 2: Comparison of Chlorinating Agents for Benzyl Alcohols

Reagent	Typical Conditions	Advantages	Disadvantages
Thionyl chloride (SOCl₂)	DCM or neat, often with a base (e.g., pyridine)	Readily available, high yielding	Generates HCl and SO₂ as byproducts
Oxalyl chloride ((COCl)₂)	DCM, catalytic DMF	Mild conditions, volatile byproducts	More expensive than SOCl₂
Appel Reaction (PPh₃, CCl₄)	Inert solvent (e.g., CH₃CN)	Mild, neutral conditions	Stoichiometric phosphine oxide byproduct can be difficult to remove
Cyanuric chloride (TCT)	Excess benzyl alcohol, heat	Inexpensive	Can require higher temperatures

Experimental Protocol: Synthesis of 3-Fluoro-4-methoxybenzyl chloride

This protocol details the conversion of 3-Fluoro-4-methoxybenzyl alcohol to the corresponding chloride using thionyl chloride.

Materials:

• 3-Fluoro-4-methoxybenzyl alcohol

• Thionyl chloride (SOCl₂)

• Dichloromethane (DCM), anhydrous

• Pyridine, anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Dissolve 3-Fluoro-4-methoxybenzyl alcohol (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add pyridine (1.1 eq) to the stirred solution.

• Add thionyl chloride (1.2 eq) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly adding it to a stirred mixture of ice and saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 3-Fluoro-4-methoxybenzyl chloride, which can be further purified by vacuum distillation or column chromatography if necessary.

Caption: Synthetic workflow for the preparation of 3-Fluoro-4-methoxybenzyl chloride.

Conclusion and Future Directions

The reactivity of 3-Fluoro-4-methoxybenzyl chloride is a delicate balance of competing electronic effects. While the para-methoxy group strongly favors an Sₙ1 pathway through resonance stabilization of the carbocation, the meta-fluoro group inductively disfavors this pathway. This guide has provided a framework for understanding and experimentally validating the dominant reaction mechanism.

Future work should focus on obtaining precise kinetic data for the solvolysis of 3-Fluoro-4-methoxybenzyl chloride under various conditions to allow for a direct comparison with other substituted benzyl chlorides. Furthermore, high-level computational studies modeling the transition states for both the Sₙ1 and Sₙ2 pathways would provide invaluable insight into the energetic landscape of these reactions and further refine our understanding of the subtle interplay of substituent effects. Such a combined experimental and theoretical approach will ultimately enable the more rational design of synthetic routes and the prediction of reactivity for this important class of building blocks.

References

• Richard, J. P., et al. (1990). Journal of the American Chemical Society, 112(8), 3098-3106.
• Richard, J. P., & Jencks, W. P. (1982). Journal of the American Chemical Society, 104(17), 4689-4691.
• Bentley, T. W., & Llewellyn, G. (1990). Progress in Physical Organic Chemistry, 17, 121-158.
• Kevill, D. N., & D'Souza, M. J. (2008). The Journal of Organic Chemistry, 73(15), 5841-5851.
• Hammett, L. P. (1937). The Journal of Chemical Physics, 5(2), 177.
• Hansch, C., Leo, A., & Taft, R. W. (1991). Chemical reviews, 91(2), 165-195.

• Organic Chemistry Portal. (n.d.). Benzyl chloride synthesis by chlorination or substitution. Retrieved from [Link]

• Oxford Reference. (n.d.). Hammett equation. Retrieved from [Link]

Sources

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• 2. Cas 351-52-0,3-Fluoro-4-methoxybenzyl chloride | lookchem [lookchem.com]
• 3. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Stability of Fluorinated vs. Non-Fluorinated Benzyl Protecting Groups

For researchers, scientists, and drug development professionals, the strategic selection of protecting groups is a critical decision that can define the success of a complex multi-step synthesis.[1] The benzyl (Bn) group is a workhorse for protecting hydroxyl functionalities, prized for its general stability.[2] However, modern synthetic challenges demand a more nuanced control over reactivity. This guide provides an in-depth comparison of the stability of fluorinated benzyl ethers against their traditional non-fluorinated counterparts, offering experimental insights into how fluorine substitution can be leveraged to achieve greater synthetic precision.

Mechanistic Basis of Stability: The Electronic Influence of Fluorine

The stability of a benzyl protecting group is intrinsically linked to the stability of the benzylic carbocation intermediate formed during acid-catalyzed or oxidative cleavage.[3] In a standard benzyl ether, the phenyl ring provides moderate stabilization to this transient positive charge.

The introduction of fluorine atoms, highly electronegative substituents, dramatically alters the electronic landscape of the aromatic ring. By withdrawing electron density through the inductive effect, fluorine atoms destabilize the adjacent benzylic carbocation.[4] This destabilization increases the activation energy required for cleavage, rendering the fluorinated benzyl group significantly more stable, particularly towards acidic conditions. This principle allows chemists to "tune" the lability of the protecting group based on the number and position of fluorine substituents.

Caption: Mechanism of acid-catalyzed deprotection.

Comparative Stability: Experimental Evidence

The true utility of fluorinated benzyl groups lies in their differential stability, which enables orthogonal protection strategies.[5] While a standard benzyl group can be cleaved under various conditions, its fluorinated analogs often remain intact, allowing for selective deprotection elsewhere in the molecule.

Stability Towards Acidic Cleavage

The most pronounced difference is observed under acidic conditions. The electron-withdrawing nature of fluorine significantly retards the rate of acid-mediated cleavage. This allows for the selective removal of acid-labile groups, such as tert-butyldimethylsilyl (TBS) ethers or even p-methoxybenzyl (PMB) ethers, while leaving fluorinated benzyl ethers untouched.

Table 1: Comparative Stability in Acidic Media

Protecting Group	Reagent/Conditions	Approx. Relative Cleavage Rate	Reference
p-Methoxybenzyl (PMB)	10% TFA in CH₂Cl₂	Very Fast (~ 1)	[6]
Benzyl (Bn)	50% TFA in CH₂Cl₂, 4h	Moderate	[3][7]
p-Fluorobenzyl (PFB)	50% TFA in CH₂Cl₂, 4h	Slow	[8]

| Pentafluorobenzyl (PFB) | Neat TFA, 24h | Very Slow / Stable |[9] |

Note: Relative rates are illustrative and highly dependent on the specific substrate and reaction conditions.

Stability Towards Hydrogenolysis

Catalytic hydrogenolysis is the hallmark method for cleaving standard benzyl ethers.[10] This method involves H₂ gas and a palladium catalyst (e.g., Pd/C) and is generally mild and high-yielding.[11] Fluorinated benzyl groups can also be cleaved by hydrogenolysis, but their reactivity can be modulated by the degree of fluorination. While monofluorinated benzyl groups are often removed under standard conditions, heavily fluorinated groups like pentafluorobenzyl can be more resistant, sometimes requiring more active catalysts (e.g., Pearlman's catalyst, Pd(OH)₂/C) or harsher conditions.[10] This difference, though less pronounced than with acid, can still be exploited for selective transformations.

Table 2: General Stability Towards Reductive Cleavage

Protecting Group	Method	General Stability / Reactivity	Reference
Benzyl (Bn)	H₂, 10% Pd/C, MeOH, rt	Labile	[10]
p-Fluorobenzyl (PFB)	H₂, 10% Pd/C, MeOH, rt	Generally Labile	[8]

| Pentafluorobenzyl (PFB)| H₂, Pd(OH)₂/C, rt-50°C | More Stable / Requires forcing conditions |[10] |

Experimental Protocol: Comparative Acid Lability Study

This protocol provides a framework for directly comparing the stability of a standard benzyl ether versus a p-fluorobenzyl ether on a model substrate.

Objective:

To quantify the rate of cleavage of a benzyl ether versus a p-fluorobenzyl ether under identical acidic conditions using Trifluoroacetic Acid (TFA).

Caption: Workflow for comparative stability study.

Methodology:

• Substrate Preparation: Synthesize and purify the benzyl ether and p-fluorobenzyl ether of a common primary alcohol (e.g., benzyl alcohol, to form dibenzyl ether and benzyl p-fluorobenzyl ether). Ensure high purity (>98%) as determined by NMR and HPLC.

• Reaction Setup: In separate, identical reaction vials, dissolve an accurately weighed amount of each substrate (e.g., 50 mg, 1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) to a final concentration of 0.1 M.

• Reaction Initiation: Cool both vials to 0°C in an ice bath. To each vial, add a pre-chilled solution of 20% Trifluoroacetic Acid in CH₂Cl₂ (v/v) to initiate the deprotection.

• Monitoring: At specified time points (e.g., t = 0, 15, 30, 60, 120, 240 minutes), withdraw a small aliquot (e.g., 50 µL) from each reaction mixture.

• Quenching: Immediately quench each aliquot by adding it to a vial containing a saturated solution of sodium bicarbonate (1 mL) to neutralize the acid and stop the reaction.

• Analysis: Analyze the quenched aliquots by a suitable chromatographic method (HPLC or GC-MS) to determine the ratio of starting material to the deprotected alcohol.

• Data Interpretation: Plot the percentage of remaining starting material against time for both substrates. The resulting curves will provide a direct visual and quantitative comparison of their relative stabilities under the tested acidic conditions.

Conclusion and Outlook

Fluorinated benzyl protecting groups offer a powerful tool for enhancing the strategic complexity of modern organic synthesis. Their increased stability towards acidic cleavage, a direct consequence of the electron-withdrawing nature of fluorine, provides a robust platform for achieving orthogonality. By selecting the appropriate degree of fluorination, chemists can fine-tune the lability of the protecting group to withstand specific reaction conditions, thereby enabling the selective deprotection of other functional groups within the same molecule. This guide underscores the importance of understanding the underlying physical organic principles to make informed decisions in the design and execution of sophisticated synthetic routes.

References

• Khoabane, N. M., et al. (2022). Synthesis and Evaluation of Fluorinated Benzyl Ethers as Alternate Protecting Groups for Enhanced NMR Resolution in Oligosaccharide Synthesis. Fine Chemical Engineering.

• Taylor, M. S., et al. (2025). Electronic effects in the acid-promoted deprotection of N-2,4-dimethoxybenzyl maleimides. Science of Synthesis.

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups.

• Chemistry LibreTexts. (2021). Protecting Groups in Organic Synthesis.

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies.

• Baran, P. S. (n.d.). Protecting Groups. Scripps Research.

• Wikipedia. (n.d.). Protecting group.

• Bieg, T., & Szeja, W. (1985). Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation. Synthesis.

• BenchChem. (2025). A Comparative Guide to the Stability of Benzyl Ether and Other Alcohol Protecting Groups.

• BenchChem. (2025). Application Notes and Protocols for Hydrogenolysis-Mediated Removal of Benzyl Protecting Groups.

• Organic Chemistry Portal. (2008). Best Synthetic Methods: Functional Group Protection.

• Longdom Publishing. (n.d.). The Influence of Ortho-Fluorination on the Hydrogen-Bond of Benzyl Alcohols.

• BenchChem. (2025). A Comparative Guide to the Selective Cleavage of 2,4-Dimethoxybenzyl (DMB) Ethers in the Presence of Benzyl.

Sources

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• 2. benchchem.com [benchchem.com]
• 3. Benzyl Ethers [organic-chemistry.org]
• 4. longdom.org [longdom.org]
• 5. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Best Synthetic Methods: Functional Group Protection [organic-chemistry.org]
• 9. wiserpub.com [wiserpub.com]
• 10. benchchem.com [benchchem.com]
• 11. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Fluoro-4-methoxybenzyl chloride

As a Senior Application Scientist, it is understood that the integrity of your research is matched only by the rigor of your safety protocols. 3-Fluoro-4-methoxybenzyl chloride is a valuable reagent in pharmaceutical and materials science research, but its reactivity and hazardous nature demand a meticulous approach to its handling, from initial use to final disposal.[1] This guide provides a comprehensive, step-by-step framework to ensure that this compound is managed safely and in accordance with regulatory standards, protecting both laboratory personnel and the environment.

Section 1: Hazard Assessment & Chemical Profile

Understanding the inherent risks of 3-Fluoro-4-methoxybenzyl chloride is the foundation of its safe management. This compound is not merely a reagent; it is a hazardous substance that is corrosive, moisture-sensitive, and a lachrymator (an irritant that causes tearing).[2] Its primary dangers lie in its ability to cause severe chemical burns to the skin and eyes and potential damage to the respiratory system upon inhalation.[3][4]

Upon thermal decomposition, it releases toxic and corrosive gases, including hydrogen chloride and hydrogen fluoride, further underscoring the need for stringent handling protocols.[5] All disposal procedures must be predicated on the understanding that this is a regulated hazardous waste.[6]

Property	Data	Source(s)
CAS Number	351-52-0	[1]
Molecular Formula	C₈H₈ClFO	[1]
Appearance	White to orange to green powder to lump	[1]
Primary Hazards	H314: Causes severe skin burns and eye damage; H290: May be corrosive to metals
Incompatibilities	Strong oxidizing agents, common metals (can cause polymerization), moisture, strong acids	[5][7][8]
Hazardous Decomposition	Carbon monoxide (CO), Carbon dioxide (CO₂), Hydrogen chloride, Hydrogen fluoride	[5]

Section 2: Mandatory Personal Protective Equipment (PPE)

Given the severe corrosive nature of 3-Fluoro-4-methoxybenzyl chloride, there is no substitute for comprehensive personal protective equipment. All handling, including disposal, must be performed within a certified chemical fume hood to mitigate inhalation risks.[5]

Protection Type	Specification	Rationale and Source(s)
Eye/Face Protection	Tightly-sealed chemical safety goggles and a full-face shield.	Protects against splashes that can cause severe, irreversible eye damage. Conforms to OSHA 29 CFR 1910.133 or European Standard EN166.[3][5][9]
Hand Protection	Chemical-impermeable gloves (e.g., nitrile, inspected prior to use).	Prevents direct skin contact, which results in severe chemical burns. Contaminated gloves must be disposed of as hazardous waste.[3]
Body Protection	Flame-resistant lab coat and chemical-resistant apron. Impervious clothing is required.	Protects against skin contact from spills and splashes.[3][10]
Respiratory Protection	Work must be conducted in a chemical fume hood. For emergencies or spill cleanup outside a hood, a NIOSH-approved respirator with appropriate cartridges or a self-contained breathing apparatus (SCBA) is mandatory.	The compound and its vapors are irritants to the respiratory system.[4][11]

Section 3: Spill Management Protocol

An accidental release of 3-Fluoro-4-methoxybenzyl chloride requires an immediate and systematic response to mitigate exposure and environmental contamination.

For Minor Spills (inside a chemical fume hood):

• Ensure PPE: Verify you are wearing the full PPE detailed in Section 2.

• Containment: Use an inert, dry absorbent material such as sand, earth, or vermiculite.[7][12] Do not use combustible materials.

• Collection: Carefully sweep or scoop the absorbed material and spilled solid into a designated, non-metallic hazardous waste container.[7] Use non-sparking tools to avoid ignition sources.[3][7]

• Decontamination: Clean the spill area thoroughly with a suitable solvent (consult your institution's safety office), followed by soap and water.[13]

• Disposal: Seal and label the container with the spill cleanup debris as "Hazardous Waste" and dispose of it according to the procedures in Section 5.

For Major Spills (outside a fume hood or >100g):

• Evacuate: Immediately alert all personnel in the area and evacuate the laboratory.[3][12]

• Isolate: Close the laboratory doors and prevent re-entry.[13]

• Report: Contact your institution's Environmental Health & Safety (EHS) office and emergency services immediately. Provide the chemical name and spill quantity.

• Ventilate (If Safe): Do not re-enter. Emergency responders will manage ventilation and cleanup.

• Await Professional Response: Only trained emergency personnel equipped with appropriate respiratory protection (SCBA) should manage large spills.[14]

Section 4: Waste Segregation & Containment

Proper segregation is the most critical step in the disposal process. Commingling incompatible waste streams can lead to dangerous chemical reactions and violates regulatory standards set by the EPA under the Resource Conservation and Recovery Act (RCRA).[6][15]

3-Fluoro-4-methoxybenzyl chloride is a halogenated organic compound .[16] As such, it must NEVER be mixed with:

• Non-halogenated organic waste: This is the most common and critical segregation practice. Halogenated waste requires a specific, high-temperature incineration process for disposal, and mixing streams leads to costly and improper disposal.[16][17]

• Aqueous waste, acids, or bases: Mixing can cause violent reactions or release of toxic gases.[17]

• Oxidizing agents: This compound is incompatible with strong oxidizers.[5]

The following diagram outlines the mandatory decision-making workflow for handling waste containing 3-Fluoro-4-methoxybenzyl chloride.

Decision Workflow for 3-Fluoro-4-methoxybenzyl chloride Waste.

Section 5: Step-by-Step Disposal Procedure

• Waste Collection: Collect all waste materials containing 3-Fluoro-4-methoxybenzyl chloride—including unused product, reaction residues, and contaminated materials (gloves, absorbent pads)—in a dedicated, compatible, and clearly labeled hazardous waste container.[18] The container must be in good condition with a tightly sealing lid.[18]

• Labeling: The container must be labeled with the words "Hazardous Waste" and the full chemical name: "3-Fluoro-4-methoxybenzyl chloride".[17][18] All other components of the waste mixture must also be listed.

• Storage: Store the sealed container in a designated satellite accumulation area. This area should be secure, well-ventilated, and away from incompatible materials.

• Arrange for Disposal: Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for pickup and transport.[15] You must provide the Safety Data Sheet (SDS) and a complete list of the waste container's contents.

• Manifesting: For transport off-site, a hazardous waste manifest is required to track the waste from your facility to its final disposal site, in compliance with EPA regulations.[19] Your EHS office or contractor will manage this documentation.

Section 6: Emergency & First Aid Procedures

Immediate action is critical in the event of an exposure.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5][8][20]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[5][8]

• Inhalation: Move the exposed individual to fresh air at once. If breathing has stopped, perform artificial respiration (do not use the mouth-to-mouth method if the substance was ingested or inhaled). Seek immediate medical attention.[3][5][20]

• Ingestion: Rinse mouth thoroughly with water. DO NOT induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5][8]

When seeking medical help, always provide the Safety Data Sheet (SDS) for 3-Fluoro-4-methoxybenzyl chloride to the attending medical personnel.[5]

References

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Benzyl Chloride. [Link]

• U.S. Environmental Protection Agency. (1987, December). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. [Link]

• GOV.UK. Benzyl chloride - Incident management. [Link]

• Unknown. Hazardous Waste Segregation. [Link]

• Braun Research Group, Northwestern University. Halogenated Organic Liquids - Standard Operating Procedure. [Link]

• PubChem, National Institutes of Health. 3-Fluoro-4-methoxybenzoyl chloride. [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Benzyl Chloride. [Link]

• Axonator. (2024, April 29). EPA Hazardous Waste Management. [Link]

• Centers for Disease Control and Prevention (NIOSH). First Aid Procedures for Chemical Hazards. [Link]

• Arco. Spill Control Guide. [Link]

• AEG Environmental. (2016, December 5). Best Practices for Hazardous Waste Disposal. [Link]

• U.S. Environmental Protection Agency. (2024, May 15). Household Hazardous Waste (HHW). [Link]

• Centers for Disease Control and Prevention (NIOSH). Benzyl chloride - NIOSH Pocket Guide to Chemical Hazards. [Link]

• Sciencelab.com. Benzyl-Chloride - Safety Data Sheet. [Link]

• U.S. Environmental Protection Agency. (2023, September 12). Personal Protective Equipment. [Link]

• U.S. Department of Health & Human Services. Personal Protective Equipment (PPE). [Link]

• U.S. Environmental Protection Agency. (2024, May 30). Steps in Complying with Regulations for Hazardous Waste. [Link]

• Cole-Parmer. Material Safety Data Sheet - Benzyl chloride, pract., 90%. [Link]

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A Comprehensive Guide to the Safe Handling of 3-Fluoro-4-methoxybenzyl Chloride

This document provides essential safety protocols and operational guidance for the handling and disposal of 3-Fluoro-4-methoxybenzyl chloride (CAS No. 351-52-0). As a corrosive and lachrymatory substance, rigorous adherence to these procedures is critical to ensure personnel safety and maintain a secure laboratory environment. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth, field-proven insights that extend beyond standard safety data sheets.

Understanding the Hazard: Causality-Driven Safety

3-Fluoro-4-methoxybenzyl chloride is a versatile reagent in organic synthesis, but its utility is matched by its significant hazards.[1] Understanding the chemical nature of these hazards is the foundation of a robust safety plan.

• Corrosivity: The benzyl chloride moiety is highly reactive and readily undergoes hydrolysis, releasing hydrochloric acid (HCl) upon contact with moisture (e.g., on skin, in eyes, or mucous membranes). This hydrolysis is the primary cause of severe skin burns and eye damage.[2][3] The molecule is classified under Skin Corrosion/Irritation Category 1B, signifying its potential to cause irreversible damage.[4][5]

• Lachrymatory Properties: This compound is a potent lachrymator, a class of chemical that reacts with the moisture in the eyes to produce acids or other irritants, stimulating the corneal nerves and causing tearing, pain, and involuntary closure of the eyelids.[6] This effect is immediate upon exposure to even minute quantities of vapor.

• Inhalation Toxicity: Vapors and dusts are harmful if inhaled, causing irritation and potential burns to the respiratory system.[4] All handling of this substance must be performed in a certified chemical fume hood to prevent systemic exposure.

Hazard Classification	GHS Category	Description
Skin Corrosion/Irritation	Category 1B	Causes severe skin burns and eye damage.[3][4][5]
Serious Eye Damage	Category 1	Causes serious, potentially irreversible eye damage.[2][4]
Corrosive to Metals	Category 1	May be corrosive to certain metals.[3][7][8]
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation.[4]

The First Line of Defense: Personal Protective Equipment (PPE)

A multi-layered PPE strategy is non-negotiable. The selection of each component is directly linked to the specific hazards posed by 3-Fluoro-4-methoxybenzyl chloride. The OSHA standard on Personal Protective Equipment (29 CFR 1910.132) mandates that employers assess workplace hazards and provide appropriate PPE.[5]

• Hand Protection: Standard disposable nitrile gloves (e.g., 4-6 mil) offer only incidental splash protection and are not suitable for prolonged contact.[9][10] Aromatic and halogenated hydrocarbons are known to attack most common glove materials. For direct handling or situations with a high risk of contact, double-gloving is mandatory.

  • Inner Glove: A thin nitrile glove for dexterity.

  • Outer Glove: A heavier gauge (e.g., >15 mil) butyl rubber or Viton™ glove. Butyl rubber is specifically recommended for its resistance to corrosive acids and esters.[11] If these are not available, a thicker neoprene or nitrile glove should be used, and gloves must be changed immediately upon any suspected contamination.

• Eye and Face Protection: The lachrymatory and corrosive properties demand robust protection.

  • Primary Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required at all times.[4]

  • Secondary Protection: A full-face shield must be worn over the goggles whenever handling the neat material, preparing solutions, or performing transfers.[12][13] This is a critical control measure mandated by OSHA's standard on Eye and Face Protection (29 CFR 1910.133) for handling corrosive liquids.[7][12]

• Body Protection: A flame-resistant lab coat is required. For operations involving larger quantities (>100 mL) or a significant splash hazard, a chemical-resistant apron worn over the lab coat is essential.[12][14]

• Footwear: Fully enclosed, chemical-resistant shoes must be worn. Perforated shoes or sandals are strictly prohibited in any area where this chemical is handled.[15]

Operational Plan: A Step-by-Step Protocol for Safe Handling

Every step, from receiving the container to quenching the reaction, must be meticulously planned and executed within a certified chemical fume hood.

Caption: Decision and action workflow for a chemical spill.

Disposal Plan: Cradle-to-Grave Responsibility

Proper disposal is a critical final step. All waste generated from handling 3-Fluoro-4-methoxybenzyl chloride is considered hazardous. Adherence to guidelines from the American Chemical Society (ACS) and institutional policies is mandatory. [2][3] Step-by-Step Disposal Protocol:

• Waste Segregation: At the point of generation, segregate waste into compatible streams.

  • Halogenated Organic Waste: All organic solutions, solvents used for rinsing, and the neat chemical itself must be collected in a clearly labeled, dedicated "Halogenated Organic Waste" container.

  • Contaminated Solids: Used gloves, bench paper, and absorbent materials from spill cleanups must be double-bagged, sealed, and placed in a container labeled "Solid Hazardous Waste."

  • Aqueous Waste: Quenching solutions, after ensuring complete neutralization, should be collected in a labeled "Aqueous Waste" container. Do not mix with organic waste.

• Container Management:

  • All waste containers must be kept tightly closed when not in use. [4] * Store waste containers in a designated satellite accumulation area within or near the lab, with secondary containment.

  • Never overfill containers; leave at least 10% headspace.

• Final Disposal: Arrange for pickup by your institution's Environmental Health and Safety (EHS) department. Ensure all containers are properly labeled with the full chemical name and hazard warnings. Do not pour any amount of this chemical or its solutions down the drain. [4] By integrating a deep understanding of the chemical's reactivity with rigorous, step-by-step operational and safety protocols, researchers can effectively mitigate the risks associated with 3-Fluoro-4-methoxybenzyl chloride and ensure a safe laboratory environment.

References

• Personal Protection Equipment. University of South Carolina.[Link]

• Eye and face protection. (29 CFR 1910.133). Occupational Safety and Health Administration (OSHA).[Link]

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• Personal Protective Equipment (PPE) Guide – Chemical Hazards. (2015). New Mexico State University.[Link]

• Glove Selection Examples of Chemical Resistance. University of California, Irvine.[Link]

• Hazardous Waste and Disposal Considerations. American Chemical Society.[Link]

• Less Is Better: A Guide to Minimizing Waste in Laboratories. (2002). American Chemical Society.[Link]

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• School Chemistry Laboratory Safety Guide. Centers for Disease Control and Prevention (CDC).[Link]

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Utah State University.[Link]

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